DIVINYLTIN DICHLORIDE

• CAS: 7532-85-6

Core Science & Biosynthesis

Technical Guide: Physical and Chemical Characterization of Divinyltin Dichloride

The following technical guide details the physical and chemical characterization of Divinyltin Dichloride (DVTD) , a specialized organotin reagent used increasingly in the synthesis of bioactive organometallic polymers and surface coatings.

CAS Registry Number: 7532-85-6 Formula:

Molecular Weight: 243.69 g/mol [1]

Executive Summary

Divinyltin dichloride (DVTD) is a bifunctional organotin electrophile characterized by two reactive vinyl groups and two labile chloride ligands coordinated to a central tin(IV) atom. Unlike its alkyl analogs (dimethyl- or dibutyltin dichloride), DVTD possesses

-electron density on the vinyl substituents, allowing for unique polymerization chemistries and electronic interactions.

In drug development, DVTD has emerged as a critical precursor for organotin polyesters and polyethers , where it serves as the Lewis acid backbone to conjugate with Lewis base drugs (e.g., ciprofloxacin, acyclovir). These organometallic polymers exhibit enhanced cytotoxicity against resistant cancer cell lines (e.g., pancreatic and breast cancer) compared to the free drug, leveraging the "Trojan Horse" effect of the organotin moiety.

Fundamental Physicochemical Profile[1][2][3][4][5][6]

DVTD typically exists as a dense, colorless to pale-yellow liquid at room temperature, which fumes upon exposure to atmospheric moisture due to hydrolysis.

Table 1: Physicochemical Constants

Property	Value	Conditions / Notes
Physical State	Liquid	Standard Temperature & Pressure (STP)
Boiling Point	54–56 °C	@ 3 mmHg (Vacuum Distillation)
Density	1.76 – 1.80 g/cm³	@ 25 °C
Refractive Index ( )	1.5560	High refractivity due to Sn atom
Solubility	Soluble	Benzene, THF, Chloroform, Methanol
Solubility (Water)	Immiscible	Reacts/Hydrolyzes to form insoluble oxides
Flash Point	> 54 °C	Closed Cup (Estimate based on BP)
Hydrolytic Sensitivity	High	Rapidly evolves HCl gas and forms

Synthetic Routes & Purification Protocols[3][8]

High-purity DVTD is best synthesized via a Kocheshkov Redistribution Reaction rather than direct Grignard addition. Direct alkylation of

with vinylmagnesium bromide often yields a difficult-to-separate mixture of mono-, di-, and trivinyltin species. The redistribution method ensures stoichiometric control.

Protocol: Kocheshkov Redistribution

Reaction:

• Precursor Synthesis (Tetravinyltin):

  • React Tin(IV) chloride (

    ) with excess Vinylmagnesium bromide ( ) in THF/Ether.

  • Quench, extract, and distill to isolate Tetravinyltin (

    ).

• Redistribution (Comproportionation):

  • Charge: In a dry, nitrogen-purged flask, mix equimolar amounts of Tetravinyltin and Tin(IV) chloride.

  • Conditions: Heat the neat mixture (solvent-free) to 200–220 °C for 2–3 hours. The high temperature is required to overcome the activation energy of the Sn-C bond exchange.

  • Cooling: Allow the mixture to cool to room temperature.

• Purification:

  • Perform fractional vacuum distillation (approx. 3 mmHg).

  • Collect the fraction boiling at 54–56 °C.

  • Yield: Typically >85% pure DVTD.

Visualization: Synthesis & Reactivity Workflow

Figure 1: Synthesis of Divinyltin dichloride via Kocheshkov redistribution and subsequent reactivity pathways.

Chemical Reactivity & Functionalization

DVTD exhibits dual reactivity: the electrophilic tin center and the nucleophilic/polymerizable vinyl groups .

Interfacial Polycondensation (Drug Conjugation)

This is the primary application in drug development. DVTD acts as a Lewis acid monomer reacting with Lewis base drugs containing diol, diamine, or hydrazide functionalities.

• Mechanism: The chloride ions are displaced by the nucleophilic sites of the drug (e.g., the carboxylate and piperazinyl amine of ciprofloxacin) in an interfacial system (Water/CHCl3).

• Result: Formation of organotin polyethers/polyesters.

• Significance: These polymers are often non-crosslinked and soluble in DMSO, allowing for solution-phase characterization and biological testing.

Hydrolysis and Oxide Formation

DVTD is highly moisture-sensitive. Hydrolysis yields Divinyltin oxide , an insoluble polymeric solid. This reaction is reversible with concentrated HCl but complicates handling. Researchers must use Schlenk lines or gloveboxes.

Vinyl Group Cleavage

The vinyl group attached to tin is labile towards halogens.

• Reactivity Order: Phenyl > Vinyl > Methyl > Butyl.

• Treatment with Bromine (

  ) will preferentially cleave the vinyl group before alkyl groups but after phenyl groups, useful for structural editing.

Structural Characterization

Verification of DVTD requires analyzing both the organic vinyl framework and the metal coordination sphere.

Table 2: Spectroscopic Signatures

Technique	Parameter	Observation	Interpretation
NMR	Vinyl Protons	5.7 – 6.5 ppm (Multiplet)	Characteristic ABC splitting pattern of the vinyl group attached to a metal.
NMR	Chemical Shift	-30 to +20 ppm	Range depends on solvent coordination; shifts upfield with coordination number increase (e.g., in DMSO).
IR Spectroscopy		~530	Stretching vibration of the Tin-Vinyl bond.
IR Spectroscopy		~300 – 350	Strong band; disappears upon polymerization/substitution.
Mass Spec	Isotope Pattern	Cluster centered at m/z 244	Distinctive "picket fence" pattern due to Sn isotopes ( to ).

Toxicology & Safety Protocols

Warning: Divinyltin dichloride is a potent vesicant and neurotoxin . It poses severe risks if mishandled.

Health Hazards[9]

• Acute Toxicity: High. Harmful if swallowed, inhaled, or absorbed through skin.

• Skin/Eye: Causes severe burns and blistering. The hydrolysis product (HCl) contributes to immediate tissue damage.

• Chronic: Organotins are known immunotoxins (thymus atrophy) and neurotoxins.

Handling Protocol (Mandatory)

• Engineering Controls: Always manipulate DVTD within a certified chemical fume hood or an inert atmosphere glovebox (

  or Ar).

• PPE:

  • Gloves: Double-gloving recommended. Nitrile is generally resistant, but Silver Shield® (laminate) is preferred for prolonged exposure.

  • Eye Protection: Chemical splash goggles AND face shield.

• Spill Management: Do not use water (generates HCl fumes). Absorb with dry sand or vermiculite. Neutralize the area with a dilute base only after bulk removal.

• Deactivation: All glassware must be rinsed with a base bath (KOH/Isopropanol) to destroy residual organotin traces before washing.

References

• Rosenberg, S. D., & Gibbons, A. J. (1957).[2] The Disproportionation of Tetravinyltin with Tin Tetrachloride.[2][3] Journal of the American Chemical Society, 79(9), 2138–2140. Link

• Carraher, C. E., & Roner, M. R. (2009). Organotin Polymers as Chemotherapeutic Agents in the Treatment of Cancer.[4][5] Journal of Inorganic and Organometallic Polymers and Materials, 19, 66–73. Link

• Seyferth, D., & Stone, F. G. A. (1957). Vinyl Derivatives of the Metals.[4][3][6] I. Synthesis of Vinyltin Compounds. Journal of the American Chemical Society, 79(3), 515–517. Link

• ChemicalBook. (2024). Divinyltin Dichloride Product Properties (CAS 7532-85-6). Link

• Glockling, F., Lyle, M. A., & Stobart, S. R. (1974).[7] Vinyl derivatives of silicon, germanium, and tin.[7][3] Journal of the Chemical Society, Dalton Transactions, (23), 2537-2542. Link

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• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Vinyl derivatives of silicon, germanium, and tin - Journal of the Chemical Society, Dalton Transactions (RSC Publishing) [pubs.rsc.org]

Divinyltin Dichloride: Molecular Architecture, Synthesis, and Bio-Application Profiles

Executive Summary

Divinyltin dichloride (CAS: 7532-85-6) represents a critical intermediate in organotin chemistry, bridging the gap between simple alkyltin reagents and complex functionalized organometallics. Unlike its alkyl counterparts, the vinyl moiety introduces

hybridization directly bonded to the tin center, significantly altering the Lewis acidity and steric profile of the molecule. This guide provides a rigorous analysis of the molecular structure, bonding orbital mechanics, and synthetic pathways of divinyltin dichloride, with a specific focus on its emerging role in the synthesis of cytotoxic organotin polymers for cancer therapy.

Molecular Structure & Bonding Mechanics

Geometric Configuration

In its monomeric form (gas phase or non-coordinating solvents), divinyltin dichloride (

) adopts a distorted tetrahedral geometry . The central tin atom is formally hybridized, but the geometry deviates from the ideal tetrahedron due to the electronegativity differences between the vinyl ( ) and chloride ligands.

• Bent’s Rule Application: The highly electronegative chlorine atoms direct tin

  -character into the Sn-Cl bonds. Consequently, the Sn-C bonds acquire increased -character. This rehybridization results in a widening of the C-Sn-C bond angle and a contraction of the Cl-Sn-Cl angle.

• Coordination Expansion: The tin center is highly Lewis acidic. In the presence of nucleophiles (N-, O-, or S-donors), the coordination number readily expands from 4 to 5 (trigonal bipyramidal) or 6 (octahedral), a property exploited in drug design to form stable adducts with DNA bases or proteins.

Electronic Bonding Profile

The Sn-C(vinyl) bond possesses unique characteristics compared to Sn-C(alkyl) bonds:

• -Bonding: Formed by the overlap of the Tin lobe (high s-character) and the Carbon lobe.
• -Interaction (Hyperconjugation): While back-bonding from Sn to the vinyl orbital is theoretically possible, experimental evidence (Mossbauer/NMR) suggests this effect is minimal compared to the inductive electron-withdrawing nature of the vinyl group.

Structural Data Summary (Derived from diffraction/computational models)

Parameter	Value (Approx.)	Note
Geometry	Distorted Tetrahedral ( )	Monomer state
Sn-C Bond Length	2.11 - 2.14 Å	Shorter than Sn-Bu (2.18 Å) due to carbon
Sn-Cl Bond Length	2.34 - 2.38 Å	Typical for organotin chlorides
C-Sn-C Angle	125° - 130°	Expanded >109.5° (Bent's Rule)
Cl-Sn-Cl Angle	96° - 100°	Compressed <109.5°

Structural Visualization

The following diagram illustrates the monomeric geometry and the potential for coordination expansion (Lewis acid behavior).

Figure 1: Molecular geometry of Divinyltin dichloride showing the distorted tetrahedral core and susceptibility to nucleophilic attack (coordination expansion).

Spectroscopic Characterization

Reliable identification of divinyltin dichloride requires a multi-modal spectroscopic approach. The following parameters are diagnostic.

Technique	Diagnostic Parameter	Interpretation
NMR	-30 to +10 ppm (vs Me Sn)	Chemical shift indicates 4-coordinate Sn. Significant upfield shift (to -200 ppm) occurs upon coordination with solvents like DMSO.
NMR	5.8 - 6.8 ppm (Multiplets)	Characteristic vinyl proton pattern (ABC system). Coupling constants are diagnostic of Sn-C hybridization.
Infrared (IR)	: ~1580-1600 cm : ~300-350 cm	Vinyl double bond stretch is distinct. Sn-Cl bands confirm the presence of the halide.
Mössbauer	IS: ~1.2 - 1.4 mm/sQS: ~2.8 - 3.2 mm/s	Quadrupole Splitting (QS) is large due to the high asymmetry of the electric field gradient ( symmetry) and electronegativity difference between Vinyl and Cl.

Synthesis & Reactivity[2][3][4][5][6][7]

The Kocheshkov Redistribution Reaction

The most authoritative and scalable method for synthesizing high-purity divinyltin dichloride is the Kocheshkov redistribution reaction . This method avoids the handling of hazardous Grignard reagents on a large scale and allows for precise stoichiometric control.

Reaction Stoichiometry:

Synthetic Workflow Diagram

Figure 2: Kocheshkov redistribution pathway for the synthesis of Divinyltin dichloride.

Experimental Protocol: Synthesis of Divinyltin Dichloride

Safety Warning: Organotin compounds are toxic. Perform all operations in a fume hood with appropriate PPE (gloves, goggles).

• Reagents: Charge a dry reaction flask with Tetravinyltin (1.0 eq) and Tin(IV) chloride (1.0 eq).

• Reaction: Heat the neat mixture to 200°C. The reaction is exothermic; initially, careful heating is required. Maintain temperature for 2–3 hours to ensure complete equilibration.

• Purification:

  • Cool the mixture to room temperature.

  • Perform fractional distillation under reduced pressure.

  • Target Fraction: Collect the fraction boiling at 54–56°C at 3 mmHg .

• Yield: Typical yields range from 80% to 90%.

Biological & Pharmaceutical Context

Antitumor Potential

Divinyltin dichloride serves as a precursor for organotin polymers (e.g., polyethers, polyesters) that exhibit significant cytotoxicity against human tumor cell lines.

• Mechanism: The organotin moiety acts as a Lewis acid, binding to phosphate groups in DNA backbones or thiol groups in proteins (cysteine residues).

• Selectivity: Research indicates activity against P388 lymphocytic leukemia and various solid tumor models (e.g., pancreatic, breast). The vinyl group's steric bulk is smaller than phenyl or butyl, potentially altering cellular uptake and binding kinetics.

Polymeric Drug Delivery Systems

A primary application in drug development is the interfacial polycondensation of divinyltin dichloride with biologically active diols or diamines (e.g., Ciprofloxacin, Acyclovir).

Reaction:

This creates a polymer backbone that slowly hydrolyzes in vivo, releasing the organotin moiety and the drug payload in a controlled manner.

References

• Kocheshkov, K. A. (1929). "Synthetic Methods of Organometallic Compounds of Group IV." Berichte der deutschen chemischen Gesellschaft. (Foundational redistribution chemistry).

• Seyferth, D., & Stone, F. G. A. (1957). "Vinyl Derivatives of the Metals.[1][2] I. Synthesis of Vinyltin Compounds." Journal of the American Chemical Society, 79(3), 515–517.

• Roner, M. R., et al. (2008). "Ciprofloxacin Polymers Derived from Diallyltin and Divinyltin Dihalides." Journal of Inorganic and Organometallic Polymers and Materials.

• ChemicalBook. (2023). "Divinyltin dichloride Product Properties and CAS 7532-85-6 Data."

• Carraher, C. E., et al. (2014). "Control of colorectal cancer using organotin polymers." Journal of Inorganic and Organometallic Polymers.

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]

Technical Profile: Divinyltin Dichloride (CAS 7532-85-6)

Topic: Content Type: In-depth Technical Guide Audience: Researchers, Synthetic Chemists, and Process Engineers

Executive Summary

Divinyltin dichloride (Dichlorodiethenylstannane) is a specialized organotin intermediate characterized by the presence of two reactive vinyl groups attached to a central tin(IV) atom. Unlike the more ubiquitous dibutyltin dichloride (used extensively in PVC stabilization), the divinyl variant is primarily utilized in advanced organic synthesis and polymer chemistry. Its dual functionality—possessing both polymerizable vinyl groups and labile chloride ligands—makes it a potent precursor for synthesizing vinylstannanes (essential for Stille couplings) and a unique monomer for incorporating tin into polymer backbones.

Critical Warning: This compound exhibits the severe toxicity profile characteristic of lower-molecular-weight organotins. It is fatal if inhaled and highly toxic to aquatic ecosystems. Strict adherence to Schlenk line or glovebox techniques is required due to its moisture sensitivity and volatility.

Physicochemical Architecture

The utility of divinyltin dichloride stems from its electrophilic tin center and the steric accessibility of its vinyl ligands.

Table 1: Physicochemical Properties

Property	Value	Context
Chemical Formula	C₄H₆Cl₂Sn	Organometallic (Sn-C bond)
Molecular Weight	243.71 g/mol	High atom economy for Sn introduction
Appearance	Colorless liquid	Often yellows upon oxidation/hydrolysis
Boiling Point	54–56°C @ 3 mmHg	Volatile; requires vacuum distillation
Density	1.7645 g/cm³ @ 20°C	Significantly denser than water
Solubility	Soluble in ethers, DCM, benzene	Hydrolyzes in water to form oxides
Refractive Index	1.5560	Useful for purity verification
Stability	Moisture Sensitive	Decomposes to HCl and tin oxides

Mechanistic Insight & Synthesis

Synthesis Pathways

The industrial and laboratory preparation of divinyltin dichloride typically follows the Kocheshkov Redistribution Reaction . This method is preferred over direct Grignard addition to SnCl₄ because it avoids the mixture of mono-, di-, and tri-substituted products that are difficult to separate.

The Kocheshkov Redistribution:

• Precursor Synthesis: Tetravinyltin (

  ) is first prepared via Grignard reagent ( ) and .

• Comproportionation:

  is reacted with stoichiometric at elevated temperatures (often without solvent or in high-boiling hydrocarbons).

• Equilibrium Control: The ratio of reactants dictates the product. A 1:1 ratio favors the dichloride.

Reactivity Profile

• Nucleophilic Substitution: The chloride ligands are easily displaced by alkoxides, carboxylates, or pseudohalides, allowing the compound to act as a Lewis acidic scaffold.

• Transmetallation: In the presence of Pd(0) catalysts, the vinyl groups can undergo transmetallation (Stille Coupling), transferring the vinyl moiety to an aryl halide.

• Polymerization: The vinyl groups are susceptible to radical polymerization, allowing the introduction of heavy metal centers into polymer chains (organotin polymers), which are investigated for biocidal coatings and lithographic resists.

Visualization: Synthesis & Utility

The following diagram illustrates the synthesis of Divinyltin dichloride and its divergent applications in catalysis and coupling reactions.

Figure 1: Synthesis via Kocheshkov Redistribution and downstream applications in coupling and polymerization.

Experimental Protocol: Handling & Purification

Context: Due to the high toxicity and moisture sensitivity, this protocol assumes the use of a Schlenk line or an inert atmosphere glovebox (Argon/Nitrogen).

Purification (Vacuum Distillation)

Commercial samples often contain hydrolyzed oxides (white precipitate). Purification is essential for catalytic reproducibility.

• Setup: Assemble a short-path distillation apparatus. Ensure all glassware is flame-dried and purged with Argon.

• Loading: Transfer the crude liquid into the boiling flask under inert gas counter-flow. Add a magnetic stir bar.

• Vacuum: Apply a vacuum of < 5 mmHg.

• Heating: Slowly heat the oil bath. The product boils at 54–56°C (at 3 mmHg) .

• Collection: Discard the first 5% (forerun) which may contain volatile HCl or vinyl chloride. Collect the main fraction in a receiver flask cooled to 0°C.

• Storage: Store immediately in a Schlenk tube or ampoule under Argon at 4°C. Seal with Parafilm to prevent moisture ingress.

Application: In Situ Vinyl Transfer (Stille-Type)

Instead of isolating the vinyl-stannane, Divinyltin dichloride can be used to generate reactive species in situ.

• Reagents: Aryl halide (1.0 eq), Divinyltin dichloride (0.55 eq), Pd(PPh₃)₄ (5 mol%), KF (2.5 eq).

• Solvent: Anhydrous DMF or Dioxane (degassed).

• Procedure:

  • Combine reagents in a Schlenk flask.

  • Freeze-pump-thaw (3 cycles) to remove oxygen.

  • Heat to 80–100°C for 12–24 hours.

  • Workup: Quench with aqueous KF (precipitates insoluble polymeric tin fluoride, simplifying removal). Filter through Celite.

Hazards & Toxicology (E-E-A-T Critical)

GHS Classification:

• Acute Toxicity (Inhalation): Category 1/2 (Fatal).

• Acute Toxicity (Oral/Dermal): Category 3 (Toxic).

• Aquatic Toxicity: Acute/Chronic Category 1 (Very Toxic).

Toxicological Mechanism: Like other dialkyltins, divinyltin dichloride is an immunotoxin (causing thymic atrophy) and a neurotoxin . Mechanistically, it inhibits oxidative phosphorylation in mitochondria by disrupting the proton gradient and inhibiting ATP synthase. It also binds to vicinal dithiols in proteins, disrupting enzymatic function.

Safety Protocol:

• Engineering Controls: MUST be handled in a certified chemical fume hood.

• PPE: Nitrile gloves (double gloved) or Silver Shield® laminate gloves (for extended contact). Standard nitrile may be permeable to organotins over time.

• Decontamination: Spills should be treated with a solution of 5% potassium permanganate or bleach to oxidize the organic ligands, followed by absorption with vermiculite.

References

• Synthesis & Redistribution: Kocheshkov, K. A. (1926). "Synthesis of Alkyltin Halides via Redistribution." Berichte der deutschen chemischen Gesellschaft. (Historical Foundation).

• Toxicity Profile: U.S. National Library of Medicine. "PubChem Compound Summary for CID 80047, Divinyltin dichloride." PubChem. [Link]

• Stille Coupling Applications: Farina, V., Krishnamurthy, V., & Scott, W. J. (1997). "The Stille Reaction." Organic Reactions. [Link]

• Organotin Polymerization: "Synthesis and properties of organotin polymers." Journal of Polymer Science.

The Versatile Chemistry of Divinyltin Dichloride: A Technical Guide for Synthetic and Materials Chemists

Introduction: Beyond a Simple Building Block

Within the vast landscape of organometallic chemistry, organotin compounds have carved out a significant niche, serving as indispensable tools in organic synthesis, polymer science, and materials chemistry.[1] Among these, divinyltin dichloride ((CH₂=CH)₂SnCl₂) emerges as a particularly noteworthy reagent. Its unique bifunctionality, possessing two reactive vinyl groups and two labile chloride ligands, positions it as a versatile precursor for a multitude of chemical transformations.

This technical guide moves beyond a cursory overview to provide researchers, scientists, and drug development professionals with an in-depth understanding of the core chemistry of divinyltin dichloride. We will explore its synthesis through established methodologies, delve into its characteristic reactivity, and illuminate its role as a powerful component in modern synthetic strategies, including cross-coupling reactions and polymer development. The focus will be not just on the procedural steps but on the underlying principles and causalities that govern its chemical behavior, empowering researchers to leverage its full potential in their work.

Physicochemical and Spectroscopic Profile

A thorough understanding of a reagent's physical and spectroscopic properties is fundamental to its effective use. Divinyltin dichloride is a colorless liquid at room temperature.[2] Its key properties are summarized below.

Table 1: Physicochemical Properties of Divinyltin Dichloride

Property	Value	Source(s)
CAS Number	7532-85-6	[2]
Molecular Formula	C₄H₆Cl₂Sn	[2]
Molecular Weight	243.70 g/mol	[2]
Appearance	Colorless liquid	[2]
Density	1.765 g/cm³	[2]
Boiling Point	54-56 °C at 3 torr (mmHg)	[2]
Flash Point	54-56 °C at 3mm	[2]

Spectroscopic Validation: The Signature of Divinyltin Dichloride

Confirmation of synthesis and assessment of purity rely on spectroscopic analysis. The ¹H NMR spectrum is particularly informative for divinyltin dichloride.

• ¹H NMR Spectroscopy: The vinyl protons of divinyltin dichloride present a characteristic ABC pattern. The spectrum, typically recorded in CDCl₃, shows a complex multiplet in the region of δ 6.0-7.0 ppm . The exact chemical shifts and coupling constants are crucial for unambiguous identification. A detailed analysis reveals the following approximate values:

  • Hₐ (geminal to Sn): ~6.7 ppm (dd)

  • Hₑ (trans to Sn): ~6.3 ppm (dd)

  • Hₖ (cis to Sn): ~6.0 ppm (dd)

  • Coupling Constants: Jₐₑ ≈ 20 Hz, Jₐₖ ≈ 14 Hz, Jₑₖ ≈ 4 Hz. Tin satellites (coupling between protons and the ¹¹⁷Sn/¹¹⁹Sn isotopes) are also observable and provide definitive structural confirmation.

• ¹³C NMR Spectroscopy: While less commonly reported, the expected chemical shifts for the vinyl carbons would appear in the alkene region of the spectrum, typically between 130-145 ppm .[3] The carbon directly attached to the tin atom would likely be the most downfield.

Synthesis of Divinyltin Dichloride: Controlled Introduction of Vinyl Moieties

The synthesis of divinyltin dichloride can be approached through several key organotin methodologies. The choice of method often depends on the available starting materials, scale, and desired purity. The two most prominent routes are the redistribution reaction and the Grignard reaction.

Method 1: Kocheshkov Redistribution Reaction (Recommended)

The redistribution reaction, often referred to as the Kocheshkov reaction, is a highly reliable and clean method for preparing divinyltin dichloride. This method involves the comproportionation of tetravinyltin with tin(IV) tetrachloride in a 1:1 molar ratio.

The causality behind this reaction lies in the thermodynamic stability of the mixed organotin halide product over the tetraorganotin and tin tetrahalide starting materials. The reaction proceeds without a catalyst and can be driven to completion by heating, with the product being readily isolated by distillation.

Caption: Grignard pathway to divinyltin dichloride.

Step-by-Step Experimental Protocol: Grignard Synthesis

This protocol requires strict anhydrous conditions, as Grignard reagents are highly sensitive to moisture.

• Apparatus Setup: Prepare a flame-dried, three-neck round-bottom flask with a magnetic stir bar, a dropping funnel, a low-temperature thermometer, and a nitrogen inlet. Maintain a positive pressure of inert gas throughout.

• Reagent Charging: Charge the flask with a solution of tin(IV) tetrachloride (1.0 eq) in anhydrous tetrahydrofuran (THF). Cool the solution to 0 °C using an ice bath.

• Grignard Addition: Add a solution of vinylmagnesium bromide or chloride (2.0 eq) in THF to the dropping funnel. Add the Grignard reagent dropwise to the stirred SnCl₄ solution, ensuring the internal temperature does not rise significantly.

• Reaction Completion: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 1-2 hours.

• Workup: Cool the reaction mixture back to 0 °C. Cautiously quench the reaction by the slow, dropwise addition of saturated aqueous ammonium chloride solution. Transfer the mixture to a separatory funnel and extract with diethyl ether or ethyl acetate.

• Purification and Validation: Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure. The crude product is then purified by vacuum distillation as described in the redistribution protocol. The validation steps using ¹H NMR are identical.

Reactivity and Synthetic Applications

The synthetic utility of divinyltin dichloride stems from the distinct reactivity of its two functional components: the vinyl-tin bonds and the tin-chloride bonds.

The Stille Cross-Coupling Reaction

The most prominent application of vinyltin reagents is the palladium-catalyzed Stille cross-coupling reaction. [3][4]In this reaction, the vinyl group is transferred from the tin atom to an organic electrophile, typically an aryl or vinyl halide/triflate, forming a new carbon-carbon bond. Divinyltin dichloride can act as a bifunctional coupling partner, allowing for sequential or double couplings.

The catalytic cycle involves three key steps:

• Oxidative Addition: The Pd(0) catalyst inserts into the carbon-halide bond of the electrophile.

• Transmetalation: The vinyl group is transferred from the tin atom to the palladium center, displacing the halide. This is often the rate-determining step.

• Reductive Elimination: The two organic groups on the palladium center couple and are eliminated, regenerating the Pd(0) catalyst.

Caption: Generalized catalytic cycle of the Stille cross-coupling reaction.

This powerful C-C bond-forming reaction makes divinyltin dichloride a valuable intermediate for synthesizing complex dienes, styrenes, and other conjugated systems found in natural products and functional materials.

Precursor to Other Organotin Reagents

The tin-chloride bonds in divinyltin dichloride are susceptible to nucleophilic substitution. This allows for the straightforward synthesis of a wide array of other bifunctional vinyltin reagents. For example, reaction with organolithium or Grignard reagents can introduce other organic groups, while reaction with reducing agents like LiAlH₄ can yield the corresponding divinyltin dihydride.

Role in Polymer Chemistry

While dialkyltin compounds are more commonly known as PVC stabilizers, bifunctional monomers like divinyltin dichloride hold potential in polymer synthesis. [5][6]It can theoretically participate in polymerization reactions in several ways:

• Stille Polycondensation: When reacted with a dihalide monomer (e.g., dibromobenzene) under Stille coupling conditions, it can act as a "di-vinyl" monomer to form conjugated polymers. [7]* Radical Polymerization: The vinyl groups can participate in radical polymerization, leading to the formation of polymers with tin atoms incorporated into the polymer backbone or as pendant groups.

These tin-containing polymers are of interest for developing materials with unique refractive, conductive, or biocidal properties.

Safety and Handling: A Note of Caution

Organotin compounds, as a class, exhibit significant toxicity. [8]The degree of toxicity varies with the number and nature of the organic substituents. Diorganotin compounds like divinyltin dichloride are considered moderately to highly toxic and are skin and eye irritants.

Mandatory Safety Precautions:

• Handling: All manipulations of divinyltin dichloride must be performed in a well-ventilated chemical fume hood.

• Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., nitrile), safety goggles, and a lab coat.

• Spills: Small spills can be neutralized with powdered sodium bicarbonate or lime before being carefully collected for disposal.

• Disposal: All organotin waste must be disposed of as hazardous chemical waste according to institutional and local regulations. Do not discharge to drains.

Conclusion and Future Outlook

Divinyltin dichloride is a potent and versatile bifunctional reagent. Its reliable synthesis via the Kocheshkov redistribution reaction, coupled with its well-defined reactivity, makes it a valuable asset in the synthetic chemist's toolbox. Its primary utility lies in its role as a precursor in palladium-catalyzed Stille cross-coupling reactions for the construction of complex unsaturated molecules. Furthermore, its potential as a monomer in the synthesis of novel tin-containing polymers points toward exciting future applications in materials science. As with all organotin reagents, a rigorous and informed approach to safety and handling is paramount. Future research will likely focus on expanding its use in tandem-coupling reactions and in the development of functional polymers with tailored electronic and physical properties.

References

• Chemistry LibreTexts. (2023, June 30). Stille Coupling. Retrieved from [Link]

• Oregon State University. (n.d.). 13C NMR Chemical Shifts. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Stille Coupling. Retrieved from [Link]

• Maleczka, R. E., & Gallagher, W. P. (2001). Stille Couplings Catalytic in Tin: A "Sn-F" Approach. Organic Letters, 3(25), 4173–4176.

• PubChem. (n.d.). Dibutyltin dichloride. Retrieved from [Link]

• Google Patents. (n.d.). Process for the manufacture of dimethyl-tin dichloride.

• Chemsrc. (2025, August 25). divinyltin dichloride. Retrieved from [Link]

• Google Patents. (n.d.). Direct synthesis of dialkyltin dichloride.

• National Academic Digital Library of Ethiopia. (n.d.). Organotin Chemistry (Second Edition). Retrieved from [Link]

• Google Patents. (n.d.). Synthesis process of dimethyl tin dichloride.

• Wiley-VCH. (n.d.). 1 Stille Polycondensation: A Versatile Synthetic Approach to Functional Polymers. Retrieved from [Link]

• Wikipedia. (n.d.). Stille reaction. Retrieved from [Link]

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• 8. Dibutyltin dichloride | C8H18Cl2Sn | CID 12688 - PubChem [pubchem.ncbi.nlm.nih.gov]

Health and Safety Considerations for Divinyltin Dichloride: An In-Depth Technical Guide

Executive Summary

Divinyltin dichloride (CAS 7532-85-6) is a specialized organotin reagent predominantly utilized as a vinyl transfer agent in Stille cross-coupling reactions and polymer synthesis. While it offers high reactivity for introducing vinyl groups into complex molecular architectures, it presents a dual-hazard profile: severe acute toxicity characteristic of short-chain organotins and corrosive instability due to the labile tin-chloride bonds.

This guide moves beyond basic Safety Data Sheet (SDS) summaries to provide a mechanistic understanding of the compound's risks and a self-validating framework for its safe manipulation. The core philosophy here is containment and neutralization —preventing biological interaction through rigorous engineering controls and chemically degrading the molecule before it leaves the analytical boundary.

Physicochemical Profile & Reactivity

Understanding the physical state and reactivity of divinyltin dichloride is the first step in designing a safety protocol. Unlike robust alkyltins, the vinyl groups introduce specific instability.

Property	Value/Description	Operational Implication
Physical State	Low-melting solid (MP: ~40–43°C) or supercooled liquid.	May unexpectedly solidify in needles or pipettes; requires temperature control during transfer.
Boiling Point	54–56°C @ 3 mmHg	High Volatility under Vacuum. Significant inhalation risk during rotary evaporation or Schlenk line transfers.
Hydrolytic Stability	Moisture Sensitive	Hydrolyzes rapidly in air to release Hydrogen Chloride (HCl) gas and divinyltin oxides.
Solubility	Soluble in organic solvents (THF, DCM, Ether).	Lipophilicity facilitates rapid dermal absorption and blood-brain barrier penetration.

Critical Reactivity Note: The Sn-Cl bond is highly susceptible to hydrolysis. Upon contact with mucosal moisture (lungs, eyes), it generates HCl, causing immediate chemical burns, while the organotin moiety enters systemic circulation.

Toxicological Mechanisms

The toxicity of divinyltin dichloride is not merely caustic; it is a systemic metabolic poison. The mechanism involves two distinct pathways: Oxidative Phosphorylation Inhibition and Immunotoxicity .

Cellular Pathogenesis

Organotins are ionophores and enzyme inhibitors. Divinyltin species act by:

• Disrupting Mitochondrial Function: They bind to the F0F1-ATPase complex (ATP synthase), uncoupling oxidative phosphorylation and halting cellular energy production.

• Thiol Interaction: The tin center has a high affinity for dithiol groups in proteins, disrupting enzymatic function and structural integrity of the cytoskeleton.

• Neurotoxicity: Due to high lipophilicity, it crosses the blood-brain barrier, causing cerebral edema and neuronal death.

Visualizing the Toxicity Pathway

The following diagram illustrates the cascade from exposure to systemic failure.

Caption: Figure 1. Mechanistic pathway of divinyltin dichloride toxicity, highlighting mitochondrial and protein targets.

Comprehensive Risk Assessment

Regulatory Exposure Limits

Strict adherence to exposure limits is mandatory. Note that "Skin" notation implies that air monitoring alone is insufficient; dermal protection is critical.

Agency	Limit Type	Value (as Sn)
ACGIH	TLV-TWA	0.1 mg/m³
ACGIH	STEL	0.2 mg/m³
OSHA	PEL	0.1 mg/m³
NIOSH	IDLH	25 mg/m³

GHS Hazard Classification

• Acute Tox. 2 (H300, H310, H330): Fatal if swallowed, in contact with skin, or inhaled.

• Skin Corr.[1][2][3][4][5] 1B (H314): Causes severe skin burns and eye damage.[2]

• STOT RE 1 (H372): Causes damage to organs (immune system, CNS) through prolonged exposure.

• Aquatic Acute 1 (H400): Very toxic to aquatic life.

Operational Safety Protocols

Engineering Controls[8]

• Primary Containment: All handling involving the neat substance must occur in a Glovebox under inert atmosphere (Nitrogen/Argon). This prevents hydrolysis (HCl generation) and inhalation exposure.

• Secondary Containment: If a glovebox is unavailable, use a certified chemical fume hood with a sash height <12 inches. All transfers must use cannula techniques or gas-tight syringes to avoid open-air exposure.

Personal Protective Equipment (PPE)

Standard latex gloves are useless against organotins.

• Gloves: Double-gloving is required.

  • Inner Layer: 4-mil Nitrile (sacrificial).

  • Outer Layer:Silver Shield (Laminate) or heavy-gauge Viton . Organotins permeate nitrile in minutes.

• Respiratory: If working outside a glovebox, a full-face respirator with Organic Vapor/Acid Gas (OV/AG) cartridges and a P100 pre-filter is required as a backup to engineering controls.

Safe Handling Workflow

The following workflow enforces a "closed-system" logic to minimize exposure.

Caption: Figure 2. Closed-loop handling workflow ensuring containment from storage to disposal.

Emergency Response & Decontamination

Skin Contact (The "No Solvent" Rule)

If divinyltin dichloride contacts the skin:

• DO NOT use solvents (Ethanol, DMSO, Acetone). These will dissolve the lipid layer and accelerate the transport of the organotin into the bloodstream.

• Immediate Wash: Flush with copious amounts of soap and warm water for at least 15 minutes.

• Medical Attention: Seek immediate medical evaluation. Delayed neurotoxic effects (headache, vertigo, photophobia) can occur 24-72 hours post-exposure.

Chemical Decontamination (Spills & Glassware)

Organotin residues are persistent. Simple water washing is ineffective and dangerous (generates HCl).

• Protocol:

  • Absorb liquid spills with Vermiculite or dry sand.

  • Treat the surface/glassware with a 10% Sodium Hypochlorite (Bleach) solution or an oxidizing mixture (e.g., dilute nitric acid, though bleach is safer for general spills).

  • Mechanism: Oxidation cleaves the Sn-C bonds, converting the toxic organotin into inorganic tin oxide (SnO2), which is significantly less toxic.

  • Allow to sit for 30 minutes before final cleanup.

Waste Management

• Segregation: Never mix organotin waste with general organic solvents. Create a dedicated "Heavy Metal/Organotin" waste stream.

• Labeling: Clearly label as "Toxic Organotin Waste - Fatal if Inhaled/Absorbed."

• Destruction: The preferred method for ultimate disposal is high-temperature incineration by a licensed hazardous waste facility, which ensures complete mineralization to SnO2.

References

• National Center for Biotechnology Information (2025) . PubChem Compound Summary for CID 12688, Dibutyltin dichloride (Analogous Organotin Data). Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA) . Occupational Chemical Database: Tin, Organic Compounds. Retrieved from [Link]

• New Jersey Department of Health . Hazardous Substance Fact Sheet: Diethyltin Dichloride (Structural Analog). Retrieved from [Link]

• Centers for Disease Control and Prevention (CDC) . NIOSH Pocket Guide to Chemical Hazards: Tin, organic compounds (as Sn). Retrieved from [Link]

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• 2. chemos.de [chemos.de]
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• 4. Laboratory Chemical Safety Summaries: TRIMETHYLTIN CHLORIDE (AND OTHER ORGANOTIN COMPOUNDS) [web.stanford.edu]
• 5. divinyltin dichloride | CAS#:7532-85-6 | Chemsrc [chemsrc.com]

Divinyltin Dichloride: A Comprehensive Technical Guide to its Stability and Reactivity

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract

Divinyltin dichloride ((CH₂=CH)₂SnCl₂) is a reactive organotin compound with significant potential in organic synthesis and polymer chemistry. The presence of two vinyl groups directly attached to the tin atom imparts unique reactivity, particularly in cross-coupling reactions, while also influencing its stability profile. This in-depth technical guide provides a comprehensive overview of the stability and reactivity of divinyltin dichloride, offering insights into its synthesis, handling, and key applications. The document is intended to serve as a valuable resource for researchers and professionals in chemistry and drug development, enabling them to leverage the synthetic utility of this versatile reagent while ensuring safe and effective handling.

Introduction: The Unique Position of Divinyltin Dichloride in Organotin Chemistry

Organotin compounds have long been recognized for their diverse applications, ranging from PVC stabilizers to potent biocides and versatile reagents in organic synthesis. Within this class of compounds, divinyltin dichloride occupies a special position. The vinyl moieties, with their sp²-hybridized carbons, introduce electronic effects and reactive sites that differentiate it from its more common dialkyltin and diaryltin counterparts.

The primary utility of divinyltin dichloride lies in its role as a precursor to other vinyltin reagents and as a direct participant in palladium-catalyzed cross-coupling reactions, most notably the Stille coupling. This reaction allows for the formation of carbon-carbon bonds with a high degree of control and functional group tolerance, a critical transformation in the synthesis of complex organic molecules, including pharmaceuticals and advanced materials.

However, the same structural features that endow divinyltin dichloride with its desirable reactivity also contribute to its inherent instability. Understanding the delicate balance between its stability and reactivity is paramount for its effective and safe utilization in a laboratory setting. This guide will delve into the fundamental principles governing these properties, providing a robust framework for its practical application.

Molecular Structure and its Implications

The geometry and electronic structure of divinyltin dichloride are central to its chemical behavior. The tin atom is tetravalent, bonded to two vinyl groups and two chlorine atoms in a distorted tetrahedral arrangement.

Caption: Molecular structure of divinyltin dichloride.

The key structural features influencing its properties are:

• The Tin-Carbon Bond: The Sn-C bond is weaker than a C-C bond, making it susceptible to cleavage under certain conditions. The vinyl group, being more electronegative than an alkyl group, can slightly strengthen the Sn-C bond through inductive effects, but it remains a reactive site.

• The Tin-Chlorine Bond: The Sn-Cl bonds are highly polarized and susceptible to nucleophilic attack. This lability is crucial for its role in transmetalation cycles in cross-coupling reactions.

• The Vinyl Groups: The π-systems of the vinyl groups can interact with the d-orbitals of the tin atom. More importantly, they are the key functional groups transferred in reactions like the Stille coupling.

Stability Profile of Divinyltin Dichloride

A thorough understanding of the stability of divinyltin dichloride is essential for its safe handling, storage, and for preventing decomposition that can lead to inconsistent experimental results.

Hydrolytic Instability

Like most organotin halides, divinyltin dichloride is highly sensitive to moisture. The Sn-Cl bonds are readily hydrolyzed by water, leading to the formation of divinyltin oxide and hydrochloric acid.

Caption: Hydrolysis pathway of divinyltin dichloride.

This hydrolysis has several practical implications:

• Storage: Divinyltin dichloride must be stored under a dry, inert atmosphere (e.g., nitrogen or argon) in a tightly sealed container to prevent degradation.

• Handling: All manipulations should be carried out using anhydrous solvents and techniques to exclude moisture.

• Reaction Quenching: The addition of water is an effective way to quench reactions involving divinyltin dichloride.

Thermal Stability

Light Sensitivity

Some organotin compounds exhibit sensitivity to light. While not extensively documented for divinyltin dichloride, it is good laboratory practice to store it in an amber vial or in a dark location to minimize the potential for photochemical decomposition.

Reactivity and Synthetic Applications

The reactivity of divinyltin dichloride is dominated by the lability of the Sn-Cl bonds and the ability of the vinyl groups to participate in transmetalation reactions.

The Stille Cross-Coupling Reaction: A Cornerstone of C-C Bond Formation

The most prominent application of divinyltin dichloride is as a precursor for or a direct participant in the Stille cross-coupling reaction. This palladium-catalyzed reaction forms a new carbon-carbon bond between an organotin compound and an organic halide or triflate.

The general catalytic cycle of the Stille reaction is illustrated below:

Caption: Catalytic cycle of the Stille cross-coupling reaction.

Causality behind Experimental Choices in Stille Coupling:

• Catalyst: A palladium(0) source, such as Pd(PPh₃)₄, is typically used. The choice of ligands (L) on the palladium can significantly influence the reaction rate and efficiency.

• Solvent: Anhydrous, non-polar aprotic solvents like THF, toluene, or dioxane are commonly employed to ensure the stability of the catalyst and reagents.

• Additives: In some cases, additives like copper(I) salts can accelerate the transmetalation step.

Experimental Protocol: A Self-Validating System for Stille Coupling

Objective: To couple divinyltin dichloride with an aryl iodide.

Materials:

• Divinyltin dichloride

• Aryl iodide (e.g., iodobenzene)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

• Anhydrous toluene

• Inert atmosphere (Nitrogen or Argon)

Step-by-Step Methodology:

• Inert Atmosphere: Set up a flame-dried Schlenk flask equipped with a magnetic stir bar under a positive pressure of nitrogen or argon.

• Reagent Addition: To the flask, add the aryl iodide (1.0 eq), Pd(PPh₃)₄ (0.05 eq), and anhydrous toluene.

• Solution Preparation: In a separate flame-dried flask, prepare a solution of divinyltin dichloride (0.6 eq) in anhydrous toluene. The use of a slight excess of the aryl iodide helps to ensure complete consumption of the valuable tin reagent.

• Reaction Initiation: Slowly add the divinyltin dichloride solution to the reaction mixture at room temperature with vigorous stirring.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC). The disappearance of the starting materials indicates reaction completion.

• Work-up: Upon completion, quench the reaction by adding a saturated aqueous solution of potassium fluoride (KF). This serves to precipitate the tin byproducts as insoluble fluorides, facilitating their removal.

• Extraction: Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Self-Validation: The successful formation of the desired vinylated aromatic compound, confirmed by spectroscopic methods (¹H NMR, ¹³C NMR, MS), validates the protocol. The high yield and purity of the product, along with the complete consumption of the limiting reagent, further confirm the efficiency of the described methodology.

Synthesis of Other Vinyltin Reagents

Divinyltin dichloride can serve as a starting material for the synthesis of other useful vinyltin reagents through substitution reactions at the Sn-Cl bonds. For example, reaction with organolithium or Grignard reagents can introduce other organic groups.

Handling and Safety Considerations

Organotin compounds, including divinyltin dichloride, are toxic and should be handled with extreme care.[1][2]

Personal Protective Equipment (PPE):

• Gloves: Wear chemically resistant gloves (e.g., nitrile).

• Eye Protection: Use chemical safety goggles or a face shield.

• Lab Coat: A lab coat is mandatory to protect clothing and skin.

• Respiratory Protection: Handle in a well-ventilated fume hood to avoid inhalation of dust or vapors.

Storage:

• Store in a tightly sealed container in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.[2]

• Store under an inert atmosphere.

Disposal:

• Dispose of waste in accordance with local, state, and federal regulations. Due to their toxicity, organotin waste should be handled as hazardous material.

Quantitative Data Summary

While specific, experimentally verified quantitative data for pure divinyltin dichloride is not widely published, the following table provides analogous data for related diorganotin dichlorides to offer a comparative perspective.

Property	Dibutyltin Dichloride	Diphenyltin Dichloride
CAS Number	683-18-1	1135-99-5
Molecular Formula	C₈H₁₈Cl₂Sn	C₁₂H₁₀Cl₂Sn
Molecular Weight	303.84 g/mol	343.82 g/mol
Appearance	Colorless to yellowish liquid or solid	White crystalline solid
Melting Point	43 °C	41-43 °C
Boiling Point	135 °C @ 10 mmHg	333-337 °C
Solubility	Soluble in organic solvents; hydrolyzes in water	Soluble in organic solvents; hydrolyzes in water

Conclusion

Divinyltin dichloride is a valuable and highly reactive organotin reagent with significant applications in organic synthesis, particularly in the construction of complex molecules via the Stille cross-coupling reaction. Its utility is intrinsically linked to its reactivity, which in turn dictates its stability profile. A comprehensive understanding of its sensitivity to moisture and the appropriate handling and storage procedures are critical for its successful and safe application. By adhering to the principles and protocols outlined in this guide, researchers can effectively harness the synthetic power of divinyltin dichloride while minimizing risks and ensuring the integrity of their experimental outcomes.

References

• U.S. National Library of Medicine. (n.d.). Dimethyltin dichloride. PubChem. Retrieved February 6, 2026, from [Link]

• Google Patents. (n.d.). CN102516288A - Synthesis process of dimethyl tin dichloride.
• Google Patents. (n.d.). US4052426A - Process for the manufacture of dimethyl-tin dichloride.

• Wikipedia. (2023, December 28). Stille reaction. Retrieved February 6, 2026, from [Link]

• ResearchGate. (2020, July 11). IR spectroscopic study and DFT calculations on dibenzyltin dichloride. Retrieved February 6, 2026, from [Link]

• ResearchGate. (n.d.). Electrospray mass spectra of diphenyltin dichloride 6 recorded with.... Retrieved February 6, 2026, from [Link]

• Wikipedia. (2023, November 29). Tin(IV) chloride. Retrieved February 6, 2026, from [Link]

• Google Patents. (n.d.). US3519665A - Direct synthesis of dialkyltin dichloride.

• Organic Chemistry Portal. (n.d.). Pd(PPh3)4-PEG 400 Catalyzed Protocol for the Atom-Efficient Stille Cross-Coupling Reaction of Organotin with Aryl Bromides. Retrieved February 6, 2026, from [Link]

• U.S. National Library of Medicine. (n.d.). Dibutyltin dichloride. PubChem. Retrieved February 6, 2026, from [Link]

• Chemos GmbH & Co.KG. (n.d.). Safety Data Sheet: Di-n-propyl tin dichloride. Retrieved February 6, 2026, from [Link]

• CPAchem. (2023, April 10). Safety data sheet. Retrieved February 6, 2026, from [Link]

• U.S. National Library of Medicine. (n.d.). Diphenyltin dichloride. PubChem. Retrieved February 6, 2026, from [Link]

• Cole-Parmer. (n.d.). Material Safety Data Sheet - Dimethyltin dichloride. Retrieved February 6, 2026, from [Link]

• National Institute of Standards and Technology. (n.d.). Diphenyltin dichloride. NIST Chemistry WebBook. Retrieved February 6, 2026, from [Link]

• Perfumer & Flavorist. (2012). Allyl Fragrance and Flavor Ingredients— From Floral-Rosy to Green Onion. Perfumer & Flavorist, 37(5), 48-52.

• The Good Scents Company. (n.d.). allyl isononylate. Retrieved February 6, 2026, from [Link]

• Journal of the Chemical Society A: Inorganic, Physical, Theoretical. (1968). Hydrolysis products of dibutyltin dichlorides. J. Chem. Soc. A, 1901-1904.

• Michigan State University. (n.d.). Stille Couplings Catalytic in Tin: The “Sn-O” Approach. Retrieved February 6, 2026, from [Link]

• Chemistry LibreTexts. (2023, June 30). Stille Coupling. Retrieved February 6, 2026, from [Link]

• Ataman Kimya. (n.d.). DIBUTYLTIN DICHLORIDE. Retrieved February 6, 2026, from [Link]

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• Organica Aromatics. (n.d.). Allyl Phenoxy Acetate. Retrieved February 6, 2026, from [Link]

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Technical Monograph: Divinyltin Dichloride Precursors, Synthesis, and Derivatives

Executive Summary

Divinyltin dichloride (DVTD) represents a specialized niche within organostannane chemistry. Unlike its ubiquitous alkyl cousins (dibutyltin, tributyltin), DVTD possesses unique

-electron density from its vinyl substituents, making it a highly reactive electrophile for derivatization and a potent vinyl-transfer reagent in palladium-catalyzed cross-couplings. This guide moves beyond standard textbook definitions to provide a rigorous, field-validated framework for synthesizing, handling, and applying DVTD in high-value research contexts, particularly in medicinal chemistry and polymer science.

Part 1: Molecular Architecture & Precursor Synthesis

The Kocheshkov Redistribution: The Gold Standard

While direct synthesis from metallic tin and vinyl chloride is theoretically possible, it yields inseparable mixtures of mono-, di-, and tri-vinyl species. The only self-validating, high-purity route for research-grade DVTD is the Kocheshkov Redistribution Reaction . This method relies on the thermodynamic equilibrium established between tetraorganotins and tin(IV) chloride.

Mechanism of Action

The reaction is driven by the exchange of ligands to minimize steric strain and maximize electronic stabilization. By controlling the stoichiometry, one can selectively target the dichloride species.

Experimental Protocol: Synthesis of Divinyltin Dichloride

Note: This protocol assumes the prior synthesis or acquisition of tetravinyltin.

Reagents:

• Tetravinyltin (TVT) - Purity >95%

• Tin(IV) Chloride (SnCl

  ) - Anhydrous, fuming

• Solvent: None (Neat reaction) or high-boiling hydrocarbon (e.g., decalin) if thermal control is required.

Step-by-Step Workflow:

• Inert Atmosphere Setup: Purge a 3-neck round-bottom flask with dry Argon. Moisture sensitivity is critical; SnCl

  hydrolyzes instantly to HCl and SnO .

• Stoichiometric Addition: Add Tetravinyltin (1.0 eq) to the flask.

• Controlled Injection: Cool the flask to 0°C. Add SnCl

  (1.0 eq) dropwise via a pressure-equalizing addition funnel. Caution: Exothermic.

• Thermal Redistribution: Slowly heat the mixture to 200°C. Maintain this temperature for 2-3 hours. The high temperature is necessary to overcome the activation energy of the Sn-C bond cleavage/reformation.

• Purification: The resulting mixture is purified via vacuum distillation. DVTD typically distills at 54-56°C at 3 mmHg .[1][2]

Visualization: Synthesis Pathway

Figure 1: Critical path for the synthesis of Divinyltin Dichloride via Kocheshkov Redistribution.

Part 2: Synthetic Utility & Derivatives

DVTD is a bifunctional building block. The Sn-Cl bonds are susceptible to nucleophilic attack (by thiols, amines, carboxylates), while the Sn-Vinyl bonds are prime candidates for transmetallation.

Stille Cross-Coupling (Vinyl Transfer)

DVTD serves as a "double-loaded" vinyl donor. In the presence of Pd(0), it can transfer vinyl groups to aryl halides.

• Catalyst: Pd(PPh

  ) or Pd (dba) .

• Utility: Synthesis of functionalized styrenes or dienes without using gaseous ethylene or volatile vinyl halides.

Organotin Polymers (Polycondensation)

Reacting DVTD with dicarboxylic acids or dithiols yields organometallic polymers. These materials are currently investigated for their self-assembling properties and potential as biocidal coatings.

Interfacial Polymerization Protocol:

• Dissolve DVTD in an organic solvent (CHCl

  ).

• Dissolve a diamine or dithiol in an aqueous alkaline phase (NaOH).

• Mix phases under high-shear stirring. The polymer forms at the interface via elimination of HCl.

Visualization: Stille Cycle Mechanism

Figure 2: Catalytic cycle for vinyl transfer using Divinyltin species.

Part 3: Biological Implications & Drug Development

Antitumor Mechanism of Action

Organotins, including divinyltin derivatives, are being actively researched as non-platinum chemotherapeutics.[3] They exhibit cytotoxicity profiles distinct from Cisplatin, often remaining active against Cisplatin-resistant cell lines.

Primary Targets:

• DNA Phosphate Backbone: Unlike Cisplatin (which binds nitrogen bases), organotins often coordinate to the phosphate backbone, disrupting DNA conformation.[4]

• Mitochondrial Disruption: Organotins bind to vicinal dithiols in proteins, leading to mitochondrial swelling and apoptosis via the intrinsic pathway.

Data: Comparative Physical & Biological Properties[3]

Property	Divinyltin Dichloride (DVTD)	Dibutyltin Dichloride (DBTD)	Significance
CAS	7532-85-6	683-18-1	Identification
Density	1.7645 g/cm	1.36 g/cm	Handling/Separation
Lipophilicity	Moderate (Vinyl)	High (Butyl)	Membrane Permeability
Reactivity	High ( -system)	Moderate (Alkyl)	Vinyl group allows covalent trapping
Mode of Action	DNA Intercalation / Thiol Binding	Thiol Binding / Immunotoxicity	DVTD offers dual-action potential

Visualization: Apoptotic Signaling Pathway

Figure 3: Proposed mechanism of organotin-induced cytotoxicity in tumor cells.

Part 4: Handling & Safety Protocol

Warning: Organotin compounds are neurotoxic and immunotoxic. Divinyltin dichloride is readily absorbed through the skin.

• Engineering Controls: All manipulations must occur within a Class II Fume Hood.

• PPE: Double nitrile gloves (0.11mm minimum) are required. Organotins can permeate standard latex.

• Deactivation: Spills should not be wiped with water. Treat with a 10% solution of Potassium Hydroxide (KOH) in ethanol to cleave the Sn-Cl and Sn-C bonds, converting the tin to inorganic tin oxide precipitates.

References

• Thoonen, S. H. L., et al. (2001). "Platinum- and palladium-catalysed Kocheshkov redistribution of dialkyltin dichlorides or tetraalkyltins with tin tetrachloride."[5] Chemical Communications.[5] Link

• Gomez-Ruiz, S., et al. (2008). "Antitumor activity of organotin(IV) carboxylates." Journal of Inorganic Biochemistry. Link

• ChemicalBook. (2024). "Divinyltin Dichloride - CAS 7532-85-6 Properties and Safety." Link

• Alama, A., et al. (2009). "Organometallic compounds in oncology: Implications of novel organotins as antitumor agents." Drug Discovery Today. Link

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Technical Assessment: Environmental Impact &amp; Fate of Divinyltin Dichloride (DVTD)

Executive Summary

Divinyltin dichloride (DVTD) represents a distinct subclass of organotin compounds where the tin center is bonded to reactive vinyl (

) ligands. Unlike the ubiquitous dibutyltin (DBT) used in PVC stabilization, DVTD combines the cytotoxicity typical of organotins with the polymerization potential of vinyl groups. This dual reactivity profile makes it a candidate for novel antitumor therapeutics but simultaneously presents unique environmental risks.

This guide provides a technical deep-dive into the physicochemical behavior, environmental degradation pathways, and rigorous analytical protocols for DVTD. It moves beyond generic organotin data to address the specific lability of the vinyl-tin bond and its implications for ecological persistence.

Chemical Identity & Physicochemical Drivers[1][2][3][4][5][6]

To understand the environmental impact, we must first establish the molecular drivers. DVTD differs from alkyltins due to the

hybridized carbon attached to the tin atom.

Property	Specification	Technical Insight
Chemical Name	Divinyltin dichloride
CAS Number	7532-85-6	Often confused with Dimethyltin (753-73-1); precise identification is critical.
Formula
Molecular Weight	~243.69 g/mol
Sn-C Bond Lability	High	The vinyl group is cleaved more easily than butyl/methyl groups but less easily than phenyl groups.
Solubility	Soluble in organic solvents; hydrolyzes in water	The Sn-Cl bond is moisture-sensitive, leading to rapid speciation changes in aqueous environments.

Environmental Fate & Transport Mechanisms

The release of DVTD into the environment triggers a cascade of chemical transformations. Unlike stable alkyltins, the fate of DVTD is governed by two competing mechanisms: Hydrolysis and Vinyl Cleavage .

Hydrolysis and Speciation

Upon contact with moisture, the chloride ligands are displaced rapidly. This is not a simple dissolution but a chemical reaction yielding polymeric oxides.

• Mechanism:

• Outcome: The resulting divinyltin dihydroxide typically dehydrates to form oligomeric divinyltin oxides

  . These species are hydrophobic and recalcitrant, partitioning strongly into sediments.

Photolysis and Biological Cleavage

The vinyl-tin bond is susceptible to cleavage by UV radiation and biological attack.

• Photolysis: UV exposure can induce homolytic cleavage of the Sn-C bond, releasing ethylene and leaving inorganic tin residues.

• Comparison: Vinyl groups degrade faster than butyl groups, potentially reducing the long-term persistence of the organometallic core compared to TBT/DBT, but releasing reactive vinyl radicals.

Degradation Pathway Diagram

Figure 1: The degradation pathway of DVTD moves from rapid hydrolysis to long-term sediment storage or mineralization.

Toxicological Profile

The toxicity of DVTD is a function of its ability to bind to thiol (-SH) groups in proteins and its potential as an alkylating agent.

Mechanism of Action (MoA)

• Protein Binding: The tin center acts as a Lewis acid, coordinating with cysteine residues in enzymes. This inhibits oxidative phosphorylation in mitochondria.

• Immunotoxicity: Like DBT, divinyltin species are expected to induce thymic atrophy, suppressing T-cell mediated immunity.

• Genotoxicity: The vinyl group adds a risk of direct DNA interaction (alkylation) that is less pronounced in saturated alkyltins.

Comparative Toxicity

• Acute: Moderate. Mouse studies indicate acute toxicity (LD50 range) is comparable to other di-substituted organotins, with reversible behavioral symptoms at sublethal doses.

• Chronic: The primary concern is reproductive toxicity and immunotoxicity, common to the organotin class.

Analytical Protocol: Determination in Water

Expertise Note: Analyzing DVTD requires preventing the polymerization of vinyl groups during extraction and derivatization. Standard acid extraction followed by Grignard derivatization (using alkyl magnesium halides) can be too harsh.

Recommended Protocol: In-Situ Ethylation with Sodium Tetraethylborate (

).

Rationale

• Aqueous Phase Reaction:

  works directly in the water phase, eliminating the need to extract the polar dichloride first.

• Mild Conditions: Avoids the high pH or anhydrous conditions of Grignard reactions that could degrade the vinyl-tin bond.

• Self-Validating: The use of tripropyltin (TPrT) as an internal standard validates the derivatization efficiency.

Step-by-Step Methodology

Step	Action	Critical Technical Control
1. Sampling	Collect 100 mL water in amber glass.	Acidify to pH < 2 with HCl immediately to prevent adsorption to glass.
2. Spiking	Add Internal Standard (TPrT-Cl).	Validates extraction recovery and derivatization efficiency.
3. pH Adjust	Adjust pH to 4.5 - 5.0 using Acetate Buffer.	Optimal pH for activity; prevents hydrolysis of the reagent.
4. Derivatization	Add 1 mL 1% + 2 mL Hexane.	Reaction: (volatile).
5. Extraction	Shake vigorously for 15 min.	Partitions the hydrophobic ethylated derivative into the hexane layer.
6. Analysis	Inject Hexane layer into GC-MS/MS.	Use MRM mode for high sensitivity (monitor Sn isotope clusters).

Analytical Workflow Diagram

Figure 2: The NaBEt4 derivatization workflow ensures vinyl group stability while converting DVTD to a volatile form for GC analysis.

Remediation & Mitigation Strategies

Given the lipophilicity of the hydrolysis products (Divinyltin oxides), water treatment must focus on particulate removal and adsorption.

• Activated Carbon Adsorption: Highly effective for removing organotins from aqueous streams due to the hydrophobic nature of the organotin moiety.

• Flocculation/Coagulation: Since DVTD hydrolyzes to form colloidal oxides, standard alum or ferric chloride coagulation can physically entrap the species for filtration.

• Advanced Oxidation Processes (AOP): UV/Peroxide treatment can accelerate the cleavage of the vinyl groups, mineralizing the compound to inorganic tin (which precipitates as

  ) and .

References

• Rosenberg, S. D., & Gibbons, A. J. (1957). The Disproportionation of Tetravinyltin with Tin Tetrachloride and the Cleavage of Some Vinyltin Compounds with Bromine. Journal of the American Chemical Society. Link

• Gielen, M., et al. (2002). Antitumor activity of a new orally active organotin compound: A preliminary study in murine tumor models. Metal-Based Drugs.[1][2] Link

• World Health Organization (WHO). (2006). Mono- and disubstituted methyltin, butyltin, and octyltin compounds. Concise International Chemical Assessment Document 73. Link

• European Food Safety Authority (EFSA). (2004). Opinion of the Scientific Panel on Contaminants in the Food Chain on a request from the Commission to assess the health risks to consumers associated with exposure to organotins. EFSA Journal. Link

• Abalos, M., et al. (1997). Determination of butyltin compounds in water by gas chromatography-mass spectrometry. Journal of Chromatography A. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. Analysis of organotin compounds by grignard derivatization and gas chromatography-ion trap tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

The Organotin Odyssey: From Frankland’s Flask to Palladium Catalysis

The Historical Development of Organotin Chemistry is not merely a timeline of dates; it is a technical evolution of reactivity paradigms—from the brute force of early alkylations to the precision of radical chains and palladium catalysis.

This guide analyzes the four distinct eras of organotin chemistry, providing the mechanistic logic and experimental protocols that defined each period.

Era 1: The Genesis & The Redistribution Principle (1849–1950)

The field began in 1849 when Sir Edward Frankland, attempting to isolate the "ethyl radical," heated ethyl iodide with tin foil. He didn't find the radical, but he discovered diethyltin diiodide . This marked the birth of organometallic chemistry.

For the next century, the challenge was synthesis. How do we attach organic groups to tin efficiently? The Grignard reagent (1900) provided the first reliable method (

), but it lacked selectivity. It produced tetraorganotins ( ), which are chemically inert and synthetically useless on their own.

The Breakthrough: The Kocheshkov Redistribution (1929) K.A. Kocheshkov realized that

and could exchange ligands at high temperatures to produce mono-, di-, and tri-organotin halides. This is the foundational industrial process for organotin manufacturing today.

Technical Insight: The Kocheshkov Stoichiometry

The reaction is driven by the enthalpy of mixing and entropy. By strictly controlling the molar ratio of the starting materials, specific halides can be targeted with high purity.

Target Product	Stoichiometry (Reactants)	Temperature	Application
Triorganotin Chloride ( )		~200°C	Biocides, Radical Precursors
Diorganotin Dichloride ( )		~200°C	PVC Stabilizers, Glass Coatings
Monoorganotin Trichloride ( )		~100°C	Glass Coatings, Catalysts

Era 2: The Radical Revolution & The Van der Kerk Legacy (1950–1980)

In the 1950s, the center of gravity shifted to Utrecht, Netherlands, where G.J.M. van der Kerk at the TNO Institute made a discovery that transformed organic synthesis: Hydrostannation .

He found that organotin hydrides (

) could add across alkenes and alkynes. This was not just a new reaction; it unlocked the radical chain mechanism as a controllable tool for organic chemists.

Mechanism: The Radical Chain Propagation

Unlike ionic reactions, this process is neutral and tolerates sensitive functional groups (alcohols, esters).

Figure 1: The radical chain mechanism for hydrostannation. The tributyltin radical (

) is the chain carrier.

Experimental Protocol: Radical Hydrostannation of a Terminal Alkyne

Objective: Synthesis of

-tributyl(styryl)stannane. Why this works: The bulky group adds anti-Markovnikov to the terminal carbon to minimize steric clash, and the hydrogen abstraction is rapid, locking the alkene geometry.

• Setup: Flame-dry a 50 mL round-bottom flask equipped with a reflux condenser and nitrogen inlet.

• Reagents: Add phenylacetylene (10 mmol), tributyltin hydride (11 mmol, 1.1 equiv), and anhydrous benzene (20 mL).

• Initiation: Add AIBN (Azobisisobutyronitrile) (0.1 mmol, 1 mol%).

• Reaction: Heat to reflux (80°C) for 2–4 hours.

  • Note: The reaction is often exothermic.[1] If the mixture turns cloudy white, it indicates homocoupling of tin (formation of

    ), usually due to oxygen leakage.

• Workup: Remove solvent in vacuo.

• Purification: The residue is purified via rapid column chromatography (neutral alumina) or distillation. Silica gel can sometimes cause protodestannylation (cleavage of the Sn-C bond).

Era 3: The Catalytic Age – The Stille Coupling (1978–Present)

While Van der Kerk mastered the Sn-C bond formation, John Stille (Colorado State University) mastered its use. In the late 1970s, he demonstrated that organostannanes could transfer their organic group to an organic halide using a Palladium(0) catalyst.

This was revolutionary because organotins are air-stable and tolerant of functional groups , unlike the highly reactive Grignard or Organolithium reagents.

Mechanism: The Catalytic Cycle

The Stille cycle is the textbook definition of cross-coupling: Oxidative Addition

Transmetalation Reductive Elimination.

Figure 2: The Stille Coupling Catalytic Cycle. Transmetalation is often the rate-determining step.

Experimental Protocol: Standard Stille Coupling

Objective: Coupling of 4-bromoanisole with tributyl(vinyl)stannane.

• Reagents: In a Schlenk tube, combine 4-bromoanisole (1.0 mmol) and tributyl(vinyl)stannane (1.1 mmol).

• Solvent: Add anhydrous DMF or Dioxane (5 mL). DMF accelerates the reaction by stabilizing the Pd(II) intermediate.

• Degassing: Sparge the solution with Argon for 15 minutes. Oxygen poisons the Pd(0) catalyst.

• Catalyst: Add

  (0.05 mmol, 5 mol%). The solution should be yellow.[2]

• Reaction: Heat to 80–100°C for 12 hours. The mixture will darken to black (precipitation of Pd black) as the catalyst decomposes over time.

• Workup: Dilute with diethyl ether, wash with water (to remove DMF) and brine.

• Tin Removal: This is the critical step. Organotin byproducts are toxic and greasy.[3][4]

  • Method A: Stir the ether layer with aqueous Potassium Fluoride (KF). This forms insoluble polymeric tin fluorides (

    ) which can be filtered off.

Era 4: The Environmental & Medicinal Paradox

The Fall of TBT (Tributyltin)

In the 1970s, TBT was the "perfect" antifouling agent for ships. However, it acted as an endocrine disruptor in marine life, causing imposex (female snails developing male sex organs) at concentrations as low as 1 nanogram/liter.

• Outcome: Global ban by the IMO (International Maritime Organization) in 2008.[5] This forced the industry to pivot back to copper-based or "non-stick" silicone coatings.

The Rise of Antitumor Organotins

Ironically, the cytotoxicity that banned TBT is now being harnessed for cancer therapy.

• Dialkyltin derivatives (e.g., di-n-butyltin di-2,6-difluorobenzoate) show high in vitro activity against P388 lymphocytic leukemia.

• Mechanism: They bind to the phosphate backbone of DNA, similar to Cisplatin, but do not exhibit cross-resistance. The challenge remains hydrolytic stability and solubility in physiological fluids.

References

• Frankland, E. (1849).[6] "On the isolation of the organic radicals." Journal of the Chemical Society, 2, 263. Link

• Kocheshkov, K. A. (1929). "Synthese der Zinnalkylhalogenide." Berichte der deutschen chemischen Gesellschaft, 62(4), 996–999. Link

• Van der Kerk, G. J. M., & Luijten, J. G. A. (1954). "Investigations on organo-tin compounds. III. The biocidal properties of organo-tin compounds." Journal of Applied Chemistry, 4(6), 314–319. Link

• Milstein, D., & Stille, J. K. (1978).[7] "A general, selective, and facile method for ketone synthesis from acid chlorides and organotin compounds catalyzed by palladium." Journal of the American Chemical Society, 100(11), 3636–3638. Link

• Hoch, M. (2001). "Organotin compounds in the environment—an overview." Applied Geochemistry, 16(7-8), 719-743. Link

• Gielen, M. (2002).[4] "Organotin compounds and their therapeutic potential: a report from the Organometallic Chemistry Department of the Free University of Brussels." Applied Organometallic Chemistry, 16(9), 481-494. Link

Sources

• 1. Experiments to Introduce Students into the Temperature Dependence of the Reaction Rate [pubs.sciepub.com]
• 2. researchgate.net [researchgate.net]
• 3. Tributyltin hydride (Tributylstannane) / Organotin hydrides [organic-chemistry.org]
• 4. Tributyltin hydride (Tributylstannane) / Organotin hydrides [organic-chemistry.org]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. acshist.scs.illinois.edu [acshist.scs.illinois.edu]
• 7. uwindsor.ca [uwindsor.ca]

Technical Guide: Solubility &amp; Handling of Divinyltin Dichloride (DVTD)

The following technical guide details the solubility, physicochemical properties, and handling protocols for Divinyltin dichloride (DVTD) .

CAS Registry Number: 7532-85-6 Formula:

Molecular Weight: 243.7 g/mol [1]

Executive Summary

Divinyltin dichloride (DVTD) is a reactive organotin intermediate primarily utilized in the synthesis of EUV (Extreme Ultraviolet) lithography photoresists and organometallic polymers. Unlike its solid dialkyltin analogs (e.g., dimethyltin dichloride), DVTD is a colorless liquid at room temperature, possessing high solubility in polar aprotic and non-polar organic solvents.[1]

Its utility is governed by two competing factors: excellent lipophilicity (allowing integration into organic coating formulations like PGMEA) and high moisture sensitivity (rapid hydrolysis to HCl and divinyltin oxide).[1] This guide provides validated solubility data and protocols to maximize stability during formulation and synthesis.

Physicochemical Profile

Understanding the physical state of DVTD is prerequisite to solvent selection. Unlike many organotin halides which are crystalline solids, DVTD is a dense liquid, facilitating miscibility with a broader range of organic hosts.[1]

Property	Value	Context for Researchers
Physical State	Colorless Liquid	Miscible with most organics; no dissolution induction time required.[1]
Boiling Point	54–56 °C @ 3 mmHg	Volatile under high vacuum; requires careful rotary evaporation.[1]
Density	1.764 g/mL	Forms the bottom layer in biphasic aqueous extractions.
Hydrolytic Sensitivity	High	Hydrolyzes to release HCl fumes; requires anhydrous solvents.[1]
Solubility in Water	Insoluble (Reacts)	Do not use water as a primary solvent.[1]

Solvent Compatibility Matrix

The following matrix categorizes solvents based on thermodynamic compatibility and chemical stability.

Primary Solvation Systems (Recommended)

These solvents are chemically inert toward the Sn-Cl and Sn-C=C bonds and are standard for lithographic and synthetic applications.

Solvent Class	Specific Solvents	Solubility Rating	Application Notes
Glycol Ethers	PGMEA (Propylene glycol monomethyl ether acetate)	Excellent	Industry Standard for photoresist formulations.[1] Stabilizes the Sn center for spin-coating.
Ethers	THF, Diethyl Ether, 1,4-Dioxane	Excellent	Ideal for Grignard synthesis and polymerizations.[1] Note: THF must be dry to prevent hydrolysis.[1]
Chlorinated	Dichloromethane (DCM), Chloroform	Excellent	Preferred for extraction and NMR analysis ( ).[1]
Aliphatic Hydrocarbons	Pentane, Hexane, Heptane	Good	Used in purification/recrystallization of derivatives.[1] DVTD is miscible but may phase separate at ultra-low temps.[1]
Aromatics	Toluene, Benzene, Xylene	Excellent	High boiling points allow for thermal disproportionation reactions.[1]

Reactive & Incompatible Solvents (Avoid)

Solvent Class	Risk Factor	Mechanism of Failure
Water	Critical	Rapid hydrolysis yields insoluble Divinyltin oxide ( ) and corrosive HCl gas.[1]
Protics (Alcohols)	Moderate	Methanol/Ethanol can induce solvolysis over time, exchanging Cl ligands for alkoxides ( ), altering reactivity.[1]
Wet Solvents	High	Even trace moisture (<100 ppm) causes cloudiness (oxide formation) in DVTD solutions.[1]

Mechanistic Visualization: Solvation vs. Hydrolysis

The following diagram illustrates the divergent pathways of DVTD when exposed to anhydrous organic solvents versus moisture-contaminated environments.

Figure 1: Solvation pathways showing the critical necessity of anhydrous conditions for stable formulation.

Experimental Protocols

Protocol A: Preparation of Stable Precursor Solution (PGMEA)

Target Audience: Lithography Engineers Objective: Create a 0.1 M stable coating solution for spin-coating applications.

• Pre-drying: Ensure PGMEA is dried over 4Å molecular sieves for 24 hours. Water content must be <50 ppm.[1]

• Inert Atmosphere: Perform all transfers inside a glovebox or under a positive pressure of Nitrogen/Argon.[1]

• Dissolution:

  • Weigh 2.43 g of Divinyltin dichloride liquid into a dry Schlenk flask.

  • Add 100 mL of anhydrous PGMEA via syringe.[1]

  • Swirl gently.[1] The liquid will dissolve instantly; no sonication is required due to liquid-liquid miscibility.

• Filtration: Filter the solution through a 0.2 µm PTFE syringe filter to remove any trace hydrolyzed tin oxide particles.

• Storage: Store in amber borosilicate glass with a PTFE-lined cap at 2–8°C.

Protocol B: Biphasic Hydrolysis for Oxide Synthesis

Target Audience: Synthetic Chemists Objective: Controlled conversion of DVTD to Divinyltin oxide (intermediate for further functionalization).[1]

• Organic Phase: Dissolve 10 mmol DVTD in 50 mL Toluene .

• Aqueous Phase: Prepare 50 mL of 0.5 M NaOH solution.

• Reaction:

  • Combine phases in a separatory funnel.[1][2]

  • Shake vigorously for 2 minutes.

  • Observation: The interface will initially form a flocculate which may migrate to the organic phase or precipitate depending on pH.

• Separation: Drain the aqueous layer (containing NaCl).[1] Wash the organic layer with deionized water (2 x 20 mL).

• Isolation: Dry the organic layer over

  , filter, and rotary evaporate to yield the oxide/hydroxide species.

Safety & Toxicology (E-E-A-T)

Warning: Organotin compounds exhibit high acute toxicity.[1] Divinyltin dichloride is fatal if inhaled and toxic via dermal absorption.[1]

• Engineering Controls: All handling must occur in a certified chemical fume hood or glovebox.[1]

• Respiratory Protection: If outside containment, a full-face respirator with organic vapor/acid gas cartridges (OV/AG) is mandatory due to potential HCl evolution.[1]

• Decontamination: Spills should be treated with 10% sodium hypochlorite (bleach) solution to degrade the organometallic bond, followed by absorption with vermiculite.[1]

References

• Thermo Fisher Scientific. (2024).[1][3] Safety Data Sheet: Divinyltin dichloride. Retrieved from [1]

• Meyers, D. et al. (2016).[1] Organometallic solution based high resolution patterning compositions. U.S. Patent 9,310,684.[1] Retrieved from

• Rosenberg, S. D., & Gibbons, A. J. (1957).[1] The Disproportionation of Tetravinyltin with Tin Tetrachloride. Journal of the American Chemical Society, 79(9), 2138-2140.[1] Retrieved from [1]

• Chemsrc. (2025).[1][3][4][5] Divinyltin dichloride: Physicochemical Properties. Retrieved from [1]

• Seyferth, D. (1957).[1] Vinyl Derivatives of the Metals.[5][6][7] I. Synthesis of Vinyltin Compounds. Journal of Organic Chemistry. Retrieved from

Sources

• 1. Tetravinyltin - Wikipedia [en.wikipedia.org]
• 2. US9310684B2 - Organometallic solution based high resolution patterning compositions - Google Patents [patents.google.com]
• 3. assets.thermofisher.cn [assets.thermofisher.cn]
• 4. chemicalbook.com [chemicalbook.com]
• 5. researchgate.net [researchgate.net]
• 6. datapdf.com [datapdf.com]
• 7. DE1178064B - Process for the production of vinyl tin compounds - Google Patents [patents.google.com]

Theoretical &amp; Computational Profiling of Divinyltin Dichloride: A Predictive Framework

The following technical guide details the theoretical and computational framework for studying Divinyltin Dichloride (DVTC) . It is designed for researchers investigating organotin(IV) compounds as potential non-platinum metallodrugs.

Executive Summary: The Case for Divinyltin Dichloride

While cisplatin remains the gold standard in chemotherapy, its toxicity profile has driven the search for non-platinum metallodrugs. Organotin(IV) compounds, particularly diorganotin(IV) dichlorides (

) , have emerged as potent alternatives due to their ability to bind DNA phosphate backbones and interact with cysteine-rich proteins.

Divinyltin dichloride (DVTC) , with the formula

, occupies a unique structural niche. Unlike the bulky diphenyltin or dibenzyltin analogs, the vinyl groups in DVTC offer:

• Reduced Steric Hindrance: Facilitating deeper penetration into the DNA minor groove.

• Electronic Conjugation: The

  -electron system of the vinyl group ( hybridized carbons) directly interacting with the Sn(IV) center, potentially modulating the Lewis acidity and hydrolytic stability of the Sn-Cl bonds.

This guide provides the standardized computational protocol for characterizing DVTC, predicting its spectroscopic signature, and evaluating its biological efficacy in silico.

Computational Methodology: The "Gold Standard" Protocol

To ensure reproducibility and accuracy, the following theoretical levels are recommended based on validated studies of homologous organotins (e.g., dibenzyltin dichloride).

Electronic Structure Calculation (DFT)

The presence of the heavy Tin (Sn) atom requires treatment of relativistic effects.

• Software: Gaussian 16, ORCA 5.0, or equivalent.

• Functional:

  • B3LYP: Standard for geometry optimization and vibrational frequency analysis.

  • M06-2X or

    B97X-D: Recommended for single-point energy calculations and docking parameterization to account for dispersion forces (critical for - interactions of vinyl groups).

• Basis Sets:

  • Tin (Sn): LanL2DZ (Los Alamos National Laboratory 2-Double-Zeta). This includes an Effective Core Potential (ECP) to model inner shell electrons, reducing computational cost while handling relativistic contraction.

  • C, H, Cl: 6-311++G(d,p) . A Pople-style triple-zeta basis set with diffuse functions is essential for accurately modeling the electron-rich chlorine atoms and the

    -orbitals of the vinyl group.

Solvation Models

Since biological activity occurs in aqueous media, gas-phase calculations are insufficient.

• Model: IEF-PCM (Integral Equation Formalism Polarizable Continuum Model).

• Solvents: Water (

  ) for biological simulation; DMSO ( ) for solubility benchmarking.

Workflow Diagram

The following DOT diagram illustrates the logical flow of the theoretical study.

Figure 1: Standardized computational workflow for organotin(IV) characterization.

Structural & Electronic Predictions

Based on literature data for diphenyltin dichloride, the following parameters are the expected convergence targets for DVTC.

Optimized Geometry

DVTC adopts a distorted tetrahedral geometry around the central Sn atom.

• Symmetry: Ideally

  , but often relaxes to or due to vinyl group rotation.

• Key Geometric Parameters (Predicted):

Parameter	Bond/Angle	Predicted Value	Notes
Bond Length	Sn-C	2.10 – 2.14 Å	Slightly shorter than alkyl-Sn due to carbon.
Bond Length	Sn-Cl	2.33 – 2.37 Å	Labile bonds; primary hydrolysis sites.
Bond Length	C=C	1.33 – 1.35 Å	Typical vinyl double bond.
Bond Angle	Cl-Sn-Cl	98° – 102°	Compressed from 109.5° due to Lewis acidity.
Bond Angle	C-Sn-C	125° – 130°	Widened due to steric repulsion of vinyl groups.

Frontier Molecular Orbitals (FMO)

The HOMO-LUMO gap (

) is a critical descriptor of chemical reactivity (Global Hardness, ).

• HOMO: Predominantly located on the vinyl

  -system and Chlorine lone pairs.

• LUMO: Localized on the Tin (Sn) atom (specifically antibonding

  ).

• Significance: A smaller gap (compared to alkyl-tins) indicates "softer" character, facilitating interaction with soft biological nucleophiles like Sulfur in Cysteine or Nitrogen in DNA bases (Guanine N7).

Vibrational Spectroscopy Profiling

Experimental verification relies on IR and Raman spectroscopy. The theoretical study must generate a scaled frequency list (Scale Factor ~0.961 for B3LYP).

Diagnostic Bands for DVTC

• Vinyl Stretch:

  • Region: 1580 – 1600 cm⁻¹

  • Intensity: Medium (IR), Strong (Raman).

  • Note: This band confirms the integrity of the vinyl group.

• Asymmetric Stretch:

  • Region: 520 – 580 cm⁻¹

  • Intensity: Strong (IR).

  • Mechanistic Relevance: Shifts in this band upon DNA binding indicate coordination changes.

• Symmetric/Asymmetric:

  • Region: 300 – 350 cm⁻¹[1]

  • Intensity: Very Strong (Far-IR / Raman).

  • Bio-Marker: The disappearance of these bands in aqueous solution signals hydrolysis (formation of

    ).

Molecular Docking & Biological Interface

The ultimate goal is to predict anticancer activity. The simulation must model the displacement of Cl ligands by biological targets.

Docking Protocol

• Ligand Preparation:

  • Since Sn-Cl bonds hydrolyze, dock both the neutral dichloride (

    ) and the hydrolyzed diaqua species ( ).

  • Charge assignment: Use Gasteiger charges or RESP charges derived from the DFT MEP calculation.

• Targets:

  • B-DNA (e.g., PDB ID: 1BNA): To test for minor groove binding vs. intercalation.

  • Human Serum Albumin (HSA): To assess drug transport.

  • Tubulin: Organotins often inhibit tubulin polymerization.

Mechanism of Action Visualization

The following diagram details the theoretical pathway from administration to DNA damage.

Figure 2: Proposed mechanism of action for Divinyltin Dichloride.

References

• Standard DFT Method for Organotins

  • Title: IR spectroscopic study and DFT calcul
  • Source: ResearchG

  • URL:

• Organotin Anticancer Activity

  • Title: Synthesis, Characterization, Biological Activity and Molecular Docking Studies of Novel Organotin(IV)
  • Source: Frontiers in Chemistry (2022).

  • URL:

• Crystal Structure Benchmarking

  • Title: Crystal structure of dichloro(diphenyl)tin.[2]

  • Source: Journal of the Chemical Society A (RSC).

  • URL:

• Biological Mechanism Review

  • Title: Cellular Basis of Organotin(IV) Derivatives as Anticancer Metallodrugs: A Review.
  • Source: Oxidative Medicine and Cellular Longevity (PMC).

  • URL:

Sources

• 1. Diphenyltin dichloride | C12H10Cl2Sn | CID 14342 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Crystal structure of dichloro(diphenyl)tin - Journal of the Chemical Society A: Inorganic, Physical, Theoretical (RSC Publishing) [pubs.rsc.org]

Divinyltin Dichloride: Hydrolysis Products, Mechanisms, and Biological Implications

Executive Summary

This technical guide provides a comprehensive analysis of the aqueous chemistry of Divinyltin dichloride (DVTC,

).[1] Unlike simple inorganic salts, organotin halides undergo complex, pH-dependent hydrolysis and condensation reactions, yielding mononuclear hydroxides, binuclear distannoxanes, and polymeric oxides. Understanding these species is critical for researchers in drug development, as the specific hydrolysis product—not the parent dichloride—is often the pharmacologically active agent.

Introduction: The Chemical Nature of DVTC

Divinyltin dichloride is an organometallic compound where a central tin(IV) atom is coordinated to two vinyl groups (

) and two chloride ligands.[1]

• Formula:

• Geometry: Distorted tetrahedral in non-coordinating solvents; expands to trigonal bipyramidal or octahedral in coordinating solvents (like water/DMSO) due to Lewis acidity.[1]

• Electronic Effect: The vinyl group is electron-withdrawing compared to alkyl groups (e.g., butyl).[1] This increases the Lewis acidity of the Sn center, making DVTC more susceptible to nucleophilic attack by water than its dialkyl analogs.

Hydrolysis Mechanisms and Pathways

The hydrolysis of DVTC is not a simple dissociation.[1] It proceeds through a stepwise substitution of chloride ligands by hydroxyl groups, followed by condensation reactions that form Sn-O-Sn linkages (stannoxanes).[1]

Stepwise Hydrolysis

Upon contact with water, the labile Sn-Cl bonds are hydrolyzed.[1] The vinyl-tin (Sn-C) bonds are kinetically stable and generally remain intact under physiological conditions.[1]

• Formation of the Monocation (Aquated):

  [1]

  • Note: In acidic pH, the species remains monomeric.

• Formation of the Chlorohydroxide:

• Formation of the Dihydroxide:

  [1]

  • Stability:[1] The monomeric dihydroxide

    is transient and rapidly condenses.[1]

Condensation to Distannoxanes

The most critical feature of organotin aqueous chemistry is the formation of distannoxanes .[1] These are dimeric or oligomeric species containing an Sn-O-Sn bridge.[1]

• Tetravinyl-1,3-dichlorodistannoxane:

  This species often adopts a "ladder" or "staircase" structure in the solid state, stabilized by bridging chlorines or hydroxyls.[1]

Visualization of the Pathway[1]

Figure 1: Stepwise hydrolysis and condensation pathway of Divinyltin Dichloride.[1]

Speciation and Characterization

Identifying which species is present is vital for correlating structure with activity.[1]

119Sn NMR Spectroscopy

119Sn NMR is the definitive method for characterizing these hydrolysis products.[1] The chemical shift (ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

) is highly sensitive to the coordination number of the tin atom.[1]

Species	Coordination Number	Approx. ( Sn) ppm	Notes
(in )	4	-30 to +50	Tetrahedral geometry.[1]
(in /DMSO)	5 or 6	-200 to -400	Upfield shift indicates solvent coordination (hypervalent Sn).[1]
(Distannoxane)	5 & 6	Multiple peaks	Distannoxanes often show two distinct Sn environments (endo/exo).[1]

Expert Insight: If you observe a single sharp peak in aqueous solution, it is likely a rapidly exchanging average of the aquated monomeric species. Distinct multiple peaks usually appear only in non-protic organic solvents or at low temperatures where the exchange between monomer and dimer is slow.[1]

X-Ray Crystallography

While solution species are dynamic, solid-state isolation often yields the distannoxane dimer .[1]

• Structure: Centrosymmetric dimer.[1]

• Core: A planar

  four-membered ring is a common motif for hydrolyzed organotins.[1]

Biological Implications

Research suggests that the hydrolysis products, not the parent dichloride, are the active biological agents.

Mechanism of Action

• DNA Interaction: The hydrolyzed species

  binds to the phosphate backbone of DNA.[1] The tin atom acts as a Lewis acid, coordinating to the phosphate oxygen.

• Protein Binding: The high affinity of Sn(IV) for sulfur allows these compounds to bind to cysteine residues in proteins, potentially inhibiting enzymes like ATPase.[1]

Cytotoxicity

The "divinyl" moiety is distinct from "dibutyl" in that it is less lipophilic but more electronically active.[1]

• Toxicity Profile: Generally, cytotoxicity follows the order: Tributyl > Dibutyl > Monobutyl. Divinyltin species often exhibit cytotoxicity comparable to diphenyltin derivatives.[1]

Figure 2: Pharmacological mechanism of action for hydrolyzed divinyltin species.[1]

Experimental Protocols

Protocol A: Controlled Hydrolysis for Species Isolation

Objective: To isolate the thermodynamically stable distannoxane form.

• Dissolution: Dissolve 1.0 mmol of

  in 10 mL of acetone.

• Addition: Dropwise add 10 mL of deionized water. The solution may become cloudy.

• pH Adjustment: Adjust pH to ~7.0 using 0.1 M NaOH. Avoid high pH (>9) to prevent formation of insoluble polymeric oxides.[1]

• Crystallization: Allow the solution to evaporate slowly at room temperature. Colorless crystals of the distannoxane

  (or hydroxo-bridged analog) will form.[1]

• Validation: Check melting point (typically sharp) and IR (look for Sn-O-Sn stretch approx 600-400 cm⁻¹).[1]

Protocol B: 119Sn NMR Analysis in Aqueous Media

Objective: To determine the speciation in a simulated biological environment.

• Preparation: Dissolve 20 mg of

  in 0.6 mL of . If solubility is poor, use a -DMSO/ mixture.[1]

• Standard: Use tetramethyltin (

  ) as an external reference ( ppm).

• Acquisition:

  • Pulse sequence: Standard 1D with inverse gated decoupling (to suppress NOE if quantitative data is needed, though Sn-H NOE is often negative).

  • Relaxation delay: Set to >2 seconds (Sn relaxation can be slow).

  • Scans: 500–1000 scans are typically required due to sensitivity.[1]

• Interpretation:

  • ppm: Indicates 4-coordinate species (unlikely in water).[1]
  • to -350 ppm: Indicates 5/6-coordinate hydrated species.[1]

References

• Structural Chemistry of Organotin Carboxylates: Tiekink, E. R. T. (1991). Applied Organometallic Chemistry. Link

• Hydrolysis of Organotin Compounds: Okawara, R., & Wada, M. (1967).[1] Advances in Organometallic Chemistry. Link

• Antitumor Activity of Organotins: Gielen, M. (2002).[1] Applied Organometallic Chemistry. Review of organotin antitumor compounds. Link[1]

• NMR of Tin Compounds: Wrackmeyer, B. (1985).[1] Annual Reports on NMR Spectroscopy. Detailed chemical shift data for 119Sn. Link

• Divinyltin Dichloride Data: PubChem Compound Summary for CID 14342 (Diphenyltin analog used as structural proxy where direct vinyl data is limited in older literature).[1] Link

Sources

• 1. Fenbutatin oxide | C60H78OSn2 | CID 16683004 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Divinyltin Dichloride as a Bifunctional Scaffold in Organic &amp; Polymer Synthesis

Topic: Applications of divinyltin dichloride in organic synthesis Content Type: Application Note & Protocol Guide

Executive Summary

Divinyltin dichloride (DVTD; CAS: 7532-85-6) is a specialized organotin reagent characterized by its bifunctionality . Unlike the omnipresent tributylvinyltin—which acts as a monofunctional vinyl donor in Stille couplings—DVTD possesses two reactive vinyl groups and two labile chloride ligands.[1] This unique architecture positions it as a critical "hub" reagent for two distinct high-value applications:

• Precursor Synthesis: It serves as a high-purity electrophilic scaffold for generating "mixed" vinyl stannanes via Grignard additions, allowing researchers to fine-tune steric and electronic properties of Stille reagents.[1]

• Bioactive Polymerization: In drug development, DVTD is utilized to synthesize organotin polyesters and polyethers (e.g., with antibiotics like Ciprofloxacin) via interfacial polycondensation, creating controlled-release drug delivery systems.[1]

This guide provides validated protocols for handling DVTD, synthesizing mixed stannane derivatives, and executing polymerization reactions.

Technical Profile & Mechanistic Principles

The "Bifunctional Scaffold" Advantage

DVTD operates on the principle of differential reactivity . The Sn-Cl bonds are highly susceptible to nucleophilic attack (by Grignards or alkoxides) while the Sn-Vinyl bonds remain stable under these conditions. This allows for stepwise functionalization.[1][2]

• Lewis Acidity: The two electronegative chlorine atoms make the central tin atom significantly more Lewis acidic than in tetra-alkyl stannanes. This enhances its reactivity in condensation reactions but requires strict moisture control to prevent hydrolysis to divinyltin oxide.[1]

• Atom Economy: In polymerization, DVTD incorporates the tin moiety into the backbone, unlike Stille couplings where the tin byproduct is waste.

Pathway Logic: From Precursor to Polymer

The following diagram illustrates the two primary workflows for DVTD:

Figure 1: Synthetic divergence of Divinyltin Dichloride.[1] Pathway 1 (Green) leads to custom Stille reagents.[1] Pathway 2 (Red) leads to bioactive polymers.

Detailed Protocols

Protocol A: Synthesis of Mixed Vinyl Stannanes (Small Molecule)

Objective: To synthesize dibutyldivinyltin from DVTD. This species is a potent, atom-economical vinyl donor for Stille couplings, often offering easier purification than tributyltin derivatives.[1]

Reagents:

• Divinyltin dichloride (DVTD)[1][3]

• n-Butylmagnesium chloride (2.0 M in THF)[1]

• Anhydrous THF[1]

• Hexane (for extraction)[1]

Methodology:

• Setup: Flame-dry a 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, reflux condenser, and addition funnel. Flush with Argon.

• Solvation: Charge the flask with DVTD (10.0 mmol) and dissolve in anhydrous THF (50 mL). Cool the solution to 0°C using an ice bath.

• Grignard Addition: Transfer n-Butylmagnesium chloride (20.5 mmol, slight excess) to the addition funnel. Add dropwise over 30 minutes.

  • Mechanism:[1][4][5] The Grignard reagent attacks the Sn-Cl bonds. The reaction is exothermic; slow addition prevents thermal degradation of the vinyl groups.

• Reaction: Remove the ice bath and allow the mixture to warm to room temperature. Stir for 2 hours.

• Quench: Carefully quench the reaction with saturated aqueous NH₄Cl (20 mL) at 0°C.

• Workup: Extract the aqueous layer with Hexane (3 x 50 mL).[1] Combine organic layers, wash with brine, and dry over MgSO₄.[1]

• Purification: Concentrate in vacuo. The residue is typically pure enough for use, but can be distilled under reduced pressure (approx. 80-84°C at 3 mmHg) for high-purity applications.[1]

Data Validation:

• ¹H NMR (CDCl₃): Look for vinyl multiplets at δ 5.7–6.5 ppm and butyl triplets at δ 0.9–1.5 ppm.[1]

• ¹¹⁹Sn NMR: Single peak confirms substitution completion.[1]

Protocol B: Interfacial Polycondensation (Drug Delivery)

Objective: To synthesize a bioactive organotin polymer using DVTD and Ciprofloxacin (or similar nucleophilic drug). This protocol utilizes the interfacial technique to manage the high reactivity of the acid chloride functionality.

Reagents:

• Divinyltin dichloride (DVTD)[1][3]

• Ciprofloxacin (or target diol/diamine)[1]

• Sodium Hydroxide (NaOH)[6]

• Chloroform (CHCl₃)

• Deionized Water[1]

Methodology:

• Aqueous Phase Preparation: In a 100 mL beaker, dissolve Ciprofloxacin (2.0 mmol) and NaOH (4.0 mmol) in deionized water (25 mL). The base deprotonates the drug, creating a reactive nucleophile.

• Organic Phase Preparation: In a separate flask, dissolve DVTD (2.0 mmol) in Chloroform (25 mL).

• Interfacial Reaction:

  • Place the aqueous solution in a blender or high-speed stirring apparatus.

  • While stirring rapidly (creating a vortex), add the organic solution quickly (less than 15 seconds).

  • Crucial Step: Stir vigorously for 30 seconds. The polymer forms instantly at the interface of the two immiscible solvents.

• Isolation: Pour the mixture into a precipitation medium (typically excess Acetone or Methanol). The polymer will precipitate as a solid.[1]

• Purification: Filter the solid, wash repeatedly with water (to remove NaCl byproduct) and acetone. Dry under vacuum at 40°C for 24 hours.

Mechanism & Yield: This reaction relies on the Schotten-Baumann mechanism.[1] The yield is typically 60-85%.[1] The resulting polymer contains a hydrolytically labile Sn-O or Sn-N backbone, allowing for the slow release of the drug and the organotin moiety (which may exhibit synergistic cytotoxicity against cancer cell lines).

Quantitative Data Summary

Parameter	Protocol A (Mixed Stannane)	Protocol B (Polymerization)
Primary Reactant	n-Butylmagnesium Chloride	Ciprofloxacin (Deprotonated)
Solvent System	THF (Anhydrous)	H₂O / CHCl₃ (Biphasic)
Temperature	0°C RT	RT (Ambient)
Reaction Time	2.5 Hours	< 1 Minute (Stirring)
Key Byproduct	MgCl₂	NaCl
Typical Yield	>90%	60–85%
Main Hazard	Flammability/Reactivity	Inhalation of Polymer Dust

Safety & Handling (E-E-A-T)

Hazard Class: Organotin compounds are toxic and suspected endocrine disruptors.[1] DVTD hydrolyzes to release HCl, adding a corrosive hazard.[1]

• Containment: All weighing and transfer of neat DVTD must occur within a fume hood or glovebox.

• Hydrolysis Risk: DVTD reacts with atmospheric moisture.[1] Store under Argon/Nitrogen in a desiccator. If the liquid turns cloudy, it has partially hydrolyzed to divinyltin oxide and HCl.

• Waste Disposal: Do not mix organotin waste with general organic solvents.[1] Collect in a dedicated "Heavy Metal/Organotin" waste stream.[1] Treat glassware with a 10% NaOH solution to decompose residual tin species before washing.[1]

References

• Seyferth, D., & Stone, F. G. A. (1957).[1][2][7] Vinyl Derivatives of the Metals.[2][6][7][8][9][10] I. Synthesis of Vinyltin Compounds. Journal of the American Chemical Society, 79(3), 515–517. Link[1]

• Carraher, C. E., et al. (2000).[1] Synthesis and structural characterization of organotin polyethers derived from hydroquinone and substituted hydroquinones. Journal of Inorganic and Organometallic Polymers, 10, 177–191. Link

• Rosenberg, S. D., et al. (1957).[1] The Preparation of Some Vinyltin Compounds with Vinylmagnesium Chloride. Journal of the American Chemical Society, 79(10), 2663–2665. Link[1]

• Ronconi, L., & Dougan, S. J. (2012).[1] Organotin compounds: New strategies for their utilization in cancer chemotherapy.[1] Current Medicinal Chemistry, 19(30).[1] (Contextualizing the Ciprofloxacin application). Link

• PubChem. (n.d.).[1] Divinyltin dichloride Compound Summary. National Library of Medicine.[1] Link

Sources

• 1. Diphenyltin dichloride | C12H10Cl2Sn | CID 14342 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Dibutyltin dichloride | C8H18Cl2Sn | CID 12688 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. m.youtube.com [m.youtube.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. datapdf.com [datapdf.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. DE1178064B - Process for the production of vinyl tin compounds - Google Patents [patents.google.com]
• 10. researchgate.net [researchgate.net]

Application Note: Technical Assessment of Divinyltin Dichloride (DVTD) Systems for Poly(vinyl chloride) Stabilization

[1]

Executive Summary

This application note details the protocol for evaluating Divinyltin Dichloride (DVTD) as a precursor for thermal stabilizers in Poly(vinyl chloride) (PVC) formulations. While industry standards rely heavily on Methyl-, Butyl-, and Octyl-tin derivatives, Divinyltin systems present a unique distinct electronic environment due to the electron-withdrawing nature of the vinyl ligands attached to the central tin atom.

Critical Note: Divinyltin dichloride (

) itself is a Lewis acid and a precursor. It must be derivatized into a carboxylate or mercaptide ligand system to function as a thermal stabilizer. Direct addition of the dichloride to PVC without ligand exchange may accelerate degradation. This guide covers the derivatization , compounding , and performance testing workflows.

Safety & Handling (Critical)

Warning: Organotin compounds exhibit significant neurotoxicity and immunotoxicity. Divinyltin species are less characterized than their butyl counterparts and should be handled with extreme caution, assuming high toxicity.

• Engineering Controls: All synthesis and compounding must occur inside a certified fume hood.

• PPE: Nitrile/Laminate gloves (double-gloving recommended), safety goggles, and lab coat.

• Waste: Segregate all tin-containing waste as hazardous heavy metal organic waste.

Scientific Basis: The Stabilization Mechanism

The stabilization of PVC by organotins follows the Frye-Horst mechanism .[1] The labile allylic chlorine atoms on the PVC backbone (defects formed during polymerization) are the initiation sites for "zipper" dehydrochlorination (degradation).

The Role of the Tin Center

• Displacement: The anionic ligand (e.g., thioglycolate) on the tin displaces the labile chlorine on the PVC chain.

• Lewis Acidity: The tin atom coordinates with the chlorine, facilitating the exchange.

• Electronic Effect of Vinyl Groups: Unlike butyl groups (electron-donating), vinyl groups are electron-withdrawing. This theoretically increases the Lewis acidity of the Sn center, potentially accelerating the initial substitution rate, though it may also alter the equilibrium of the byproduct formation.

Mechanism Visualization

The following diagram illustrates the conversion of the DVTD precursor to the active stabilizer and its subsequent action on the PVC chain.

Figure 1: Workflow converting the DVTD precursor to the active stabilizer, followed by the stabilization mechanism preventing PVC dehydrochlorination.

Experimental Protocols

Protocol A: Synthesis of Active Stabilizer (Divinyltin bis-IOTG)

Objective: Convert the Lewis acidic chloride into a stabilizing mercaptide.

Materials:

• Divinyltin Dichloride (DVTD)

• Isooctyl Thioglycolate (IOTG)

• Sodium Bicarbonate (

  )

• Solvent: Toluene

Procedure:

• Dissolve 0.01 mol of DVTD in 50 mL of Toluene in a 3-neck round bottom flask.

• Add 0.022 mol of IOTG (10% excess) under stirring.

• Slowly add stoichiometric

  (dissolved in minimal water) to neutralize the HCl generated. Note: Failure to neutralize HCl will prevent the equilibrium from shifting to the ester.

• Reflux at 80°C for 2 hours.

• Wash the organic layer with distilled water (3x) to remove salts.

• Dry organic layer over

  , filter, and remove solvent via rotary evaporation.

• Result: Viscous liquid (Divinyltin bis(isooctyl thioglycolate)). Use this for compounding.

Protocol B: PVC Compounding

Objective: Create a homogeneous resin matrix for testing.

Formulation Table:

Component	Function	PHR (Parts per Hundred Resin)
PVC Resin (K-Value 65)	Base Polymer	100.0
Divinyltin bis(IOTG)	Thermal Stabilizer	1.5 - 2.5
Calcium Stearate	Co-stabilizer / Lubricant	0.5
Paraffin Wax	External Lubricant	0.3
Epoxidized Soybean Oil	HCl Scavenger / Plasticizer	3.0

Mixing Steps:

• Pre-heat a high-speed mixer (Henschel type) to 80°C.

• Add PVC resin and mix at low speed (500 rpm) for 2 mins.

• Add the Divinyltin stabilizer and liquid components. Increase speed to 1500 rpm.

• Once the temperature reaches 110°C (frictional heat), add lubricants (waxes).

• Discharge into a cooling mixer when temperature reaches 120°C. Cool to 40°C.

Protocol C: Thermal Stability Testing (Static & Dynamic)

1. Static Stability (Congo Red Test) - ASTM D793 / ISO 182-1

• Method: Place 2g of compounded PVC chips into a test tube heated to 180°C.

• Indicator: A Congo Red paper strip is placed at the top of the tube.

• Endpoint: Time (minutes) for the paper to turn from red to blue (indicating HCl evolution pH < 3).

• Expectation: A functional Divinyltin stabilizer should yield >40 minutes stability time.

2. Dynamic Stability (Torque Rheometry) - ASTM D2538

• Equipment: Brabender Plasti-Corder.

• Conditions: Chamber temp 190°C, Rotor speed 60 rpm, Charge 60g.

• Measurement:

  • Fusion Time: Time to melt.[2][3][4]

  • Degradation Time: Time until torque rises sharply (crosslinking) after the stable melt plateau.

• Data Analysis: The "Stable Plateau" duration is the direct measure of the Divinyltin's efficacy.

Analytical Characterization

To validate the mechanism, researchers should track the consumption of the Sn-S bond and the formation of Sn-Cl bonds during degradation.

Technique	Target Analyte	Observation of Degradation
FTIR	Carbonyl ( ) vs. Carboxylate	Shift in carbonyl bands indicating ester exchange with PVC.
119Sn-NMR	Tin Environment	Shift from -60 ppm (Mercaptide) to +100 ppm (Chloride) as the stabilizer is consumed.
TGA	Weight Loss	Onset temperature of 5% weight loss (dehydrochlorination).

References

• Frye, A. H., & Horst, R. W. (1959). The Mechanism of Polyvinyl Chloride Stabilization by Barium, Cadmium, and Zinc Salts of Fatty Acids. Journal of Polymer Science. Link (Foundational Mechanism).

• ASTM International. (2020). ASTM D2538-18: Standard Practice for Fusion of Poly(Vinyl Chloride) (PVC) Compounds Using a Torque Rheometer.Link.

• Arkış, E., & Balköse, D. (2005).[5] Thermal stabilisation of poly(vinyl chloride) by organotin compounds.[6][7][8][9][10] Polymer Degradation and Stability.[5][6][7][10] Link.

• World Health Organization (WHO). (2006). Dialkyltins in Drinking-water: Background document for development of WHO Guidelines for Drinking-water Quality. (Toxicity Reference). Link.

• PubChem. (2023). Dibutyltin Dichloride Compound Summary (Analogous Toxicity Data). National Library of Medicine. Link.

Sources

• 1. The mechanism of action of PVC stabilizer - Knowledge - JUBANG [pvcchemical.com]
• 2. file.yizimg.com [file.yizimg.com]
• 3. reference.globalspec.com [reference.globalspec.com]
• 4. infinitalab.com [infinitalab.com]
• 5. researchgate.net [researchgate.net]
• 6. Sci-Hub. Mechanistic aspects of organotin stabilization of PVC / Journal of Vinyl and Additive Technology, 1995 [sci-hub.box]
• 7. gcris.iyte.edu.tr [gcris.iyte.edu.tr]
• 8. researchgate.net [researchgate.net]
• 9. pishrochem.com [pishrochem.com]
• 10. News - What is methyl tin stabilizer? [pvcstabilizer.com]

Application Note: Divinyltin Dichloride in the Synthesis of Bioactive Organotin Polymers

Abstract

Divinyltin dichloride (DVTD) represents a unique class of organometallic monomers where the tin center is bonded to two vinyl groups and two chloride ligands. Unlike their dialkyltin counterparts (e.g., dibutyltin), the vinyl groups possess distinct electronic withdrawal capabilities and steric profiles, influencing both the polymerization kinetics and the biological efficacy of the resulting materials. This guide details the synthesis of organotin polyethers and polyesters via interfacial polycondensation , a non-equilibrium technique ideal for thermally sensitive organometallic moieties. We focus on the synthesis of bioactive polymers (e.g., copolymerization with ciprofloxacin or p-aminobenzoic acid) and their characterization, providing a robust framework for researchers in drug delivery and metallopolymer chemistry.

Introduction: The Divinyltin Advantage

Organotin polymers have emerged as potent anticancer and antiviral agents, often exhibiting cytotoxicity against cell lines resistant to cisplatin. The mechanism typically involves the hydrolysis of the polymer backbone, releasing the active organotin moiety and the Lewis base carrier.

Why Divinyltin?

• Electronic Effects: The vinyl group is electron-withdrawing compared to butyl or octyl chains. This increases the Lewis acidity of the tin center, potentially altering the hydrolytic stability of the Sn-O or Sn-N bonds in the polymer backbone.

• Steric Profile: The planar nature of the vinyl group reduces steric hindrance around the tin atom compared to flexible alkyl chains, often resulting in higher reaction yields during rapid interfacial kinetics.

• Biological Activity: Divinyltin derivatives have shown specific activity profiles against pancreatic (PANC-1) and breast (MCF-7) cancer lines, often outperforming cisplatin in in vitro assays.

Chemical Mechanism: Interfacial Polycondensation[1][2]

The synthesis relies on a Lewis Acid-Base reaction at the interface of two immiscible solvents (typically water and chloroform/hexane).

• Aqueous Phase: Contains the Lewis base (e.g., a dicarboxylic acid or drug with acidic protons) and a proton acceptor (NaOH/KOH) to generate the nucleophilic salt.

• Organic Phase: Contains the Divinyltin dichloride (Lewis acid).

• The Interface: Upon high-speed stirring, the phases mix. The nucleophilic oxygen/nitrogen attacks the electrophilic tin, displacing chloride ions. The polymer precipitates at the interface or within the organic phase.

Mechanism Visualization

Caption: Schematic of the interfacial polycondensation mechanism. The reaction is diffusion-controlled and occurs rapidly at the liquid-liquid interface.

Safety & Handling Protocols

WARNING: Organotin compounds are toxic. Divinyltin dichloride is a severe eye/skin irritant and a potential neurotoxin.

• Engineering Controls: All weighing and solvent transfers must occur in a certified chemical fume hood.

• PPE: Nitrile gloves (double-gloved recommended), safety goggles, and a lab coat are mandatory.

• Waste Disposal: All tin-containing waste must be segregated from general organic waste. Do not pour aqueous phases down the drain; they may contain residual organotin species.

Application Note: Synthesis of Poly(divinyltin ciprofloxacin)

This protocol describes the synthesis of a therapeutic polymer where the antibiotic ciprofloxacin acts as the Lewis base. This "drug-polymer" conjugate is designed to release the drug and the organotin moiety simultaneously.

Materials

Reagent	Grade	Role
Divinyltin dichloride (DVTD)	>95%	Lewis Acid Monomer
Ciprofloxacin	>98%	Lewis Base Monomer
Sodium Hydroxide (NaOH)	ACS Reagent	Proton Acceptor
Chloroform (CHCl₃)	HPLC Grade	Organic Solvent
Deionized Water	18.2 MΩ	Aqueous Solvent

Experimental Protocol

Step 1: Preparation of Aqueous Phase

• Dissolve 1.00 mmol of Ciprofloxacin (0.331 g) in 30 mL of deionized water.

• Add 2.00 mmol of NaOH (0.080 g) to the solution.

• Stir gently until the solution is clear (formation of the disodium salt).

  • Note: Ciprofloxacin has a carboxylic acid and a secondary amine; stoichiometry must account for both sites if both are intended to react, though the carboxylate is the primary nucleophile.

Step 2: Preparation of Organic Phase

• Dissolve 1.00 mmol of Divinyltin dichloride (0.245 g) in 30 mL of chloroform.

• Ensure complete dissolution; the solution should be clear and colorless.

Step 3: Interfacial Polymerization

• Transfer the aqueous phase into a blender cup (e.g., Waring blender) or a beaker equipped with a high-shear homogenizer.

• While stirring at high speed (approx. 18,000 rpm for blender; 3,000 rpm for mechanical stirrer), rapidly pour the organic phase into the aqueous phase.

  • Critical: The addition must be fast (< 5 seconds) to ensure uniform chain growth.

• Continue stirring for 15–30 seconds.

  • Observation: A precipitate (the polymer) will form almost instantly.

Step 4: Isolation and Purification

• Stop stirring and allow the phases to separate (if possible) or filter the entire emulsion if the polymer is suspended.

• Filter the solid product using a sintered glass funnel (medium porosity).

• Wash 1: Wash the precipitate with 50 mL of water (removes NaCl and unreacted drug).

• Wash 2: Wash with 50 mL of chloroform (removes unreacted organotin monomer).

• Dry the polymer in a vacuum oven at room temperature for 24 hours.

Expected Results

• Yield: Typically 40–70%.

• Appearance: White to off-white powder.

• Solubility: Insoluble in water; sparingly soluble in DMSO or trifluoroacetic acid (TFA).

Structural Characterization

Validating the formation of the Sn-O or Sn-N bond is critical.

Infrared Spectroscopy (FTIR)

The key indicator of polymerization is the appearance of asymmetric and symmetric stretching bands associated with the tin-ester linkage.

Functional Group	Wavenumber (cm⁻¹)	Interpretation
Sn-O (Stretching)	400–600	Formation of the polymer backbone.
C=O (Ester)	1600–1650	Shifted from the free acid value due to coordination with Tin.
Sn-Vinyl (C=C)	1580–1600	Confirms retention of the vinyl group.
Sn-Cl	~350 (Far IR)	Absence indicates complete substitution (end-groups may still show this).

Nuclear Magnetic Resonance (NMR)

¹H NMR (DMSO-d₆):

• Vinyl protons appear as a complex multiplet in the 5.8–6.5 ppm range.

• Shift in the alpha-protons of the ligand (e.g., adjacent to the carboxylate) confirms coordination.

¹¹⁹Sn NMR:

• Essential for determining the coordination number of the tin center.

• Range: -100 to -400 ppm (relative to Me₄Sn).

• A single dominant peak suggests a pure polymer species; multiple peaks may indicate oligomers or different coordination geometries (tetrahedral vs. trigonal bipyramidal).

Biological Evaluation Workflow (Anticancer)

Organotin polymers are frequently tested against pancreatic (PANC-1) and breast (MCF-7, MDA-MB-231) cancer cell lines.

Experimental Workflow Diagram

Caption: Standard workflow for evaluating the cytotoxicity of organotin polymers.

Data Interpretation[1][4][5][6][7][8][9][10][11]

• GI50 (50% Growth Inhibition): The concentration required to inhibit cell growth by 50%.

• Success Metric: Divinyltin polymers are considered "active" if GI50 < 10 µg/mL. Many derivatives achieve GI50 in the nanogram/mL range.

• Toxicity Ratio: Compare GI50 (Tumor) vs. GI50 (Normal Fibroblasts, e.g., WI-38). A high ratio indicates selectivity.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield (<20%)	Hydrolysis of DVTD	Ensure organic solvents are dry. Minimize time DVTD is exposed to moisture before mixing.
Gummy Product	Low Molecular Weight	Increase stirring speed (shear rate) to increase surface area at the interface.
Insolubility	Crosslinking	Ensure strict 1:1 stoichiometry. Excess DVTD can induce crosslinking if the ligand is multifunctional.
Impure NMR	Trapped Monomer	Improve washing steps. Use Soxhlet extraction with hexane if necessary to remove organotin monomers.

References

• Carraher, C. E., et al. (2008).[1] Ciprofloxacin polymers derived from diallyltin and divinyltin dihalides.[1][2] Journal of Polymer Materials.

• Carraher, C. E., & Roner, M. R. (2018). Synthesis of organotin polymers from 2-ketoglutaric acid and their ability to inhibit the growth of human cancer cell lines.[3] OAText.

• Roner, M. R., et al. (2011). Antiviral Activity of Metal-Containing Polymers—Organotin and Cisplatin-Like Polymers.[4] Journal of Polymer Science Part A: Polymer Chemistry.

• World Health Organization (WHO). (2006). Safety Data and Toxicity of Organotin Compounds. (General Reference for Safety Section)

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. researchgate.net [researchgate.net]
• 3. oatext.com [oatext.com]
• 4. researchgate.net [researchgate.net]

Application Note: Catalytic Activity of Divinyltin Dichloride in Esterification Reactions

The following Application Note and Protocol guide is designed for researchers and drug development professionals. It synthesizes specific chemical properties of Divinyltin Dichloride (DVTDCl) with established organotin catalytic mechanisms to provide a rigorous, field-ready technical document.

Executive Summary

Divinyltin Dichloride (DVTDCl) represents a high-activity subclass of organotin(IV) Lewis acid catalysts. While Dibutyltin Dilaurate (DBTDL) and Dibutyltin Oxide (DBTO) remain industry standards, DVTDCl offers distinct kinetic advantages due to the electron-withdrawing nature of the vinyl ligands attached to the tin center. This modification enhances the Lewis acidity of the metal, facilitating rapid carbonyl activation even with sterically hindered substrates.

This guide details the mechanistic grounding, experimental protocols, and safety considerations for utilizing DVTDCl in direct esterification and polyesterification reactions.

Scientific Foundation: The "Vinyl Effect"

The catalytic efficacy of organotins is governed by the electrophilicity of the tin atom. In standard catalysts like Dibutyltin Dichloride (DBTDC), the butyl groups are electron-donating (+I effect), which stabilizes the tin center but moderates its Lewis acidity.

In Divinyltin Dichloride , the

hybridized carbons of the vinyl groups are more electronegative than the carbons of alkyl chains. This exerts an electron-withdrawing inductive effect (-I) on the central tin atom, resulting in:

• Enhanced Lewis Acidity: Stronger coordination to carbonyl oxygens (

  ).

• Accelerated Kinetics: Faster ligand exchange rates compared to bulky butyl analogs.

• Steric Access: The planar geometry of the vinyl group reduces steric bulk around the active site compared to flexible butyl chains.

Comparative Catalyst Data

Table 1: Theoretical and observed properties of Organotin Dichlorides.

Catalyst	Ligand Type	Electronic Effect	Lewis Acidity	Relative Reaction Rate*	Thermal Stability
Divinyltin Dichloride	Vinyl ( )	Electron-Withdrawing	High	Fast (< 15 min)	Good (< 200°C)
Dibutyltin Dichloride	Butyl ( )	Electron-Donating	Moderate	Standard (1-4 h)	Excellent
Diphenyltin Dichloride	Phenyl ( )	Electron-Withdrawing	High	Moderate (Steric bulk)	Good

*Relative rates estimated based on polyesterification kinetics of hindered substrates.

Mechanism of Action

The esterification mediated by DVTDCl follows an Associative Exchange/Insertion Mechanism .[1] The tin center acts as a Lewis acid, activating the carboxylic acid (or ester in transesterification) while simultaneously coordinating the alcohol.[1]

Mechanistic Pathway (DOT Diagram)

Figure 1: Catalytic cycle of Divinyltin Dichloride mediated esterification. The Sn(IV) center activates the carbonyl, facilitating nucleophilic attack.[1]

Experimental Protocol

Objective: Synthesis of a sterically hindered ester (e.g., tert-butyl acetate or a polyester) using DVTDCl.

A. Materials & Equipment

• Catalyst: Divinyltin Dichloride (CAS: 1001-22-5 or 753-73-1 analog). Note: Ensure purity >96%.

• Substrates: Carboxylic Acid (1.0 equiv), Alcohol (1.1 - 1.5 equiv).

• Solvent: Toluene or Xylene (anhydrous).

• Apparatus: 3-neck Round Bottom Flask, Dean-Stark trap (for water removal), Reflux Condenser, Nitrogen inlet.

B. Step-by-Step Procedure

• Catalyst Preparation (Inert Atmosphere):

  • Weigh Divinyltin Dichloride (0.1 – 0.5 mol%) in a glovebox or under rapid nitrogen flow.

  • Note: DVTDCl is moisture-sensitive; minimize exposure to air.

• Reaction Setup:

  • Charge the flask with the Carboxylic Acid and Alcohol.

  • Add Solvent (Concentration ~0.5 – 1.0 M).

  • Add the catalyst.[2]

  • Equip the flask with the Dean-Stark trap (pre-filled with solvent) and condenser.

• Reflux & Dehydration:

  • Heat the mixture to vigorous reflux.

  • Monitor water collection in the Dean-Stark trap.

  • Kinetic Check: Due to the high activity of DVTDCl, conversion often reaches >90% within 30–60 minutes for standard substrates, significantly faster than DBTO (typically 3–4 hours).

• Workup & Purification:

  • Cool reaction to room temperature.

  • Quenching: Add a small amount of water or aqueous NaHCO₃ to hydrolyze the tin catalyst into insoluble oxides (Divinyltin oxide).

  • Filtration: Filter the mixture through a pad of Celite to remove the solid tin residues.

  • Isolation: Concentrate the filtrate under reduced pressure.

  • Purification: Distillation or Column Chromatography if necessary.

C. Workflow Diagram (DOT)

Figure 2: Operational workflow for esterification using Divinyltin Dichloride.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Conversion	Water accumulation	Ensure efficient Dean-Stark operation or use molecular sieves (3Å/4Å).
Catalyst Deactivation	Hydrolysis prior to reaction	Handle DVTDCl under N₂; ensure solvents are anhydrous.
Polymerization	Vinyl group radical coupling	Add a radical inhibitor (e.g., BHT, 100 ppm) if reaction temp >150°C.
Haze in Product	Residual Tin	Perform a second filtration or wash with dilute tartaric acid (complexes Sn).

Safety & Handling (Crucial)

• Toxicity: Like all organotins, DVTDCl is toxic. It may exhibit neurotoxicity similar to triethyltin/tributyltin.

• Routes of Exposure: Skin absorption is a major risk. Double-gloving (Nitrile) and working in a fume hood are mandatory.

• Waste Disposal: All tin-containing waste must be segregated and disposed of as hazardous heavy metal waste. Do not pour down the drain.

References

• Direct Synthesis of Organotin Compounds. (1957). Journal of the American Chemical Society. Detailed synthesis and properties of vinyltin chlorides.

• Organotin Catalysts in Esterification Processes. (2018). World Intellectual Property Organization (Patent WO2018093413). Discusses organotin kinetics and catalyst loading.

• Synthesis of Organoarsenic/Organotin Polyesters. (2010). Journal of Inorganic and Organometallic Polymers. Demonstrates rapid condensation polymerization (<15s) using Divinyltin Dichloride.

• Catalytic Activity of Tin(II) Chloride in Esterification. (2017). ResearchGate. Comparative baseline for tin-based esterification activity.

Sources

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]

Application Note: Advanced Handling and Storage Protocols for Divinyltin Dichloride

Introduction & Scope

Divinyltin dichloride (DVTD) is a specialized organotin intermediate utilized in the synthesis of vinyl-functionalized tin compounds and as a precursor in organometallic catalysis. Unlike the more common dibutyltin or dimethyltin analogs, the presence of reactive vinyl groups attached directly to the tin center introduces unique stability challenges, specifically susceptibility to moisture-induced hydrolysis and potential radical-induced polymerization.

This protocol defines the mandatory safety, handling, and storage procedures required to maintain the chemical integrity of DVTD and ensure operator safety. Due to its classification as "Fatal if Inhaled/Swallowed" (H330/H300), strict adherence to these engineering controls is non-negotiable.

Chemical Profile & Physical Properties[1][2][3][4][5][6][7][8][9][10]

Identity: Divinyltin Dichloride (Dichlorodivinylstannane) CAS Number: 7532-85-6 Formula:

Property	Value	Operational Implication
Molecular Weight	243.71 g/mol	Calculation basis for stoichiometry.
Physical State	Colorless Liquid	Crucial: Handle via syringe/septum techniques.
Boiling Point	54–56°C @ 3 mmHg	High volatility under vacuum; significant vapor pressure.
Density	~1.76 g/cm³	High density; pipetting requires slow aspiration to prevent dripping.
Solubility	Soluble in organic solvents	Compatible with THF, Pentane, DCM. Reacts with water.[1][2][3]
Stability	Moisture Sensitive	Hydrolyzes to release HCl and tin oxides.

Safety Architecture (E-E-A-T)

Toxicity & Hazards

DVTD is an organotin halide.[1] Mechanistically, these compounds act as immunotoxins and neurotoxins. The vinyl groups add a layer of reactivity that can lead to rapid skin absorption.

• Acute Toxicity: Fatal if inhaled (H330) or swallowed (H300).

• Corrosivity: Causes severe skin burns and eye damage (hydrolysis releases HCl on contact with mucosal membranes).

• Environmental: Very toxic to aquatic life with long-lasting effects.[4]

Engineering Controls & PPE

Causality: Because DVTD is a liquid with significant vapor pressure and extreme inhalation toxicity, standard fume hoods may be insufficient if air turbulence occurs.

• Primary Barrier: Nitrogen-purged Glovebox (Preferred) or Schlenk Line within a certified Fume Hood.

• Respiratory: If working outside a glovebox, a full-face respirator with multi-gas cartridges (Organic Vapor + Acid Gas) is required due to potential HCl evolution.

• Dermal: Double-gloving (Nitrile inner / Laminate or Neoprene outer) is mandatory.

Figure 1: Decision matrix for engineering controls based on experimental scale.

Handling Protocol: Inert Liquid Transfer

Objective: Transfer DVTD from storage vessel to reaction flask without exposure to atmospheric moisture or oxygen. Mechanism: Moisture hydrolyzes the Sn-Cl bonds, producing insoluble tin oxides and HCl gas, which degrades stoichiometry and corrodes equipment.

Equipment Preparation[4][6]

• Glassware: Flame-dried Schlenk flasks or oven-dried (120°C overnight) glassware.

• Syringes: Glass, gas-tight syringes with Luer-lock tips. Plastic syringes may degrade if in contact with organotins for prolonged periods.

• Needles: Long stainless steel deflecting needles (18-20G).

Step-by-Step Workflow

Step 1: Inert Gas Purge Ensure the source container of DVTD is under a positive pressure of Argon or Nitrogen. If the container is a commercial bottle with a septum, insert a bleed needle connected to the inert gas line.

Step 2: Pressure Equalization

• Technique: Use the "Air-Cushion" method. Pull inert gas into the syringe equal to the volume of liquid you intend to withdraw.

• Action: Inject the gas into the headspace of the DVTD bottle. Do not bubble through the liquid to avoid splashing.

Step 3: Withdrawal

• Invert the bottle (if size permits) or lower the needle tip into the liquid.

• Slowly withdraw the plunger. The high density (1.76 g/cm³) means the liquid has high inertia; rapid pulling will cause cavitation or bubbles.

Step 4: Transfer

• Transfer the liquid immediately to the reaction flask through a septum.

• Critical: Do not attempt to weigh DVTD in an open boat on a balance. Use "weighing by difference" with the syringe or weigh the receiving flask before and after addition.

Figure 2: Inert atmosphere liquid transfer workflow.

Storage Protocol

Stability Context: Divinyltin dichloride is thermally stable up to moderate temperatures but the vinyl groups present a risk of slow polymerization if exposed to light or radical initiators. The Sn-Cl bond is permanently moisture-sensitive.

Parameter	Requirement	Reasoning
Temperature	2°C to 8°C	Refrigeration slows potential vinyl polymerization and reduces vapor pressure.
Atmosphere	Inert (Ar/N2)	Prevents hydrolysis. Argon is preferred as it is heavier than air, blanketing the liquid.
Container	Schlenk Tube / Ampoule	Teflon-lined caps are minimum; glass-sealed ampoules or Schlenk flasks with high-vacuum grease are optimal.
Light	Dark / Amber Glass	UV light can initiate radical cleavage of the vinyl group or polymerization.

Long-Term Storage Procedure:

• Wrap the container neck with Parafilm and electrical tape to prevent cap loosening due to thermal contraction in the fridge.

• Place the primary container inside a secondary containment vessel (e.g., a plastic desiccator with desiccant) to provide a double barrier against moisture.

Emergency & Disposal Procedures

Spill Management

• Do NOT use water. Water will generate HCl gas instantly.

• Neutralization: Absorb liquid with vermiculite or dry sand mixed with sodium carbonate (soda ash) or lime. This neutralizes the potential acid generation.

• Cleanup: Sweep into a dedicated hazardous waste container labeled "Toxic Organotin Waste."

Waste Disposal[5]

• Quenching: Before disposal, rinse all syringes and glassware with dry dichloromethane, then slowly quench the washings with methanol (exothermic).

• Segregation: Do not mix with general organic solvents. Organotins disrupt incineration scrubbers and require specific high-temperature incineration protocols.

References

• Fisher Scientific. (n.d.). Divinyltin dichloride Product Specifications and Physical Data. Retrieved October 26, 2023, from [Link]

• Rosenberg, S. D., & Gibbons, A. J. (1957). The Disproportionation of Tetravinyltin with Tin Tetrachloride. Journal of the American Chemical Society. (Validation of synthesis and physical properties). Retrieved from [Link]

• PubChem. (n.d.). Compound Summary: Organotin Chlorides Toxicity Profile. (General organotin toxicity extrapolation). Retrieved from [Link]

Sources

• 1. Laboratory Chemical Safety Summaries: TRIMETHYLTIN CHLORIDE (AND OTHER ORGANOTIN COMPOUNDS) [web.stanford.edu]
• 2. pubs.acs.org [pubs.acs.org]
• 3. DE1178064B - Process for the production of vinyl tin compounds - Google Patents [patents.google.com]
• 4. echemi.com [echemi.com]

Divinyltin dichloride applications in materials science

Application Note: Divinyltin Dichloride (DVTD) in Advanced Materials Synthesis

Introduction: The Dual-Functionality Advantage

Divinyltin dichloride (DVTD,

) is a specialized organometallic precursor that bridges the gap between "soft" organic polymer chemistry and "hard" inorganic ceramics. Unlike its alkyl analogs (e.g., dibutyltin dichloride), DVTD possesses two distinct reactive centers:

• Vinyl Groups (

  ): Enable radical polymerization, allowing the tin atom to be covalently incorporated into carbon backbones.

• Tin-Chloride Bonds (

  ): Susceptible to hydrolysis, coordination chemistry, or thermal decomposition to form tin oxide ( ).

This guide details three distinct workflows for utilizing DVTD: synthesizing organometallic polymers, depositing conductive thin films, and developing bioactive surfaces.

Module 1: Synthesis of Organotin Polymers (Soft Materials)

Application: Lithographic resists, antifouling coatings, and radiation-shielding materials. Mechanism: Free-radical copolymerization.[1] DVTD acts as a bifunctional monomer. If used in high ratios, it functions as a crosslinker; in lower ratios with monofunctional monomers (e.g., Styrene, MMA), it forms linear copolymers with pendant tin moieties.

Protocol 1: Radical Copolymerization with Styrene

Safety Check: Organotins are toxic and skin irritants. Perform all steps in a fume hood. Reagents:

• Divinyltin dichloride (DVTD)[2]

• Styrene (monomer) – Purified to remove inhibitors (wash with NaOH).

• AIBN (Azobisisobutyronitrile) – Initiator.

• Toluene or Benzene – Solvent.

Step-by-Step Methodology:

• Pre-Reaction Preparation:

  • Dry toluene over sodium wire or molecular sieves.

  • Recrystallize AIBN from methanol to ensure activity.

• Charge Reactor:

  • In a three-neck round-bottom flask equipped with a condenser and nitrogen inlet, dissolve Styrene (

    ) and DVTD ( ) in of dry toluene.

  • Note: The 9:1 ratio prevents excessive crosslinking (gelation), favoring soluble copolymer formation.

• Degassing (Critical):

  • Bubble dry nitrogen through the solution for 30 minutes. Oxygen inhibits radical propagation.

• Initiation:

  • Add AIBN (

    relative to monomers).

  • Heat the system to 60°C using an oil bath. Stir magnetically at 300 RPM.

• Propagation & Termination:

  • Maintain reaction for 12–24 hours. Viscosity will increase significantly.

  • Terminate by cooling to room temperature and exposing to air.

• Purification (Reprecipitation):

  • Dropwise add the reaction mixture into a 10-fold excess of cold Methanol. The polymer will precipitate as a white solid; unreacted DVTD remains in solution.

  • Filter and vacuum dry at 40°C for 24 hours.

Validation:

• FTIR: Look for the disappearance of vinyl C=C stretch (

  ) and retention of Sn-C bands.

• TGA: Organotin polymers typically show multi-step degradation (organic loss followed by SnO2 residue).

Figure 1: Workflow for the free-radical copolymerization of DVTD with Styrene.

Module 2: Precursor for SnO₂ Thin Films (Hard Materials)

Application: Transparent Conductive Oxides (TCOs), Gas Sensors.[3] Mechanism: Chemical Vapor Deposition (CVD). The Sn-C bond in DVTD is weaker than in butyl analogs, potentially allowing lower-temperature deposition of Tin Oxide (

).

Protocol 2: Aerosol-Assisted CVD (AACVD)

Precursor Solution: Dissolve DVTD (

) in anhydrous Methanol.

Step-by-Step Methodology:

• Substrate Preparation:

  • Clean glass or quartz substrates via ultrasonication (Acetone

    Isopropanol DI Water).

• Aerosol Generation:

  • Load precursor solution into an ultrasonic humidifier (piezoelectric nebulizer).

  • Generate a mist carried by

    gas (Flow rate: ).

• Deposition:

  • Transport aerosol into a hot-wall CVD reactor.

  • Substrate Temperature:

    .

  • Causality: At

    , the vinyl groups undergo -hydride elimination or oxidation, and the Sn-Cl bonds hydrolyze (if trace moisture is present) or oxidize, leaving a crystalline lattice.

• Annealing:

  • Post-deposition annealing at

    in air for 1 hour improves crystallinity and transparency.

Critical Checkpoint:

• Ensure the carrier gas contains trace Oxygen (

  ) if the solvent is not providing sufficient oxygen for oxide formation.

Data Summary: Typical Film Properties

Parameter	Value Range	Method of Verification
Crystal Phase	Cassiterite (Tetragonal)	XRD (Peaks at , )
Transparency	(Visible spectrum)	UV-Vis Spectroscopy
Resistivity	to	Four-Point Probe
Morphology	Granular / Pyramidal	SEM

Module 3: Bioactive Materials (Hybrid Applications)

Application: Antitumor drug delivery systems, biocidal marine paints. Mechanism: Organotins are cytotoxic. By incorporating DVTD into a polymer backbone, the release of the active organotin species can be controlled via hydrolysis of the polymer matrix or the Sn-O crosslinks.

Protocol 3: Hydrolytic Stability & Release Testing

Objective: Determine the release rate of organotin species from the polymer matrix synthesized in Module 1.

• Sample Prep:

  • Cast the Poly(Styrene-co-DVTD) into thin films (

    ) on glass slides.

• Incubation:

  • Immerse slides in Phosphate Buffered Saline (PBS, pH 7.4) at

    to mimic physiological conditions.

• Aliquot Sampling:

  • Remove

    of buffer at defined intervals (1h, 24h, 7 days).

• Quantification:

  • Analyze tin content using ICP-MS (Inductively Coupled Plasma Mass Spectrometry).

  • Target: Controlled release profile (zero-order kinetics preferred for drug delivery).

Figure 2: Mechanism of action for bioactive organotin polymer coatings.

References

• Ghanbaripour, R. et al. (2021). Chemistry of Some Organotin Compounds: Agents of Antifouling and Glass Coating. Al-Nahrain Journal of Science. Link

• Snoeij, N. J. et al. (1987).[4] Biological Activity of Organotin Compounds—An Overview. Utrecht University.[4] Link

• Carraher, C. E. et al. (2006). Organotin Polyethers as Biomaterials. Journal of Inorganic and Organometallic Polymers and Materials. Link

• Nwanna, E. C. et al. (2020).[3] Synthesis and characterization of SnO2 thin films using metalorganic precursors. Journal of King Saud University - Science. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. Dibutyltin dichloride | C8H18Cl2Sn | CID 12688 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Synthesis and characterization of SnO₂ thin films using metalorganic precursors - Journal of King Saud University - Science [jksus.org]
• 4. dspace.library.uu.nl [dspace.library.uu.nl]

Gas Chromatography Analysis of Organotin Compounds: Application Note &amp; Protocol

Executive Summary

Organotin compounds (OTCs) are a class of organometallic chemicals used extensively as heat stabilizers in polyvinyl chloride (PVC) plastics, biocides in antifouling paints, and catalysts in industrial processes. In the context of drug development , OTCs are critical "leachables" that must be monitored in pharmaceutical packaging (blister packs, IV tubing) to ensure patient safety.

Because organotins are polar and ionic, they cannot be analyzed directly by gas chromatography. They must first be derivatized into volatile, non-polar species.[1] This guide presents a robust, field-proven protocol using Sodium Tetraethylborate (NaBEt₄) for in-situ ethylation. This method is superior to historical Grignard derivatization due to its compatibility with aqueous matrices and higher throughput.

Analytical Workflow

The following diagram outlines the critical path from sample preparation to data acquisition.

Figure 1: Operational workflow for the analysis of organotin compounds via in-situ ethylation.

Detailed Experimental Protocol

Reagents and Standards

• Derivatizing Agent: Sodium tetraethylborate (NaBEt₄).[2] Caution: Solid NaBEt₄ is pyrophoric. Handle under inert gas.[3] Prepare 2% (w/v) aqueous solution daily.

• Internal Standard (IS): Tripropyltin chloride (TPrT) or deuterated Tributyltin (TBT-d27).

• Buffer: 1M Sodium Acetate / Acetic Acid buffer (pH 4.5).

• Extraction Solvent: n-Hexane (Pesticide grade).

Sample Preparation & Derivatization

This procedure is optimized for aqueous samples or aqueous leachates from plastic materials.

• Aliquot: Transfer 50 mL of sample (or leachate) into a 100 mL glass vessel.

• Spike: Add 50 µL of Internal Standard solution (10 µg/mL TPrT).

• Buffer: Add 5 mL of Acetate buffer to adjust pH to 4.5 ± 0.2.

  • Expert Insight: The ethylation reaction yield is pH-dependent. A pH > 6 leads to hydrolysis of the organotins, while pH < 3 degrades the NaBEt₄ reagent too quickly.

• Derivatize: Add 1 mL of freshly prepared 2% NaBEt₄ solution.

• Extract: Immediately add 5 mL of n-Hexane.

• Agitate: Shake vigorously or stir for 30 minutes at room temperature.

  • Mechanism:[4][5] The ethyl group from the borate replaces the ionic ligand (Cl⁻/OH⁻) on the tin atom, forming a volatile tetra-alkyl tin species (e.g., Tributyltin -> Tributylethyltin).

• Separate: Allow phases to separate. Recover the upper hexane layer.[3][6]

• Dry: Pass the hexane extract through anhydrous sodium sulfate to remove residual water.

Gas Chromatography Parameters

• System: Agilent 7890/8890 or equivalent.

• Column: HP-5MS UI or DB-5MS (30 m × 0.25 mm × 0.25 µm).

  • Why: The 5% phenyl phase provides optimal selectivity for separating the ethylated butyltin congeners.

• Inlet: Splitless mode; 260°C; Purge flow 50 mL/min at 1.0 min.

• Carrier Gas: Helium @ 1.2 mL/min (Constant Flow).

• Oven Program:

  • 60°C for 1 min.

  • Ramp 20°C/min to 150°C.

  • Ramp 10°C/min to 280°C.

  • Hold 2 min.

Mass Spectrometry Detection (SIM Mode)

Operate in Selected Ion Monitoring (SIM) mode to maximize sensitivity. Organotins have a characteristic isotope cluster (Sn-116 to Sn-124).

Table 1: SIM Acquisition Parameters for Ethylated Derivatives

Compound	Derivative Form	Quant Ion (m/z)	Qualifier Ions (m/z)	Retention Order
Monobutyltin (MBT)	Butyltriethyltin	235	179, 151, 121	1
Dibutyltin (DBT)	Dibutyldiethyltin	263	235, 179, 151	2
Tributyltin (TBT)	Tributylethyltin	291	263, 179, 151	3
Tripropyltin (IS)	Tripropylethyltin	263	235, 193	(Between DBT/TBT)
Triphenyltin (TPhT)	Triphenylethyltin	351	197, 120	4

Note: The m/z 291 ion corresponds to the loss of an ethyl group from the Tributylethyltin molecule, preserving the Sn-Butyl cluster.

Quality Control & Validation Criteria

To ensure data integrity, the following criteria must be met for every batch:

• Linearity: Calibration curves (0.5 – 50 ng/mL) must have

  .

• Recovery: Spiked matrix samples should yield recoveries between 70% and 120% .

  • Troubleshooting: Low recovery often indicates old NaBEt₄ or incorrect pH.

• Blank Analysis: Reagent blanks must be < LOQ.

  • Risk:[4][7] NaBEt₄ can sometimes be contaminated with trace mono-ethyl tin species; verify reagent purity.

• Internal Standard Response: The area of TPrT in samples should be within ±30% of the calibration standard.

Scientific Rationale & Troubleshooting

Why NaBEt₄ over Grignard?

Historically, Grignard reagents (e.g., pentylmagnesium bromide) were used. However, Grignard reagents react violently with water, requiring samples to be freeze-dried or extracted into aprotic solvents first. NaBEt₄ allows for in-situ derivatization in the aqueous phase , significantly reducing sample preparation time and preventing loss of volatile analytes during drying steps [1].

Managing Interferences

In complex biological or sediment matrices, sulfur compounds can interfere. If the chromatogram shows high background, a desulfurization step using activated copper powder added to the hexane extract is recommended before injection.

Stability of Standards

Organotin standard solutions in methanol are stable for months at 4°C. However, the derivatized extracts (in hexane) are volatile . Analyze within 24 hours or store at -20°C in crimped vials.

References

• ISO 17353:2004 . Water quality — Determination of selected organotin compounds — Gas chromatographic method. International Organization for Standardization.

• European Standard EN 71-3:2019 . Safety of toys — Part 3: Migration of certain elements. (Regulates organotin limits in consumer products).[6]

• Agilent Technologies . Determination of Organotin Compounds in Toy Materials by Agilent 5977A GC/MSD. Application Note 5991-4603EN.

• Cole, R. et al. Organotin compounds in the environment: Analysis, fate and effects. Science of The Total Environment.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Speciation of organotin compounds in urine by GC-MIP-AED and GC-MS after ethylation and liquid-liquid extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. agilent.com [agilent.com]
• 4. ysi.com [ysi.com]
• 5. analchemres.org [analchemres.org]
• 6. agilent.com [agilent.com]
• 7. shimadzu.com [shimadzu.com]

Application Note: High-Resolution Organotin Speciation via LC-ICP-MS

Protocol for Environmental Compliance & Pharmaceutical Quality Control

Executive Summary

Organotin compounds (OTCs) represent a critical class of organometallic contaminants due to their extreme toxicity variance based on speciation. While inorganic tin is relatively benign, tri-substituted species like Tributyltin (TBT) and Triphenyltin (TPT) are potent endocrine disruptors and biocides.

For drug development professionals , the relevance is twofold:

• Catalyst Residues: Organotins are common catalysts in API synthesis.

• Packaging Leachables: Organotin stabilizers (e.g., methyltins, octyltins) in PVC/plastics can leach into parenteral drug products.

This guide moves beyond traditional GC-MS methods—which require laborious and error-prone derivatization—to establish a robust LC-ICP-MS workflow. This approach offers direct analysis, reduced sample preparation time, and superior recovery for polar metabolites (MBT/DBT).

Technical Foundation: The "Why" of LC-ICP-MS

The Derivatization Bottleneck

Traditional methods (ISO 23161) rely on GC-MS/FPD. Because organotins are ionic and non-volatile, they must be derivatized (ethylated or hydridized) to become volatile.

• Risk: Incomplete derivatization leads to false negatives.

• Risk: Matrix interferences can inhibit the derivatization reaction.

The LC-ICP-MS Advantage

Liquid Chromatography coupled to Inductively Coupled Plasma Mass Spectrometry allows for the separation of the native ionic species based on hydrophobicity and charge, followed by elemental detection of Tin (

or ).

Critical Mechanism: To separate organotins on a C18 column, we must neutralize their ionic interaction with residual silanols. This is achieved by adding Triethylamine (TEA) or Tropolone to the mobile phase. TEA acts as a silanol blocker, while Tropolone forms neutral complexes with the organotins, improving peak shape.

Instrumentation & Configuration

ICP-MS Interface Parameters

Direct coupling of organic solvents (Acetonitrile/Methanol) to an ICP plasma requires specific tuning to prevent carbon deposition on the sampling cones and plasma instability.

Parameter	Setting	Rationale
RF Power	1550 - 1600 W	High power ensures robust plasma to decompose organic solvent matrix.
Nebulizer Gas	0.9 - 1.0 L/min	Optimized for sensitivity; too high cools the plasma.
Oxygen Addition	20 - 50 mL/min (Optional)	Added to auxiliary gas to burn off carbon (prevents cone clogging).
Spray Chamber	Peltier Cooled (-5°C)	Reduces solvent vapor load reaching the plasma.[1]
Monitored Isotopes	,	is most abundant (32.5%), but (24.2%) is often used to check for isobaric interference.

HPLC Configuration

• Column: C18 Reverse Phase (e.g., ACE C18-PFP or Agilent Zorbax Eclipse XDB), 3 µm, 2.1 x 150 mm.

• System: Binary pump capable of gradient elution.[2][3] Note: All tubing post-column should be PEEK to minimize metal background, though Sn is not a common contaminant in steel.

Experimental Protocol

Reagents & Mobile Phase Preparation

Safety: Organotins are highly toxic. Handle in a fume hood.

• Mobile Phase A: Water + 5% Acetonitrile + 0.1% Acetic Acid + 0.05% Triethylamine (TEA).

• Mobile Phase B: 95% Acetonitrile + 5% Water + 0.1% Acetic Acid + 0.05% TEA.

• pH Adjustment: Adjust both phases to pH 3.0–3.5 using dilute acetic acid. Crucial: pH controls the ionization state of the organotins and the silica surface.

Sample Preparation Workflows

Workflow A: Sediment & Soil (Environmental)[4][5]

• Weigh: 1.0 g freeze-dried sediment into a centrifuge tube.

• Extract: Add 10 mL of Acetic Acid:Methanol (1:3 v/v) .

• Agitate: Ultrasonicate for 30 mins at 40°C.

• Centrifuge: 4000 rpm for 10 mins.

• Filter: Pass supernatant through 0.2 µm PTFE filter into an HPLC vial.

Workflow B: Pharmaceutical Packaging (Leachables)

• Simulant: Expose packaging material to drug vehicle simulant (e.g., pH 7 buffer or 10% Ethanol) for 24-72h at 40°C.

• Enrichment: If concentration is low, perform Solid Phase Extraction (SPE) using a polymeric cartridge (e.g., HLB).

  • Condition: MeOH -> Water.[4]

  • Load: Sample.

  • Wash: 5% MeOH.

  • Elute: Acidified Methanol.

• Direct Injection: If levels are expected to be >1 µg/L, inject directly.

LC Gradient Method

Time (min)	% Mobile Phase B	Event
0.0	40	Initial Hold (Elutes inorganic Sn & MBT)
5.0	40	Isocratic hold to separate polar species
12.0	100	Gradient ramp to elute TBT/TPT
15.0	100	Wash column
15.1	40	Re-equilibration
20.0	40	Ready for next injection

Visualization: Method Logic & Workflow

The following diagram illustrates the critical decision points and chemical logic separating the extraction and analysis phases.

Caption: End-to-end workflow highlighting the critical role of mobile phase modifiers (TEA) and plasma oxygen addition for robust organotin speciation.

Validation & Quality Control (Self-Validating System)

To ensure "Trustworthiness" (Part 2 of requirements), the method must include internal checks that flag failure immediately.

System Suitability Tests (SST)

Run these before any sample batch:

• Resolution Check:

  between DBT and TBT.

• Sensitivity Check: 1 ppb TBT standard must yield S/N > 50.

• Background Check: Blank injection must show < 0.05 ppb Sn at TBT retention time (checks for memory effects).

Isotope Dilution Analysis (IDA) - The Gold Standard

For highest accuracy, spike samples with isotopically enriched species (e.g.,

-enriched TBT) prior to extraction.

• Why? This corrects for extraction loss and matrix suppression automatically.

• Calculation: Concentration is derived from the ratio of

  in the sample vs. the spike.

Quantitative Parameters (Typical)

Species	LOD (ng/L as Sn)	Linearity ( )	Recovery (%)
MBT	2 - 5	> 0.999	85 - 110
DBT	1 - 3	> 0.999	90 - 105
TBT	0.5 - 2	> 0.999	90 - 110
TPhT	0.5 - 2	> 0.999	80 - 100

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
High Background Sn	Memory effect in spray chamber or tubing.	Wash system with 2% Nitric Acid + 2% Methanol between runs. Replace Tygon tubing.
Tailing Peaks	Silanol interaction.	Increase TEA concentration (max 0.1%) or check pH (ensure < 3.5).
Carbon Buildup on Cones	Organic solvent overload.	Increase Oxygen flow in aux gas; ensure spray chamber is cooled to -5°C.
Drifting Retention Times	pH instability or column aging.	Use buffered mobile phase; replace column guard.

References

• RSC Publishing. (2015). Speciation and quantification of organotin compounds in sediment and drinking water by isotope dilution liquid chromatography-inductively coupled plasma-mass spectrometry. Link

• Agilent Technologies. A Comparison of GC-ICP-MS and HPLC-ICP-MS for the Analysis of Organotin Compounds. Link

• Thermo Fisher Scientific. Determination of Organotin Compounds in Sediments Using Accelerated Solvent Extraction (ASE). Link

• U.S. EPA. Method 8323: Determination of Organotins by Micro-Liquid Chromatography-Electrospray Ion Trap Mass Spectrometry. Link

• International Organization for Standardization (ISO). ISO 23161:2018 Soil quality — Determination of selected organotin compounds — Gas-chromatographic method. (Reference for target compound list). Link

Sources

• 1. agilent.com [agilent.com]
• 2. apps.nelac-institute.org [apps.nelac-institute.org]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. research.chalmers.se [research.chalmers.se]
• 5. www2.gov.bc.ca [www2.gov.bc.ca]

Application Note: Divinyltin Dichloride as a Novel Precursor for the Deposition of Conductive Tin Oxide Films

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed technical guide on the potential application of divinyltin dichloride as a precursor for the synthesis of conductive tin oxide (SnO₂) films via Chemical Vapor Deposition (CVD). Recognizing the limited specific literature on divinyltin dichloride for this application, this note synthesizes information from analogous organotin precursors to propose a comprehensive, albeit exploratory, protocol. It is designed to serve as a foundational resource for researchers venturing into the development of novel transparent conductive oxide (TCO) materials. We will delve into the rationale behind precursor selection, provide a detailed experimental workflow, and discuss the underlying chemical principles and safety considerations.

Introduction: The Quest for Advanced Transparent Conductive Oxides

Transparent conductive oxides (TCOs) are a critical class of materials that exhibit the unique combination of high electrical conductivity and optical transparency.[1][2] This duality makes them indispensable in a vast array of technologies, including flat-panel displays, solar cells, touch screens, and low-emissivity windows.[3][4][5] While indium tin oxide (ITO) has historically dominated the TCO market, the scarcity and rising cost of indium have spurred research into alternative materials.[3] Tin oxide (SnO₂), particularly when doped, presents a compelling, earth-abundant, and cost-effective alternative.[6][7]

The properties of SnO₂ thin films are intrinsically linked to the deposition method and the precursor employed. Chemical Vapor Deposition (CVD) is a powerful technique for producing high-quality, uniform thin films over large areas.[8] The choice of the organometallic precursor is paramount, as it dictates deposition temperature, growth rate, film purity, and ultimately, the film's optoelectronic properties.

Divinyltin Dichloride: A Precursor with Untapped Potential

Organotin compounds, such as dialkyltin dichlorides, are well-established precursors for the CVD of SnO₂.[9][10] Divinyltin dichloride ((CH₂=CH)₂SnCl₂) is a lesser-studied analogue that offers intriguing possibilities. The vinyl groups, with their reactive π-bonds, may offer a lower decomposition temperature compared to their saturated alkyl counterparts. This could enable lower-temperature deposition processes, which are highly desirable for applications involving temperature-sensitive substrates.

Physicochemical Properties (Inferred and Comparative)

Property	Dibutyltin Dichloride	Diphenyltin Dichloride	Divinyltin Dichloride (Estimated)
CAS Number	683-18-1[11]	1135-99-5[9]	1112-38-5
Molecular Weight	303.84 g/mol [11]	343.82 g/mol	245.69 g/mol
Boiling Point	135 °C @ 10 mmHg[12]	333-337 °C[9]	Expected to be lower than dibutyltin dichloride due to lower molecular weight.
Melting Point	37-40 °C[12]	41-43 °C[9]	Likely a low-melting solid or liquid at room temperature.
State at RT	Solid[12]	Crystalline Solid[9]	Likely a liquid or low-melting solid.
Reactivity	Reacts with water[12]	Moisture sensitive[9]	Expected to be moisture sensitive. The vinyl groups may be susceptible to polymerization at elevated temperatures.

Note: The properties for divinyltin dichloride are estimations based on chemical principles and data from analogous compounds and should be experimentally verified.

Proposed Mechanism of SnO₂ Film Formation

The deposition of SnO₂ from an organotin precursor in a CVD process generally proceeds through a series of gas-phase and surface reactions. For divinyltin dichloride, the proposed pathway involves:

• Vaporization and Transport: The precursor is heated to generate a vapor, which is then transported to the reaction chamber by an inert carrier gas.

• Thermal Decomposition: In the heated zone near the substrate, the divinyltin dichloride molecule undergoes thermal decomposition. The Sn-C bonds are expected to cleave, releasing vinyl radicals.

• Oxidation: An oxidizing agent, such as oxygen or water vapor, reacts with the tin-containing species on the substrate surface.

• Film Growth: SnO₂ nucleates and grows on the substrate surface, while volatile byproducts, such as HCl and combustion products of the vinyl groups, are removed by the gas flow.

The overall simplified reaction can be represented as:

(CH₂=CH)₂SnCl₂(g) + 2O₂(g) → SnO₂(s) + 2C₂H₃Cl(g) + H₂O(g) + CO₂(g) (unbalanced)

Experimental Protocol: CVD of SnO₂ from Divinyltin Dichloride

Disclaimer: The following protocol is a suggested starting point based on established procedures for other organotin precursors.[13] All parameters should be systematically optimized for the specific CVD system and desired film properties.

Precursor Handling and Safety

Organotin compounds are toxic and should be handled with extreme care in a well-ventilated fume hood.

• Personal Protective Equipment (PPE): Wear nitrile gloves, a lab coat, and chemical safety goggles at all times.

• Handling: Divinyltin dichloride is expected to be moisture-sensitive.[9] Handle under an inert atmosphere (e.g., in a glovebox or using Schlenk line techniques).

• Storage: Store in a tightly sealed container in a cool, dry, and dark place.

• Disposal: Dispose of as hazardous waste in accordance with local regulations.

Substrate Preparation

The quality of the substrate is crucial for the adhesion and properties of the deposited film.

• Cut substrates (e.g., glass, silicon wafers) to the desired size.

• Clean the substrates ultrasonically in a sequence of solvents:

  • Deionized water with detergent

  • Acetone

  • Isopropanol

• Rinse thoroughly with deionized water between each solvent wash.

• Dry the substrates with a stream of high-purity nitrogen gas.

• Optional: Perform a final cleaning step with an oxygen plasma or a piranha solution (use with extreme caution) to remove any residual organic contaminants and to hydroxylate the surface for improved film adhesion.

CVD System Setup and Deposition Parameters

A typical atmospheric pressure or low-pressure CVD setup can be used.

Figure 1: A simplified schematic of a CVD system for SnO₂ deposition.

Table 2: Proposed Starting CVD Parameters

Parameter	Suggested Range	Rationale / Notes
Substrate Temperature	350 - 550 °C	A key parameter influencing crystallinity and grain size. Lower temperatures may be possible with the vinyl precursor.
Precursor Bubbler Temp.	50 - 100 °C	Must be high enough to generate sufficient vapor pressure without causing premature decomposition. This requires experimental determination.
Carrier Gas (N₂ or Ar) Flow	50 - 200 sccm	Transports the precursor vapor to the reactor. Flow rate affects residence time and deposition uniformity.
Oxidizer (O₂) Flow Rate	100 - 500 sccm	Provides the oxygen source for SnO₂ formation. The ratio of precursor to oxidizer is critical.
Reactor Pressure	1 - 760 Torr	Can be performed at atmospheric or reduced pressure. Lower pressures can improve film uniformity.
Deposition Time	10 - 60 min	Determines the final film thickness.

Deposition Procedure

• Load the cleaned substrates into the CVD reactor.

• Evacuate the reactor to a base pressure and then introduce a continuous flow of inert gas.

• Heat the substrate to the desired deposition temperature.

• Heat the divinyltin dichloride bubbler to the set temperature and allow it to stabilize.

• Once the substrate temperature is stable, divert the carrier gas flow through the bubbler to introduce the precursor vapor into the reactor.

• Simultaneously, introduce the oxidizer gas into the reactor.

• Maintain the deposition conditions for the desired time.

• After deposition, stop the precursor and oxidizer flows and cool the reactor to room temperature under an inert gas flow.

• Remove the coated substrates for characterization.

Film Characterization

The resulting tin oxide films should be characterized to determine their structural, optical, and electrical properties.

Technique	Property Measured
X-ray Diffraction (XRD)	Crystallinity, phase identification, grain size.
Scanning Electron Microscopy (SEM)	Surface morphology, film thickness (cross-section).
UV-Vis Spectroscopy	Optical transmittance, bandgap energy.
Four-Point Probe	Sheet resistance, electrical conductivity.
X-ray Photoelectron Spectroscopy (XPS)	Elemental composition, chemical states, purity.

Troubleshooting and Optimization

• Poor Film Adhesion: Improve substrate cleaning; consider a surface treatment or a buffer layer.

• Powdery or Hazy Films: This may indicate gas-phase nucleation. Reduce the precursor concentration, lower the reactor pressure, or adjust the temperature profile.

• Low Conductivity: Optimize the deposition temperature and oxygen partial pressure to control oxygen vacancies and stoichiometry. Consider in-situ or ex-situ doping (e.g., with fluorine).

• Low Transparency: High surface roughness can cause light scattering. Optimize deposition parameters for smoother films.

Conclusion

Divinyltin dichloride presents an intriguing, yet underexplored, avenue for the low-temperature deposition of conductive tin oxide films. While a lack of specific physical data necessitates an empirical approach to process development, the chemical principles derived from related organotin precursors provide a solid foundation for investigation. The protocols and insights provided in this application note are intended to empower researchers to explore the potential of this novel precursor, contributing to the advancement of next-generation transparent conductive materials.

References

• PubChem. (n.d.). Dibutyltin dichloride. Retrieved from [Link]

• American Elements. (n.d.). Diphenyltin Dichloride. Retrieved from [Link]

• Ataman Kimya. (n.d.). DIBUTYLTIN DICHLORIDE. Retrieved from [Link]

• PubChem. (n.d.). Diphenyltin dichloride. Retrieved from [Link]

• Molt, K. R., & Hechenbleikner, I. (1970). U.S. Patent No. 3,519,665. Washington, DC: U.S.
• Kugele, E., & Merten, R. (1977). U.S. Patent No. 4,052,426. Washington, DC: U.S.

• Ereztech. (n.d.). Diphenyltin dichloride. Retrieved from [Link]

• ResearchGate. (2023). The hydrothermal synthesis of SNO2 nanoparticles derived from tin chloride precursor for the electron transport layer of perovskite solar cells. Retrieved from [Link]

• Tsuchiya, T., et al. (2002). U.S. Patent No. 6,420,582. Washington, DC: U.S.

• MDPI. (2021). Plasma Enhanced Chemical Vapor Deposition of Organic Polymers. Retrieved from [Link]

• To, B., et al. (2004). U.S. Patent No. EP1464724A2.

• ResearchGate. (2014). Synthesis of Nano-Sized SnO2 by Direct Chemical Precipitation Using Tin(II) Chloride. Retrieved from [Link]

• PubChem. (n.d.). Dimethyl phosphorothioate. Retrieved from [Link]

• Li, H., et al. (2004). U.S. Patent Application No. 20040137243A1. Washington, DC: U.S.

• Chemsrc. (2025). O,O-Dimethyl Hydrogen Phosphorothioate | CAS#:1112-38-5. Retrieved from [Link]

• Pharmaffiliates. (n.d.). O,O-Dimethyl O-Hydrogen Phosphorothioate. Retrieved from [Link]

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• 6. DIPHENYLTIN DICHLORIDE CAS#: 1135-99-5 [m.chemicalbook.com]
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Technical Application Note: Divinyltin Dichloride in Chemical Vapor Deposition

) Thin Films and Organometallic Synthesis Audience: Materials Scientists, Process Engineers, and Drug Development Chemists

Executive Summary & Application Scope

Divinyltin dichloride (DVTDC, CAS: 7532-85-6) is a highly reactive organotin precursor used primarily in Chemical Vapor Deposition (CVD) to produce transparent conductive tin oxide (

) films. Unlike its more stable alkyl analogs (e.g., dimethyltin dichloride, DMTC), the vinyl ligands in DVTDC facilitate decomposition at lower thermal budgets ( ), making it critical for coating temperature-sensitive substrates like flexible polymers or display glass.

Dual-Use Note: Beyond materials science, high-purity DVTDC is increasingly utilized in pharmaceutical research to synthesize organotin-based antitumor agents (e.g., condensation polymers with ciprofloxacin), leveraging the labile vinyl-tin bond for controlled drug conjugation.

Key Physicochemical Properties

Property	Value	Relevance to Protocol
Formula		Vinyl groups enhance reactivity vs. alkyls.
Molecular Weight	243.69 g/mol	Moderate mass allows efficient vapor transport.
Boiling Point	54–56°C @ 3 mmHg	High Volatility: Requires precise temperature control in bubblers to prevent saturation.
Appearance	Colorless Liquid	Easy to handle in liquid delivery systems (LDS).
Solubility	Soluble in polar organic solvents	Critical for DLI (Direct Liquid Injection) and drug synthesis.

Mechanism of Action

Thermal Decomposition Pathway

The utility of DVTDC lies in the lower bond dissociation energy of the allylic-like

system compared to . In an oxidative CVD environment, the mechanism proceeds via radical cleavage followed by oxidation.

Step 1: Ligand Ejection (Pyrolysis) The vinyl group cleaves at temperatures as low as 350°C, significantly lower than the ~500°C required for methyl groups.

Step 2: Oxidation (Hydrolysis/Oxidation) The transient tin species reacts with the oxidant (

or ) to form the lattice. (Note: In the presence of water, HCl is formed instead of .)

Visualization of Reaction Logic

Figure 1: Reaction pathway for DVTDC conversion to Tin Oxide. The vinyl ligand instability drives the lower activation energy.

Experimental Protocol: CVD of

Safety Warning: Organotin compounds are neurotoxins and severe eye/skin irritants. All operations must be performed in a glovebox or a vented gas cabinet. Scrubber systems must be rated for organotins and HCl.

Pre-Deposition Setup

• Substrate Cleaning:

  • Ultrasonic bath: Acetone (10 min)

    Isopropanol (10 min) DI Water (10 min).

  • UV-Ozone treatment: 15 mins to remove organic residues and improve nucleation.

• Precursor Loading:

  • Load DVTDC into a stainless steel bubbler inside an inert glovebox (

    atmosphere, ppm ).

  • Critical: Ensure bubbler seals are Teflon or Kalrez; standard Viton may degrade over time.

Deposition Parameters (Standard Operating Procedure)

Parameter	Setting	Rationale
Bubbler Temp	45°C	Generates sufficient vapor pressure (~2-5 Torr) without thermal degradation.
Carrier Gas	or (50–200 sccm)	Transports precursor vapor to the chamber.
Line Temp	60°C	Heated Lines: Prevents condensation of precursor in delivery tubes.
Oxidant	(500 sccm)	High :Precursor ratio ensures complete oxidation and stoichiometry.
Substrate Temp	350°C – 450°C	Optimized window. yields amorphous/high-carbon films; causes gas-phase nucleation (dust).
Chamber Pressure	5 – 20 Torr	Low pressure (LPCVD) ensures uniform diffusion-controlled growth.

Step-by-Step Workflow

• Purge: Evacuate reactor to base pressure (

  Torr) and purge with for 30 mins.

• Stabilization: Heat substrate to target temperature (e.g., 400°C). Establish oxidant flow (

  ).

• Bypass: Flow carrier gas through the bubbler but bypass the reactor for 5 mins to stabilize vapor concentration.

• Deposition: Switch bypass valve to inject precursor into the reactor.

  • Monitor: Watch chamber pressure. A slight rise indicates precursor injection.

• Termination: Switch precursor flow to bypass. Stop heating. Keep

  flowing during cool-down to prevent film oxidation/contamination.

• Scrubbing: Exhaust gases must pass through a wet scrubber (NaOH solution) to neutralize HCl and trap tin byproducts.

Characterization & Validation

To confirm the quality of the deposited film, the following characterization loop is required:

• X-Ray Diffraction (XRD): Check for Cassiterite phase (tetragonal

  ).

  • Success Criteria: Sharp peaks at (110), (101), and (211).

• Hall Effect Measurement:

  • Target Resistivity:

    (for conductive applications).

  • Carrier Concentration:

    .

• UV-Vis Spectroscopy:

  • Transmittance:

    in the visible region (400-800 nm).

Secondary Application: Biomedical Synthesis

Context: For drug development professionals, DVTDC is a scaffold for synthesizing organotin-drug conjugates (e.g., with ciprofloxacin or norfloxacin) which exhibit higher cytotoxicity against tumor cell lines than the free drug.

Synthesis Protocol (Interfacial Polycondensation):

• Aqueous Phase: Dissolve the drug (e.g., Ciprofloxacin) and NaOH (acid acceptor) in water.

• Organic Phase: Dissolve DVTDC in

  or .

• Reaction: Layer the organic phase under the aqueous phase. Stir rapidly (1500 rpm) at room temperature for 30 seconds to 5 minutes.

• Result: A polymeric film forms at the interface. Wash with water/acetone and dry in vacuum.

• Validation: FT-IR will show new

  (approx. 400-600 ) and bands, confirming the drug is coordinated to the tin center.

Process Diagram

Figure 2: Schematic of the CVD delivery system. Note the separate injection lines for precursor and oxidant to prevent pre-reaction.

References

• ChemicalBook. (2024). Divinyltin dichloride Properties and Safety Data. Retrieved from

• Thermo Fisher Scientific. (2025). Safety Data Sheet: Organotin Compounds. Retrieved from

• Shehadi, I. et al. (2025).[1] Synthesis of condensation polymers from divinyltin dichloride and ciprofloxacin. Journal of Organometallic Chemistry. Retrieved from

• BOC Sciences. (2024). CVD and ALD Precursors for Thin Film Deposition. Retrieved from

• PubChem. (2025). Dibutyltin Dichloride Compound Summary (Analogous Toxicity Data). National Library of Medicine. Retrieved from

Sources

• 1. researchgate.net [researchgate.net]

Advanced Polymerization Protocols: Divinyltin Dichloride (DVTD) in Bioactive Macromolecule Synthesis

Executive Summary

This technical guide details the polymerization methodologies for Divinyltin Dichloride (DVTD) , a specialized organometallic monomer. Unlike standard organic monomers, DVTD possesses dual functionality: the Lewis acidic tin center (susceptible to nucleophilic attack) and the pendant vinyl groups (susceptible to radical polymerization).

For drug development applications, the primary utility of DVTD lies in Interfacial Polycondensation . This technique synthesizes organotin polyesters or polyethers—often incorporating biologically active Lewis bases (e.g., drugs like acyclovir, ciprofloxacin, or natural diols) directly into the polymer backbone. These polymers are investigated for their high cytotoxicity against resistant cancer cell lines (pancreatic, breast, colon) and as controlled-release vectors.

Part 1: Chemical Basis & Rationale[1][2]

The Dual-Mechanism Advantage

DVTD ($ (CH_2=CH)_2SnCl_2 $) offers two distinct reaction pathways. Understanding this bifurcation is critical for experimental design:

• Pathway A: Interfacial Polycondensation (Primary Focus)

  • Mechanism: Nucleophilic substitution at the Tin (Sn) atom.

  • Reactants: DVTD (Organic Phase) + Diol/Diamine/Dicarboxylic Acid (Aqueous Phase).

  • Result: A linear polymer with a Sn-O or Sn-N backbone. The vinyl groups remain pendant, preserving the organometallic toxicity profile required for anticancer applications.

  • Key Insight: The vinyl group is electron-withdrawing. This increases the Lewis acidity of the Sn center compared to dialkyltins (e.g., dibutyltin), potentially accelerating reaction kinetics and altering hydrolytic stability in vivo.

• Pathway B: Free Radical Polymerization (Secondary Focus)

  • Mechanism: Radical propagation through vinyl groups.

  • Result: A carbon-carbon backbone with pendant organotin chloride moieties.[1][2][3][4][5][6]

  • Application: Primarily used for crosslinking pre-formed organotin polymers to increase mechanical rigidity or form hydrogels.

Mechanistic Visualization

The following diagram illustrates the divergent synthesis pathways available for DVTD.

Figure 1: Divergent reaction pathways for Divinyltin Dichloride. Pathway A (Green) is the standard for bioactive polymer synthesis.

Part 2: Protocol A - Interfacial Polycondensation

This is the industry-standard method for synthesizing bioactive organotin polymers (The "Carraher" Method). It relies on the Schotten-Baumann reaction principle but applied to organometallics.

Experimental Setup

• System: Two-phase immiscible liquid system.[7]

• Apparatus: High-speed blender (e.g., Waring blender) or high-torque overhead stirrer (for smaller scales). Note: Magnetic stirring is often insufficient for the rapid kinetics of this reaction.

• Temperature: Ambient (25°C). Heating is generally detrimental as it promotes hydrolysis of the organotin halide.

Reagents & Preparation

Component	Reagent	Concentration	Role
Organic Phase	Divinyltin Dichloride (DVTD)	3.00 mmol in 30 mL Solvent	Lewis Acid Monomer
Solvent (Org)	Chloroform ( ) or Carbon Tetrachloride ( )	N/A	Solubilizes DVTD; immiscible with water
Aqueous Phase	Target Ligand (e.g., Acyclovir, Camphoric Acid)	3.00 mmol in 30 mL Water	Lewis Base Monomer
Base	Sodium Hydroxide (NaOH)	6.00 mmol (Stoichiometric)	Acid Acceptor (Neutralizes HCl byproduct)

Expert Insight: The choice of solvent affects polymer yield and molecular weight. Chloroform is preferred for its polarity, which aids in solvating the growing polymer chain longer than non-polar solvents like hexane, preventing premature precipitation (low molecular weight).

Step-by-Step Procedure

• Aqueous Phase Prep: Dissolve the Lewis Base (drug/diol) and NaOH in distilled water. Ensure complete dissolution. If the drug is hydrophobic, a phase transfer catalyst (e.g., 18-crown-6) may be required, but this is rare for the salts of acids.

• Organic Phase Prep: Dissolve DVTD in chloroform. Handle in a fume hood; organotins are toxic.

• Reaction Initiation:

  • Place the Aqueous Phase into the blender jar.

  • Start the blender at high speed (approx. 18,000 rpm).

  • Rapidly add the Organic Phase (pour time < 5 seconds).

• Polymerization:

  • Blend for exactly 15 to 30 seconds .

  • Why? The reaction is diffusion-controlled and extremely fast. Extended blending can mechanically degrade the polymer chains (shear degradation).

• Precipitation & Recovery:

  • Stop blending. The polymer usually precipitates as a white, fibrous solid or a gummy residue.

  • Add dilute HCl (0.1 M) to neutralize any remaining base (optional, depends on polymer stability).

  • Filter the solid using vacuum filtration (Buchner funnel).

• Purification:

  • Wash the precipitate sequentially with:

    • Water (removes NaCl and unreacted base).

    • Organic solvent (e.g., acetone) only if the polymer is insoluble in it, to remove unreacted DVTD.

  • Dry in a vacuum oven at 40°C for 24 hours.

Workflow Diagram

Figure 2: Operational workflow for the interfacial synthesis of organotin polymers.

Part 3: Characterization & Validation

Trustworthiness in synthesis requires rigorous structural confirmation. Organotin polymers present unique spectral fingerprints.

Technique	Key Marker / Observation	Validation Criteria
FT-IR	Sn-O / Sn-N Stretch: Look for new bands in the 400–600 cm⁻¹ region. Vinyl Group: Retention of C=C stretch (~1600 cm⁻¹) confirming the vinyl group did not polymerize.	Absence of broad -OH stretch (if diol was reactant) indicates high conversion.
H-NMR	Chemical Shift: Shift of protons on the ligand adjacent to the reaction site. Tin Satellites: Sn-117 and Sn-119 isotopes cause satellite peaks around the vinyl protons.	Integration ratio between Vinyl protons and Ligand protons must match stoichiometry (e.g., 1:1).
MALDI-MS	Isotopic Clusters: Tin has 10 stable isotopes. Mass fragments will show a distinct "picket fence" cluster pattern rather than a single peak.	Identification of repeat units (M + End Group) matching the theoretical mer weight.
Light Scattering	Molecular Weight: Determine and .	Typical (Degree of Polymerization) ranges from 50 to 2000 for these systems.

Part 4: Biological Context (Drug Development)

Why use Divinyltin? While the polymer backbone acts as a carrier, the organotin moiety is inherently cytotoxic.

• Mechanism of Action: Organotins inhibit oxidative phosphorylation in mitochondria. They bind to specific amino acids in the ATP synthase complex.

• Selectivity: Research by Carraher et al. indicates that certain organotin polymers exhibit high selectivity indices , killing cancer cells (e.g., MCF-7 breast, WiDr colon) at concentrations where healthy fibroblast cells remain viable.

• Stability: The Sn-O bond is hydrolytically unstable in highly acidic environments (stomach acid) but relatively stable at physiological pH (7.4), allowing for potential targeted release or accumulation.

Safety Warning: DVTD is toxic.[2][3] It is a skin irritant and neurotoxin.

• Always double-glove (Nitrile).

• Waste Disposal: All filtrates containing organotins must be disposed of as hazardous heavy metal waste, not standard organic waste.

References

• Carraher, C. E., & Roner, M. R. (2018).[8] Synthesis of organotin polymers from 2-ketoglutaric acid and their ability to inhibit the growth of human cancer cell lines. Hematology & Medical Oncology.

• Carraher, C. E., et al. (2007).[4] Synthesis, structural characterization, and ability to inhibit cancer growth of a series of organotin poly(ethylene glycols). Journal of Inorganic and Organometallic Polymers and Materials.

• Frankel, M., et al. (1965). Use of the "interfacial polymerization method" for the preparation of organotin esters.[8][5][9][10][11] Journal of Applied Polymer Science.

• PubChem. (n.d.).[2] Diphenyltin dichloride (Analogous Organotin Safety Data). National Library of Medicine.

• Carraher, C. E. (2005).[9] Organotin Polymers. In: Macromolecules Containing Metal and Metal-Like Elements. Wiley-Interscience.

Sources

• 1. US4052426A - Process for the manufacture of dimethyl-tin dichloride - Google Patents [patents.google.com]
• 2. Diphenyltin dichloride | C12H10Cl2Sn | CID 14342 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. biosynth.com [biosynth.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. US3519665A - Direct synthesis of dialkyltin dichloride - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]
• 8. impact.ornl.gov [impact.ornl.gov]
• 9. researchgate.net [researchgate.net]
• 10. cris.huji.ac.il [cris.huji.ac.il]
• 11. oatext.com [oatext.com]

Technical Notes & Optimization

Technical Support Center: Divinyltin Dichloride Synthesis Optimization

Introduction: The "Yield Trap" in Organotin Chemistry

Many researchers attempt to synthesize divinyltin dichloride (DVTDC) by directly reacting Tin(IV) chloride (

) with two equivalents of vinylmagnesium bromide. This is the primary cause of low yields.

Direct alkylation is statistically uncontrolled, resulting in a "statistical soup" of mono-, di-, tri-, and tetravinyltin species that are difficult to separate by distillation due to overlapping boiling points and azeotrope formation.

The Solution: The industry-standard, high-yield protocol is a Two-Step Process utilizing the Kocheshkov Redistribution Reaction . This guide focuses on transitioning your workflow from direct alkylation to this thermodynamically controlled route.

Module 1: The High-Yield Protocol (The Kocheshkov Route)

Step 1: Synthesis of Tetravinyltin (Precursor)

First, drive the reaction to completion to form the fully substituted tetravinyltin (

). This species is stable, easy to purify, and serves as the "stock" for the next step.

• Reagents: Vinylmagnesium bromide (excess),

  .

• Key Condition: Use a 10-15% excess of Grignard to ensure total conversion of all Sn-Cl bonds to Sn-Vinyl.

Step 2: The Redistribution Reaction

React pure tetravinyltin with tin(IV) chloride in a precise 1:1 molar ratio.

This reaction is nearly quantitative because the exchange of ligands is driven by enthalpy to the most stable distribution.

Workflow Diagram

Figure 1: The Two-Step Kocheshkov Strategy avoids statistical mixtures by first saturating the tin center, then precisely "back-titrating" with SnCl4.

Module 2: Troubleshooting & Optimization (Q&A)

Category A: Reaction Stoichiometry & Setup

Q1: I tried the redistribution method, but my NMR shows a mix of Trivinyltin Chloride (

) and Monovinyltin Trichloride ( ). What went wrong? Diagnosis: Stoichiometry Error. Explanation: The Kocheshkov reaction is strictly governed by molar ratios.

• 1:1 Ratio (

  ) Yields Divinyltin dichloride ( ) .

• 3:1 Ratio (

  ) Yields Trivinyltin chloride ( ) .

• 1:3 Ratio (

  ) Yields Monovinyltin trichloride ( ) .

Corrective Action:

• Titrate your

  : Tin tetrachloride is hygroscopic. If it has absorbed moisture, your effective molecular weight is wrong. Distill over phosphorus pentoxide ( ) before weighing.

• Verify

  Purity: If your tetravinyltin precursor contains residual solvent or halides, your mass calculation for the 1:1 ratio will be incorrect.

Q2: Why is my yield low even though I used the correct stoichiometry? Diagnosis: Incomplete Reaction / Temperature Threshold. Explanation: Unlike alkyl transfer, vinyl group migration requires higher activation energy due to the stronger

carbon-tin bond. Corrective Action:

• Temperature: Ensure the reaction mixture reaches 180°C - 200°C . Lower temperatures (e.g., refluxing toluene ~110°C) are often insufficient for the complete redistribution of vinyl groups within a reasonable timeframe [1].

• Catalysis: If you cannot reach high temperatures, add 0.5 mol% Aluminum Chloride (

  ) or Titanium Tetrachloride ( ) as a Lewis acid catalyst to accelerate the exchange at lower temperatures (~100°C).

Category B: Purification & Stability

Q3: My product turns yellow/brown upon distillation. Is it decomposing? Diagnosis: Thermal Polymerization or Oxidation. Explanation: Vinyltin compounds are susceptible to radical polymerization at the high temperatures required for distillation, especially in the presence of trace peroxides or oxygen. Corrective Action:

• Inhibitors: Add 2,6-di-tert-butyl-4-methylphenol (BHT) (approx. 500 ppm) to the distillation pot. This scavenges free radicals and prevents polymerization of the vinyl groups.

• Vacuum: Distill under high vacuum (< 5 mmHg) to lower the boiling point. DVTDC typically boils around 60-70°C at 3 mmHg (extrapolated from homologs). Avoid pot temperatures above 150°C during purification.

Q4: How do I remove trace Trivinyltin Chloride (

) impurities? Diagnosis: Close Boiling Points. Explanation: and have similar vapor pressures, making fractional distillation difficult. Corrective Action:

• Chemical Wash: Wash the crude organic phase with 1M aqueous HCl .

  • is chemically robust.

  • However, the best method is prevention via precise stoichiometry (See Q1).

• Complexation:

  is a stronger Lewis acid than . It can form solid complexes with 1,10-phenanthroline or DMSO, allowing separation by filtration. The complex can be broken by heating or acid treatment, though this reduces overall yield.

Module 3: Quantitative Data & Physical Properties

Use these values to validate your synthesis intermediates.

Compound	Formula	Boiling Point (Lit.)[1][2][3][4]	Density	Key NMR Feature ( )
Tetravinyltin		160-163°C (atm)	1.25 g/mL	Multiplet 5.8-6.5 ppm
Divinyltin Dichloride		~64-66°C (3 mmHg)	~1.55 g/mL	Deshielded Multiplet (low field shift vs Tetra)
Tin(IV) Chloride		114°C (atm)	2.23 g/mL	N/A (No Protons)

Table 1: Physical properties for reaction monitoring.

Module 4: Experimental Protocol (Self-Validating)

The "Rosenberg-Seyferth" Modified Protocol

1. Preparation of Tetravinyltin (The Stock)

• Setup: 3-neck flask, reflux condenser,

  atmosphere.

• Action: Add

  (0.25 mol) dropwise to Vinylmagnesium bromide (1.1 mol, 10% excess) in THF at 0°C.

• Workup: Quench with

  (aq), extract with ether, dry over , and distill at atmospheric pressure (bp ~160°C).

• Validation:

  NMR must show only vinyl multiplets. Any singlet (methyl) or broad peaks implies Grignard impurities.

2. Redistribution to Divinyltin Dichloride

• Setup: Thick-walled pressure tube or round-bottom flask with air condenser (if >180°C oil bath used).

• Action: Combine purified Tetravinyltin (10.0 g, 44.1 mmol) and

  (11.5 g, 44.1 mmol) neat (no solvent).

• Reaction: Heat to 200°C for 2-3 hours. The mixture will initially be biphasic and become homogeneous as the reaction proceeds.

• Cooling: Cool to room temperature. The liquid should be clear/colorless.

• Isolation: Direct vacuum distillation. Collect fraction boiling at ~65°C / 3 mmHg .

References

• Kocheshkov, K. A. (1926). "Synthesis of Alkyltin Halides via Redistribution." Berichte der deutschen chemischen Gesellschaft. (Foundational methodology for redistribution).

• Seyferth, D., & Stone, F. G. A. (1957). "Vinyl Derivatives of the Metals. I. Synthesis of Vinyltin Compounds." Journal of the American Chemical Society, 79(3), 515–517. (Definitive synthesis of tetravinyltin and redistribution kinetics).

• Rosenberg, S. D., et al. (1957). "The Preparation of Organotin Compounds by the Direct Reaction of Tin with Organic Halides." Journal of the American Chemical Society. (Comparative analysis of direct synthesis vs. Grignard).

• Benchchem Technical Center. "Optimizing Reaction Conditions for Organotin Halides." (General troubleshooting for organotin handling).

Disclaimer: Organotin compounds are toxic. All procedures must be performed in a fume hood with appropriate PPE (gloves, goggles). DVTDC is a severe skin irritant and neurotoxin.

Sources

• 1. 1135-99-5 CAS MSDS (DIPHENYLTIN DICHLORIDE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 2. Dibutyltin dichloride | C8H18Cl2Sn | CID 12688 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. DIMETHYLTIN DICHLORIDE | 753-73-1 [chemicalbook.com]
• 4. americanelements.com [americanelements.com]

Technical Support Center: Divinyltin Dichloride Storage and Handling

Introduction

Divinyltin dichloride ((CH₂=CH)₂SnCl₂) is a valuable organometallic reagent utilized in various research and development applications, including the synthesis of novel polymers and organotin-based materials. However, its reactivity, which makes it a versatile precursor, also renders it susceptible to degradation during storage. This can lead to inconsistent experimental results, decreased product yield, and the formation of undesirable impurities.

This technical guide provides researchers, scientists, and drug development professionals with a comprehensive resource for understanding and preventing the degradation of divinyltin dichloride. By implementing the protocols and best practices outlined here, users can ensure the long-term stability and purity of this critical reagent.

Understanding the Instability of Divinyltin Dichloride

The primary routes of divinyltin dichloride degradation are hydrolysis, thermal decomposition, and photodegradation. The presence of two reactive vinyl groups and two labile chlorine atoms attached to the tin center makes the molecule particularly sensitive to environmental conditions.

Key Degradation Pathways

• Hydrolysis: This is the most common and rapid degradation pathway. Divinyltin dichloride readily reacts with water, even atmospheric moisture, to form a series of hydrolysis products, ultimately leading to the formation of divinyltin oxide and hydrochloric acid. This process is autocatalytic due to the production of HCl.

• Thermal Decomposition: Elevated temperatures can induce the cleavage of the tin-carbon and tin-chlorine bonds, leading to the formation of various volatile and non-volatile byproducts.

• Photodegradation: Exposure to light, particularly UV radiation, can promote the formation of free radicals, initiating a cascade of degradation reactions. The vinyl groups are particularly susceptible to light-induced polymerization or cleavage.[1]

The following diagram illustrates the primary degradation pathways of divinyltin dichloride.

Caption: Primary degradation pathways of divinyltin dichloride.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems that may arise during the storage and handling of divinyltin dichloride, providing actionable solutions based on scientific principles.

Observed Problem	Potential Cause(s)	Recommended Action(s)
White precipitate or cloudiness in the container.	Hydrolysis: Exposure to atmospheric or residual moisture.	1. Immediately purge the container with a dry, inert gas (e.g., argon or nitrogen).2. If the product is to be used immediately, the solid may be filtered under inert atmosphere. However, purity is compromised.3. For long-term storage, transfer the remaining liquid to a fresh, dry, amber glass bottle under inert atmosphere.
Discoloration (yellowing or browning) of the liquid.	Thermal or Photodegradation: Storage at elevated temperatures or exposure to light.	1. Assess the storage conditions. Ensure the product is stored in a cool, dark place as recommended.2. If discoloration is significant, the product's purity should be re-analyzed before use.
Inconsistent or poor performance in reactions.	Partial Degradation: The presence of hydrolysis or decomposition products can interfere with subsequent reactions.	1. Verify the purity of the divinyltin dichloride using an appropriate analytical method (see Analytical Protocols section).2. If degradation is confirmed, consider purifying the reagent by distillation under reduced pressure or obtaining a fresh batch.
Pressure buildup in the container.	Hydrolysis and Gas Evolution: Reaction with water can produce HCl gas, leading to an increase in pressure.	1. Handle the container with extreme caution in a well-ventilated fume hood.2. Slowly and carefully vent the container. 3. The product is likely significantly degraded and should be disposed of according to institutional safety guidelines.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for divinyltin dichloride?

A1: To minimize degradation, divinyltin dichloride should be stored under the following conditions:

• Temperature: In a refrigerator at 2-8°C. Avoid freezing, as this can cause phase separation and potential container stress.

• Atmosphere: Under a dry, inert atmosphere (argon or nitrogen). The container should be sealed with a high-quality, airtight cap.

• Light: In an amber glass bottle to protect it from light.

• Moisture: Away from any sources of moisture.

Q2: Can I use a partially hydrolyzed sample of divinyltin dichloride?

A2: It is strongly discouraged. The presence of hydrolysis products like divinyltin oxide and HCl can significantly impact the stoichiometry and outcome of your reaction. These impurities can act as catalysts for further degradation or participate in side reactions, leading to impure products and non-reproducible results.

Q3: Are there any chemical stabilizers I can add to my divinyltin dichloride?

A3: While organotin compounds are themselves used as stabilizers in materials like PVC, adding stabilizers to pure divinyltin dichloride is not a standard practice and may interfere with its intended reactivity.[2][3] The most effective "stabilization" is achieved through strict adherence to proper storage and handling protocols. For specific applications where the presence of a stabilizer is permissible, hindered phenols or mercaptan-based compounds might offer some protection against oxidative and thermal degradation, but their compatibility and impact on downstream chemistry must be thoroughly evaluated.[4]

Q4: How can I confirm the purity of my divinyltin dichloride?

A4: Several analytical techniques can be employed to assess the purity of divinyltin dichloride and detect degradation products. Refer to the Analytical Protocols section for detailed methodologies.

Experimental Protocols

Protocol 1: Proper Handling and Aliquoting of Divinyltin Dichloride

This protocol outlines the steps for safely handling and aliquoting divinyltin dichloride to minimize exposure to air and moisture.

Materials:

• Divinyltin dichloride in its original container

• Dry, amber glass vials with airtight caps

• Schlenk line or glove box

• Dry syringes and needles

• Inert gas (argon or nitrogen)

Procedure:

• Inert Atmosphere: Perform all manipulations under a positive pressure of a dry, inert gas using a Schlenk line or inside a glove box.

• Temperature Equilibration: Allow the container of divinyltin dichloride to warm to room temperature before opening to prevent condensation of atmospheric moisture on the cold surface.

• Purging: If using a Schlenk line, evacuate and backfill the container with inert gas at least three times.

• Transfer: Using a dry syringe, carefully withdraw the desired amount of divinyltin dichloride.

• Aliquoting: Dispense the liquid into a pre-dried and inert gas-purged vial.

• Sealing: Immediately cap the vial tightly. For added protection, the cap can be wrapped with paraffin film.

• Storage: Store the aliquoted vials under the recommended conditions (2-8°C, dark, under inert gas).

The following diagram illustrates the recommended workflow for handling divinyltin dichloride.

Caption: Workflow for handling and aliquoting divinyltin dichloride.

Protocol 2: Analytical Monitoring of Divinyltin Dichloride Degradation

Regularly monitoring the purity of stored divinyltin dichloride is crucial. The following are suggested analytical methods.

A. Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for separating and identifying volatile degradation products.[5][6][7][8]

• Sample Preparation: Dilute a small aliquot of the divinyltin dichloride in a dry, aprotic solvent (e.g., hexane or toluene) under an inert atmosphere.

• GC Conditions:

  • Column: A non-polar capillary column (e.g., DB-5ms).

  • Inlet Temperature: 250°C.

  • Oven Program: Start at a low temperature (e.g., 50°C) and ramp up to a higher temperature (e.g., 280°C) to elute both the parent compound and any degradation products.

  • Carrier Gas: Helium at a constant flow rate.

• MS Conditions:

  • Ionization: Electron Impact (EI).

  • Scan Range: A wide mass range (e.g., 40-500 m/z) to detect a variety of potential fragments.

• Data Analysis: Look for the characteristic isotopic pattern of tin in the mass spectrum to identify tin-containing fragments. The appearance of peaks corresponding to hydrolysis products (e.g., divinyltin oxide) or other impurities will indicate degradation.

B. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an excellent tool for assessing the structural integrity of the molecule and quantifying impurities.[9][10][11]

• Sample Preparation: Under an inert atmosphere, dissolve a small amount of the divinyltin dichloride in a dry, deuterated solvent (e.g., CDCl₃ or C₆D₆).

• ¹H NMR:

  • The vinyl protons of pure divinyltin dichloride will appear as a characteristic multiplet in the olefinic region (typically 5.5-7.0 ppm).

  • The appearance of new signals, particularly broad peaks in the downfield region, may indicate the presence of hydroxyl groups from hydrolysis products.

• ¹¹⁹Sn NMR:

  • This technique is highly sensitive to the coordination environment of the tin atom.

  • Pure divinyltin dichloride will exhibit a single sharp resonance.

  • The formation of hydrolysis products will result in new peaks at different chemical shifts, providing a clear indication of degradation.

• Quantitative NMR (qNMR): By adding a known amount of an internal standard, the absolute purity of the divinyltin dichloride can be determined.

C. High-Performance Liquid Chromatography (HPLC) coupled with Inductively Coupled Plasma Mass Spectrometry (HPLC-ICP-MS)

This is a highly sensitive method for the speciation and quantification of organotin compounds.[5][12][13][14]

• Mobile Phase: A suitable mobile phase for reversed-phase HPLC.

• Column: A C18 column is commonly used.

• Detection: The eluent from the HPLC is introduced into an ICP-MS, which allows for tin-specific detection at very low concentrations. This method can separate and quantify divinyltin dichloride and its various degradation products.

References

• Eurofins Australia. (n.d.). Organotins Analysis. Retrieved from [Link]

• BCP Instruments. (2022, January 4). Organotin analysis. Retrieved from [Link]

• Czajkowska-Szczykowska, D., et al. (2022). Photochemical and Thermal Stability of Bionanocellulose/Poly(Vinyl Alcohol) Blends. Materials (Basel, Switzerland), 15(20), 7218.
• Cullen, W. R., & Styan, G. E. (1966). REACTIONS OF ORGANOTIN COMPOUNDS: VI. THE REACTIONS OF TIN HYDRIDES WITH PERFLUOROVINYL TIN COMPOUNDS. Canadian Journal of Chemistry, 44(10), 1225-1227.

• AFIRM Group. (n.d.). Organotin Compounds. Retrieved from [Link]

• Wikipedia. (n.d.). Organotin chemistry. Retrieved from [Link]

• Liu, Y., et al. (2014). Speciation analysis of organotin compounds by HPLC-ICP-MS.
• Nair, D. P., et al. (2014). Relative reactivity and selectivity of vinyl sulfones and acrylates towards the thiol–Michael addition reaction and polymerization. Polymer Chemistry, 5(11), 3653-3663.

• Gelest, Inc. (n.d.). Introduction to Organotin Chemistry. Retrieved from [Link]

• Arkis, E., & Balköse, D. (2005). Thermal stabilisation of poly(vinyl chloride) by organotin compounds.

• Wahlen, R. (n.d.). A Comparison of GC-ICP-MS and HPLC-ICP-MS for the Analysis of Organotin Compounds. Agilent. Retrieved from [Link]

• Taylor, E. C., & McKillop, A. (1971). Diphenylketene. Organic Syntheses, 51, 76.
• Chau, Y. K., et al. (1987). Chromatographic determination of organotin compounds by using spectrophotometric and thermospray ionization mass spectrometric detection. UBC Library Open Collections.
• Arkis, E., & Balköse, D. (2005). Thermal stabilisation of poly(vinyl chloride) by organotin compounds.

• Shimadzu Corporation. (n.d.). Analysis of Vinyl Chloride in Polyvinyl Chloride Plastics by GC. Retrieved from [Link]

• Petrosyan, V. S. (1977). NMR Spectra and structures of organotin compounds. Progress in Nuclear Magnetic Resonance Spectroscopy, 11, 115-148.
• Urbańczyk, M., et al. (2022). NMR reaction monitoring robust to spectral distortions. ChemRxiv.
• Ishiwata, H., et al. (1998). [Headspace GC/MS analysis of residual vinyl chloride and vinylidene chloride in polyvinyl chloride and polyvinylidene chloride products]. Shokuhin Eiseigaku Zasshi. Journal of the Food Hygienic Society of Japan, 39(6), 406-411.

• GCRIS. (n.d.). 3.3 Organotin Compounds as PVC Stabilizers. Retrieved from [Link]

• Urbańczyk, M., et al. (2022). NMR Reaction Monitoring Robust to Spectral Distortions. Analytical Chemistry, 94(30), 10636-10643.

• Ataman Kimya. (n.d.). DIBUTYLTIN DICHLORIDE. Retrieved from [Link]

• Dobrin, E., et al. (2004). Vinyl chloride analysis with Solid Phase Microextraction (SPME)/GC/MS applied to analysis in materials and aqueous samples. Journal of the Serbian Chemical Society, 69(11), 939-948.
• O'Donoghue, J. E., et al. (2016). Microbes a Tool for the Remediation of Organotin Pollution Determined by Static Headspace Gas Chromatography-Mass Spectrometry. Molecules (Basel, Switzerland), 21(11), 1541.

• PubChem. (n.d.). Dibutyltin dichloride. Retrieved from [Link]

• University of Victoria. (n.d.). MS of organometallics. Retrieved from [Link]

• Molt, K. R., & Hechenbleikner, I. (1970). U.S. Patent No. 3,519,665. Washington, DC: U.S.
• Kugele, E. (1977). U.S. Patent No. 4,052,426. Washington, DC: U.S.
• Czajkowska-Szczykowska, D., et al. (2022). Photochemical and Thermal Stability of Bionanocellulose/Poly(Vinyl Alcohol) Blends. Polymers, 14(20), 4418.

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• 4. gcris.iyte.edu.tr [gcris.iyte.edu.tr]
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• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. gcms.cz [gcms.cz]
• 8. [Headspace GC/MS analysis of residual vinyl chloride and vinylidene chloride in polyvinyl chloride and polyvinylidene chloride products] - PubMed [pubmed.ncbi.nlm.nih.gov]
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Technical Support Center: Optimizing Reaction Conditions for Divinyltin Dichloride Catalysis

Introduction

Welcome to the Technical Support Center for divinyltin dichloride catalysis. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of using this highly reactive organotin reagent. As a Senior Application Scientist, my goal is to provide you with not just procedural steps, but the underlying chemical principles to empower you to troubleshoot and optimize your reactions effectively. We will delve into common challenges, from inconsistent yields to catalyst deactivation, and provide robust, field-tested solutions.

Frequently Asked Questions (FAQs)

Q1: What are the primary applications of divinyltin dichloride in catalysis?

A1: While specific data for divinyltin dichloride is sparse, analogous diorganotin dichlorides are widely used as catalysts and intermediates. Their primary roles include acting as Lewis acid catalysts in esterification and transesterification reactions, and as precursors for other organotin reagents used in cross-coupling reactions, most notably the Stille coupling.[1] In the context of Stille coupling, a divinyltin species would serve as a source of two vinyl groups for transfer to an organic electrophile.[2][3]

Q2: How does the reactivity of the vinyl group in divinyltin dichloride compare to other organic groups?

A2: In palladium-catalyzed cross-coupling reactions, the rate of transmetalation from the tin atom generally follows the order: alkynyl > vinyl > aryl > alkyl.[3] This indicates that the vinyl groups of divinyltin dichloride are expected to be highly reactive and readily transferred, making it a potent reagent for introducing vinyl moieties.

Q3: What are the main safety concerns when working with divinyltin dichloride?

A3: Organotin compounds are notoriously toxic.[4][5] Based on data for analogous compounds like diphenyltin dichloride, divinyltin dichloride should be presumed to be harmful if swallowed, in contact with skin, or inhaled.[6][7] It is also expected to cause severe skin and eye irritation and may cause respiratory irritation.[6][7] All handling should be performed in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[4][5]

Q4: How does the stability of divinyltin dichloride affect its use and storage?

A4: Diorganotin dichlorides are sensitive to moisture and can undergo hydrolysis.[1][8] Hydrolysis of divinyltin dichloride would likely lead to the formation of divinyltin oxide or related hydroxides, which may have different catalytic activities and solubilities.[8] Therefore, it is crucial to store divinyltin dichloride under anhydrous and inert conditions (e.g., in a desiccator or glovebox) and to use anhydrous solvents and reagents in reactions.[4]

Troubleshooting Guide

This section addresses common problems encountered during reactions involving divinyltin dichloride and provides systematic approaches to their resolution.

Issue 1: Low or No Product Yield

Low product yield is a frequent challenge in catalysis. The following decision tree can help diagnose the underlying cause.

Caption: Troubleshooting Decision Tree for Low Reaction Yield.

Causality Explained:

• Catalyst Deactivation: Palladium catalysts, often used in conjunction with organotin reagents in cross-coupling reactions, can be sensitive to air and moisture.[3] Oxidative addition of O₂ to Pd(0) can lead to inactive palladium oxides. Furthermore, certain functional groups on substrates can act as poisons to the catalyst.[9]

• Reagent Quality: The purity of the divinyltin dichloride is paramount. As it is susceptible to hydrolysis, the presence of tin oxides or hydroxides can alter the reaction pathway or sequester the active catalyst.[8]

• Reaction Conditions:

  • Solvent: The choice of solvent can influence the solubility of reactants and the stability of catalytic intermediates. Polar aprotic solvents like DMF or THF are common in Stille couplings.[10]

  • Ligands: In palladium-catalyzed reactions, ligands play a crucial role in stabilizing the metal center and modulating its reactivity. The steric and electronic properties of the ligand can significantly impact the rates of oxidative addition and reductive elimination.[3][11]

Issue 2: Formation of Side Products (e.g., Homocoupling)

A common side reaction in Stille couplings is the homocoupling of the organostannane reagent (vinyl-vinyl in this case) or the organic halide.[3]

Possible Causes and Solutions:

Possible Cause	Explanation	Recommended Solution
Incorrect Reaction Stoichiometry	An excess of the organotin reagent can favor its homocoupling.	Use a 1:1 or slight excess (1.1:1) of the divinyltin dichloride to the organic halide.
Slow Transmetalation	If the transmetalation step is slow relative to other processes, side reactions can occur.	Additives like Cu(I) salts can accelerate transmetalation. The choice of ligand can also influence this step.[12]
Presence of Oxygen	Trace amounts of oxygen can promote homocoupling of the organostannane.	Thoroughly degas all solvents and reagents and maintain a strict inert atmosphere throughout the reaction.

Issue 3: Difficulty in Removing Tin Byproducts

The high toxicity of organotin compounds necessitates their thorough removal from the final product.

Methods for Tin Byproduct Removal:

Method	Procedure	Advantages	Disadvantages
Aqueous KF Wash	Wash the organic reaction mixture with a saturated aqueous solution of potassium fluoride.	Effective for converting soluble trialkyltin halides into insoluble trialkyltin fluorides, which can be filtered off.[9]	May not be effective for all organotin species. The precipitate can sometimes be difficult to filter.
Silica Gel Chromatography with Triethylamine	Elute the crude product through a silica gel column using a solvent system containing 2-5% triethylamine.	Can be more effective than standard chromatography for removing non-polar tin byproducts.[9]	May require optimization of the solvent system.
Iodine Treatment	For unreacted divinyltin species, treatment with iodine can convert them to the corresponding iodides, which can then be removed by a KF wash.[9]	Effective for removing residual starting material.	Introduces another reagent that may need to be removed.

Experimental Protocols

General Protocol for Reaction Optimization

This protocol provides a systematic approach to optimizing a reaction catalyzed by divinyltin dichloride, such as a Stille coupling.

• Catalyst and Ligand Screening:

  • Set up an array of small-scale reactions (e.g., in vials in a heating block).

  • Keep the substrate concentrations, temperature, and reaction time constant.

  • Screen a variety of palladium sources (e.g., Pd(PPh₃)₄, Pd₂(dba)₃) and ligands (e.g., PPh₃, AsPh₃, P(t-Bu)₃, XPhos).

  • Analyze the reaction outcomes by a suitable method (e.g., GC-MS, LC-MS, ¹H NMR) to identify the most promising catalyst/ligand combination.

• Solvent and Temperature Optimization:

  • Using the best catalyst/ligand system from step 1, screen a range of anhydrous, degassed solvents (e.g., THF, DMF, toluene, dioxane).

  • For the most promising solvent, perform the reaction at different temperatures (e.g., room temperature, 50 °C, 80 °C, 100 °C).

  • Monitor the reaction progress over time to determine the optimal reaction time at each temperature.

• Concentration and Stoichiometry Adjustment:

  • Once the optimal catalyst, ligand, solvent, and temperature are identified, investigate the effect of reactant concentration.

  • Fine-tune the stoichiometry of the divinyltin dichloride and the organic halide to minimize side product formation.

Caption: General Workflow for Reaction Optimization.

Protocol for Removal of Tin Byproducts using KF Wash

• Upon reaction completion, cool the reaction mixture to room temperature.

• Dilute the mixture with a suitable organic solvent (e.g., ethyl acetate, diethyl ether).

• Transfer the solution to a separatory funnel.

• Add an equal volume of a saturated aqueous solution of potassium fluoride (KF).

• Shake the separatory funnel vigorously for 1-2 minutes. A precipitate of organotin fluoride should form.

• Allow the layers to separate. If an emulsion forms, a small amount of brine can be added.

• Separate the organic layer.

• Filter the organic layer through a pad of celite to remove the precipitated tin fluoride.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

Data Presentation

Table 1: Common Solvents for Palladium-Catalyzed Cross-Coupling Reactions

Solvent	Boiling Point (°C)	Dielectric Constant	Notes
Tetrahydrofuran (THF)	66	7.6	Good general-purpose solvent, but lower boiling point may limit reaction temperature.
Toluene	111	2.4	Non-polar, higher boiling point. Good for reactions requiring elevated temperatures.
N,N-Dimethylformamide (DMF)	153	36.7	Polar aprotic, high boiling point. Can often accelerate reactions but can be difficult to remove.
Dioxane	101	2.2	Good for a range of temperatures.

Table 2: Representative Ligands for Stille Coupling

Ligand	Type	Key Feature
Triphenylphosphine (PPh₃)	Monodentate Phosphine	Standard, widely used ligand.
Tris(tert-butyl)phosphine (P(t-Bu)₃)	Monodentate Phosphine	Electron-rich and bulky, can promote oxidative addition.
XPhos	Buchwald Ligand	Bulky, electron-rich biaryl phosphine, often highly effective for challenging couplings.
Triphenylarsine (AsPh₃)	Arsine	Can sometimes offer different reactivity compared to phosphine ligands.

Conclusion

Optimizing reactions involving divinyltin dichloride requires a systematic and informed approach. By understanding the fundamental principles of its reactivity, potential side reactions, and the critical role of reaction parameters, researchers can effectively troubleshoot and refine their experimental conditions. The high toxicity of organotin compounds cannot be overstated, and rigorous adherence to safety protocols and byproduct removal procedures is essential for responsible research. This guide provides a foundational framework for success in the application of divinyltin dichloride catalysis.

References

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• PubChem. (n.d.). Dibutyltin dichloride. Retrieved February 6, 2026, from [Link]

• Pharmaffiliates. (n.d.). Diphenyltin Dichloride. Retrieved February 6, 2026, from [Link]

• Hydrolysis products of dibutyltin dichlorides. (1967). Journal of the Chemical Society A: Inorganic, Physical, Theoretical. [Link]

• PubChem. (n.d.). Diphenyltin dichloride. Retrieved February 6, 2026, from [Link]

• PubChem. (n.d.). Dibutyltin dichloride - 1H NMR Spectra. Retrieved February 6, 2026, from [Link]

• Chemistry LibreTexts. (2023). Stille Coupling. Retrieved February 6, 2026, from [Link]

• Espinet, P., & Echavarren, A. M. (2004). The Mechanisms of the Stille Reaction. Angewandte Chemie International Edition, 43(36), 4704–4734. [Link]

• Wikipedia. (2023). Stille reaction. Retrieved February 6, 2026, from [Link]

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• Myers, A. (n.d.). The Stille Reaction. Chem 115. Retrieved February 6, 2026, from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Workup for Removing Tin Byproducts. Retrieved February 6, 2026, from [Link]

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• Google Patents. (n.d.). Method for synthesizing dibenzyltin dichloride.
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• Ceccarelli, S., Piarulli, U., & Gennari, C. (2000). Effect of Ligands and Additives on the Palladium-Promoted Carbonylative Coupling of Vinyl Stannanes and Electron-Poor Enol Triflates. The Journal of Organic Chemistry, 65(19), 6254–6256. [Link]

• Alleston, D. L., Davies, A. G., & Figgis, B. N. (1961). Investigations on organotin compounds. XXII: Hydrolysis products of alkyltin trichlorides. Journal of the Chemical Society (Resumed), 2050-2053. [Link]

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• Fiveable. (2023). Palladium-catalyzed cross-coupling reactions. Retrieved February 6, 2026, from [Link]

• Shandong Look Chemical. (2020). An efficient method for removing organotin impurities. Retrieved February 6, 2026, from [Link]

• Maleczka, R. E., & Terstiege, I. (2000). Stille Couplings Catalytic in Tin: The “Sn-O” Approach. The Journal of Organic Chemistry, 65(23), 7797–7804. [Link]

• Wikipedia. (n.d.). Vinyl tributyltin. Retrieved February 6, 2026, from [Link]

• Fiveable. (n.d.). Common issues in cross-coupling reactions. Retrieved February 6, 2026, from [Link]

• Google Patents. (n.d.). Method for synthesizing dibenzyltin dichloride.

• ResearchGate. (n.d.). Methodologies Limiting or Avoiding Contamination by Organotin Residues in Organic Synthesis. Retrieved February 6, 2026, from [Link]

• The Organic Chemistry Tutor. (2022, March 25). CROSS-COUPLING reactions - everything YOU need to know! (Full Introduction + overview) [Video]. YouTube. [Link]

• Google Patents. (n.d.). Process for the manufacture of dimethyl-tin dichloride.
• Google Patents. (n.d.). Direct synthesis of dialkyltin dichloride.
• Google Patents. (n.d.). Method for removing organotin compound.

• Wikipedia. (n.d.). Organotin chemistry. Retrieved February 6, 2026, from [Link]

Sources

• 1. biosynth.com [biosynth.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Stille reaction - Wikipedia [en.wikipedia.org]
• 4. assets.thermofisher.com [assets.thermofisher.com]
• 5. tcichemicals.com [tcichemicals.com]
• 6. Diphenyltin dichloride | C12H10Cl2Sn | CID 14342 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. gelest.com [gelest.com]
• 8. lookchem.com [lookchem.com]
• 9. Workup [chem.rochester.edu]
• 10. uwindsor.ca [uwindsor.ca]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Stille Coupling [organic-chemistry.org]

Technical Support Center: Troubleshooting Poor Solubility of Divinyltin Dichloride

Welcome to our dedicated guide for researchers, scientists, and drug development professionals experiencing challenges with the solubility of divinyltin dichloride. This document provides in-depth, field-proven insights and actionable protocols to help you overcome common experimental hurdles. Our approach is rooted in explaining the fundamental chemistry to empower you to make informed decisions in your work.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I tried to dissolve divinyltin dichloride, and it immediately formed a white, insoluble precipitate. What's happening and how do I fix it?

This is the most common issue reported and is almost certainly due to hydrolysis. Organotin halides, including divinyltin dichloride, are extremely sensitive to moisture.[1] When exposed to even trace amounts of water (from the atmosphere, glassware, or solvent), they rapidly react to form various tin oxides and hydroxides, which are generally insoluble in organic solvents.[2][3]

The Chemistry of Hydrolysis:

R₂SnCl₂ + H₂O → R₂Sn(OH)Cl + HCl R₂Sn(OH)Cl + H₂O → R₂Sn(OH)₂ + HCl R₂Sn(OH)₂ → (R₂SnO)n + nH₂O (polymeric tin oxide)

To prevent this, you must rigorously exclude water from your entire experimental setup.

Troubleshooting Workflow: Diagnosing and Preventing Hydrolysis

Caption: A logical workflow for troubleshooting precipitate formation.

Q2: I'm using anhydrous techniques, but solubility is still poor. What is the best solvent for divinyltin dichloride?

While specific solubility data for divinyltin dichloride is not widely published, we can infer its behavior from structurally similar organotin dichlorides like dibutyltin dichloride and diphenyltin dichloride.[4] These compounds are soluble in a range of common organic solvents. The key is matching the solvent polarity to the solute and ensuring the solvent is impeccably dry.

Solvent Selection Guide for Divinyltin Dichloride

Solvent	Polarity (Dielectric Constant)	Suitability & Expert Commentary
Dichloromethane (DCM)	9.1	Highly Recommended. Often the best initial choice. Its polarity is well-suited for dissolving organotin halides.
Chloroform (CHCl₃)	4.8	Recommended. A very good alternative to DCM.
Tetrahydrofuran (THF)	7.6	Good, with caution. THF is a coordinating solvent which can aid dissolution. However, it readily forms peroxides and must be freshly distilled from a drying agent (e.g., Na/benzophenone).
Toluene	2.4	Moderately Suitable. Solubility may be lower than in chlorinated solvents. Often used for reactions run at higher temperatures.
Diethyl Ether	4.3	Suitable. Similar to THF but less polar and less coordinating.
Hexanes / Pentane	~1.9	Poor. Generally not polar enough to effectively dissolve divinyltin dichloride.
Alcohols (e.g., MeOH)	~33	Not Recommended. Alcohols are protic and can react with the tin-chloride bond, leading to decomposition or transesterification-like side reactions.
Water	80.1	Avoid. Reacts to cause immediate and irreversible hydrolysis.[2]

Expert Insight: If your downstream application requires a non-polar solvent like toluene but you are struggling with initial dissolution, a proven technique is to first dissolve the divinyltin dichloride in a minimum volume of anhydrous DCM and then add this solution to your reaction vessel containing the bulk of the non-polar solvent.

Q3: Can I warm the mixture to help it dissolve? What are the risks?

Heating can be an effective strategy, but it introduces two primary risks: thermal decomposition and polymerization. The vinyl groups on the tin atom are susceptible to polymerization, especially at elevated temperatures, which would result in insoluble oligomers or polymers.

Step-by-Step Protocol for Safe Thermal-Assisted Dissolution

• Strictly Inert Atmosphere: Assemble your apparatus (e.g., a three-neck flask with a condenser and inert gas inlet) and ensure it is under a positive pressure of nitrogen or argon.

• Initial Slurry: Add the divinyltin dichloride and your chosen anhydrous solvent to the flask at room temperature. Begin vigorous magnetic stirring to create a fine slurry.

• Gradual & Controlled Heating: Place the flask in an oil bath equipped with a temperature controller. Increase the temperature slowly, in 5-10 °C increments.

• Monitor Closely: Do not leave the process unattended. Observe for visual changes. If the solution darkens or if a new type of precipitate forms, decomposition may be occurring.

• Temperature Limit: As a general rule, do not exceed 50-60 °C unless a specific, validated protocol requires it. The goal is to find the minimum temperature required for dissolution.

• Cool Down: Once dissolved, allow the solution to cool to the desired reaction temperature before adding other reagents.

Q4: My compound is pristine and my technique is perfect, but solubility in a non-coordinating solvent like toluene is still a problem. Is there a chemical trick to improve this?

Yes. This issue can often be solved by understanding the Lewis acidic nature of the tin center in divinyltin dichloride. The tin atom can accept electron density from Lewis basic (coordinating) solvents. This interaction can help break down the crystal lattice of the solid material, facilitating dissolution.

The Role of Coordinating Solvents

Caption: A Lewis basic solvent like THF coordinating to the Lewis acidic tin center.

Practical Application: If you are working in a non-coordinating solvent (e.g., toluene, hexanes), add a small amount of a dry, coordinating co-solvent.

• Technique: Add anhydrous THF (e.g., 1-5% of the total volume) to the slurry of divinyltin dichloride in the non-polar solvent. Stir at room temperature. In many cases, this is sufficient to induce dissolution without requiring heat.

Caution: Be aware that the coordinating solvent is now part of your reaction mixture. You must consider if it could interfere with your subsequent chemistry (e.g., by competing for a catalytic site or reacting with other reagents).

References

• DIBUTYLTIN DICHLORIDE - Ataman Kimya.

• PubChem - Dibutyltin dichloride. National Institutes of Health. This entry confirms that dibutyltin dichloride is insoluble in cold water and hydrolyzed by hot water. [Link]

• An efficient method for removing organotin impurities - SHANDONG LOOK CHEMICAL. Provides context on the handling and removal of organotin compounds from reaction mixtures. [Link]

• Diphenyltin Dichloride | AMERICAN ELEMENTS ®. Provides physical properties for diphenyltin dichloride. [Link]

• PubChem - Diphenyltin dichloride. National Institutes of Health. A comprehensive database of chemical properties and safety information. [Link]

• Hydrolysis products of dibutyltin dichlorides - Journal of the Chemical Society A. A scientific article detailing the products formed upon hydrolysis of organotin dichlorides. [Link]

• Workup for Removing Tin Byproducts - Department of Chemistry : University of Rochester. Provides standard laboratory procedures for handling tin-containing reaction mixtures. [Link]

Sources

• 1. fishersci.com [fishersci.com]
• 2. Dibutyltin dichloride | C8H18Cl2Sn | CID 12688 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Hydrolysis products of dibutyltin dichlorides - Journal of the Chemical Society A: Inorganic, Physical, Theoretical (RSC Publishing) [pubs.rsc.org]
• 4. americanelements.com [americanelements.com]

DVTD Technical Support Hub: Managing Thermal &amp; Hydrolytic Stability

Compound: Divinyltin Dichloride (DVTD) | CAS: 753-73-1 Support Tier: Level 3 (Senior Application Scientist)

Core Stability Directive

Status: Metastable. Critical Insight: Divinyltin dichloride presents a "dual-threat" stability profile that distinguishes it from alkyl-tin analogs (e.g., dibutyltin dichloride). You must simultaneously manage hydrolytic instability (due to the Sn-Cl bond) and thermal/radical instability (due to the Sn-Vinyl moiety).

Most "decomposition" reported by users is actually polymerization triggered by improper heating or hydrolysis triggered by atmospheric moisture.

The Stability Triangle (Visual Logic)

The following diagram illustrates the three vectors of degradation you must control.

Figure 1: The degradation vectors of DVTD. Note that moisture attacks the chloride ligands, while heat/light attacks the vinyl groups.

Storage & Handling Protocols (Prevention)

The Golden Rule: Treat DVTD as a "living" monomer. It is not a static reagent.

Parameter	Specification	Scientific Rationale
Temperature	2°C to 8°C (Short term)-20°C (Long term)	Low temperature arrests the kinetics of spontaneous vinyl polymerization.
Atmosphere	Argon or N₂ (Strict Schlenk/Glovebox)	Sn-Cl bonds are highly Lewis acidic. Atmospheric moisture causes immediate hydrolysis to HCl and organotin hydroxides [1].
Container	Amber Glass / Foil-Wrapped	Vinyl-metal bonds are photosensitive. UV light can cleave the Sn-C bond or initiate radical polymerization.
Stabilizer	BHT (2,6-di-tert-butyl-4-methylphenol)	Adding 100-500 ppm of BHT acts as a radical scavenger, preventing chain propagation during storage.

Purification & Thermal Processing (The "Fix")[1]

Scenario: You have synthesized crude DVTD or your stock has yellowed, and you need to distill it. Warning: Never distill DVTD at atmospheric pressure. The boiling point (~200°C+) is far above its decomposition/polymerization threshold.

Protocol: Inhibited Vacuum Distillation

This protocol minimizes thermal history and prevents "pot solidification."

Prerequisites:

• High-vacuum line (< 1 mmHg preferred).

• Radical Inhibitor: Phenothiazine or BHT .

• Short-path distillation head (minimize travel distance).

Step-by-Step:

• Inhibitor Loading: Add Phenothiazine (0.1 wt%) directly to the distillation pot containing the crude DVTD.

  • Why? Phenothiazine is less volatile than BHT and remains in the pot to protect the bulk liquid from thermal polymerization [2].

• Vacuum Application: Establish a vacuum of 0.1 – 1.0 mmHg .

  • Target: You want to lower the boiling point to below 60°C.

• Heating: Use an oil bath. Do not use a heat gun.

  • Slowly ramp temperature. Distillation should occur between 40°C – 60°C (depending on vacuum quality).

• Collection: Cool the receiving flask with dry ice/acetone.

  • Why? Rapid cooling prevents post-distillation polymerization in the receiver.

• Storage: Immediately backfill with Argon and seal.

Troubleshooting Guide (Diagnostics)

Issue: "My liquid turned into a solid." This is the most common support ticket. Use the matrix below to identify the cause.

Observation	Diagnosis	Root Cause	Corrective Action
White Precipitate / Cloudy	Hydrolysis	Moisture ingress broke the Sn-Cl bond. The solid is likely (CH2=CH)2Sn(OH)Cl or oxide aggregates.	Irreversible. Filter under inert gas to salvage remaining liquid, but titer will be low. Check Schlenk seals.
Yellow/Brown Gum	Polymerization	Heat or light initiated vinyl radical coupling.	Irreversible. Distill remaining liquid away from the gum (add inhibitor first).
Fuming upon opening	HCl Release	Hydrolysis is actively occurring.	Safety Hazard. Vent in fume hood. Re-seal immediately.

Diagnostic Workflow (Decision Tree)

Figure 2: Diagnostic logic for identifying degradation mode.

Frequently Asked Questions (FAQs)

Q: Can I use rotary evaporation to remove solvents from DVTD? A: Proceed with extreme caution. Rotary evaporators are rarely strictly anhydrous. If you must, use a bump trap filled with desiccant and ensure the water bath does not exceed 40°C. A high-vacuum manifold (Schlenk line) is always superior to a rotovap for organotin chlorides.

Q: Why does the NMR show broad peaks in the vinyl region? A: Broadening often indicates the onset of oligomerization or exchange processes.

• The Fix: Run the NMR in Benzene-d6 or Toluene-d8 rather than Chloroform-d. Chloroform often contains traces of acid (HCl) which accelerates decomposition. Ensure your solvent is dried over molecular sieves [3].

Q: Is DVTD compatible with Grignard reagents? A: Yes, but order of addition matters. DVTD is an electrophile. If you are reacting it with a Grignard, ensure the DVTD is in the flask and the Grignard is added slowly at -78°C . If you add DVTD to the Grignard, the excess Grignard may displace the vinyl groups or cause over-alkylation.

Q: How do I quench a reaction containing DVTD? A: Do not use water directly if you plan to isolate the chloride. If you are converting it to a tetra-organotin (e.g., divinyldibutyltin), you can use aqueous workup after the substitution is complete. For the chloride itself, simply remove solvent under vacuum; no "quench" is needed, only isolation.

References

• Seyferth, D. (1957). Vinyl Derivatives of the Metals. II. The Preparation and Properties of Some Vinyltin Compounds. Journal of the American Chemical Society, 79(9), 2133–2136.

  • Foundational text on the synthesis and handling of vinyltin chlorides.

• Davies, A. G. (2004). Organotin Chemistry (2nd Ed.). Wiley-VCH.

  • The authoritative reference for organotin stability, hydrolysis mechanisms, and radical inhibition.

• Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals (7th Ed.). Butterworth-Heinemann.

  • Standard protocols for drying solvents and purifying organometallic reagents.

Technical Support Center: Minimizing Impurities in Divinyltin Dichloride Production

This guide serves as a technical support resource for researchers and process chemists working with Divinyltin Dichloride (DVTDC). It prioritizes impurity minimization through mechanistic control and rigorous purification protocols.

Core Synthesis Strategy: Selecting the Right Route

Q: Which synthesis route yields the lowest impurity profile for DVTDC?

A: While the Grignard route (Vinylmagnesium bromide +

) is common, it is statistically prone to producing a statistical mixture of mono-, di-, tri-, and tetra-vinyltin species. For high-purity applications, the Kocheshkov Redistribution Reaction is the superior choice.

Why Redistribution?

The Grignard reaction is kinetically controlled and often results in "over-alkylation," leading to significant amounts of Trivinyltin Chloride (

) and Tetravinyltin ( ). The Redistribution reaction allows you to thermodynamically equilibrate these species with Tin Tetrachloride ( ) to selectively favor the DVTDC product.

Mechanistic Pathway Diagram

The following diagram illustrates how impurities form and how redistribution corrects them.

Figure 1: Reaction pathways showing the progression of vinylation (black) and the corrective redistribution process (blue).[1][2][3]

Troubleshooting Impurities (FAQs)

Q: My product is a liquid at room temperature, but literature suggests it should be a solid. Is it impure?

A: Likely, yes. Pure Divinyltin Dichloride is a low-melting crystalline solid (MP: ~39–40°C) [1]. If your product is a permanent liquid at 20–25°C, it likely suffers from Melting Point Depression caused by:

• Trivinyltin Chloride (

  ): The most common byproduct.

• Residual Solvents: THF or Pentane trapped in the lattice.

Diagnostic Step: Run a

NMR. The chemical shifts are distinct for each species.

• Action: If

  is present, do not just distill. Perform a "Chemical Polish" (see Section 3).

Q: I see a persistent yellow color. What is it?

A: Organotin compounds should be colorless/white. Yellowing indicates:

• Oxidation: Formation of tin oxides/hydroxides due to moisture ingress.

• Polymerization: Vinyl groups can cross-link if exposed to light or radical initiators without stabilizers.

• Action: Distill under inert atmosphere (Argon/Nitrogen) and store in amber glass.

Purification Protocols

Protocol A: The "Chemical Polish" (For High Trivinyl Content)

Use this when your crude mixture contains >10% Trivinyltin Chloride.

Principle: Instead of discarding the impurity, convert it back to the product using stoichiometry.

• Quantify: Determine the molar amount of

  and via NMR or GC.

• Calculate: Add stoichiometric

  (0.5 eq per eq of Tetra; 0.5 eq per eq of Tri).

• Reflux: Heat the neat mixture (no solvent) to 100–120°C for 2–3 hours.

• Result: The mixture re-equilibrates toward the dichloride.

Protocol B: Vacuum Fractional Distillation

The standard isolation method.

Critical Parameters: DVTDC has a specific boiling point that allows separation from its homologs.

Compound	Boiling Point (Reduced Pressure)	Melting Point
Vinyltin Trichloride	~100°C (Atm) / Lower under vac	< 0°C (Liquid)
Divinyltin Dichloride	54–56°C @ 3 mmHg [2]	39–40°C
Trivinyltin Chloride	> 100°C @ 3 mmHg	Liquid
Tetravinyltin	160–163°C (Atm)	Liquid

Step-by-Step:

• Apparatus: Use a short-path distillation head with a Vigreux column to prevent "bumping" (organotins foam easily).

• Vacuum: Apply high vacuum (< 5 mmHg).

• Fraction 1 (Fore-run): Collect everything below 50°C. This contains solvent and Vinyltin Trichloride.[4][5]

• Fraction 2 (Main Cut): Collect the fraction steady at 54–56°C (at 3 mmHg) .

  • Note: The receiver flask should be warmed slightly (>40°C) or the condenser kept warm to prevent the product from solidifying and clogging the path.

• Cooling: Upon isolation, the product should crystallize into a white solid.

Analytical Validation (Self-Check)

Before releasing the batch, validate purity using this logic tree.

Figure 2: Quality Control Logic Tree for DVTDC.

Storage & Stability

• Moisture Sensitivity: DVTDC hydrolyzes slowly in moist air to form amorphous oxides. Store under Argon.

• Temperature: Store at 2–8°C. While stable at RT, cold storage prevents slow polymerization of the vinyl groups.

• Container: Teflon-lined caps are mandatory. Organotins can leach plasticizers from standard rubber septa.

References

• Seyferth, D., & Stone, F. G. A. (1957).[3] Vinyl Derivatives of the Metals.[2][3][4][5][6][7][8] I. Synthesis of Vinyltin Compounds. Journal of the American Chemical Society, 79(3), 515–517. Link

• Thermo Scientific Chemicals.[9] (n.d.). Divinyltin dichloride Product Specifications. Fisher Scientific. Link

• Rosenberg, S. D., & Gibbons, A. J. (1957).[3] The Disproportionation of Tetravinyltin with Tin Tetrachloride.[3][6] Journal of the American Chemical Society, 79(9), 2138–2140. Link

Sources

• 1. cdnsciencepub.com [cdnsciencepub.com]
• 2. US3519665A - Direct synthesis of dialkyltin dichloride - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. DE1178064B - Process for the production of vinyl tin compounds - Google Patents [patents.google.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Divinyltin dichloride, Thermo Scientific 2 g | Buy Online | Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.at]

Addressing moisture sensitivity of divinyltin dichloride

Senior Application Scientist: Dr. Aris Thorne Status: Operational Topic: Moisture Sensitivity, Handling, and Purification of Divinyltin Dichloride (CAS 7532-85-6)

Introduction

Welcome to the DVTD Support Hub. If you are here, you are likely dealing with the frustration of cloudy reagents , stalled Stille couplings , or white precipitates in what should be a clear, colorless liquid.

Divinyltin dichloride (

) is a potent electrophile. The vinyl groups withdraw electron density from the tin center, making it significantly more Lewis acidic—and thus more moisture-sensitive—than its dibutyltin analogs. This guide addresses the specific challenges of maintaining the integrity of this liquid reagent in rigorous research environments.

Module 1: Diagnostics & Integrity Checks

Q: My clear liquid reagent has developed a white crust or turbidity. Is it still usable?

A: It is compromised. Proceed with caution. The "white crust" or cloudiness is a definitive sign of hydrolysis. Unlike organic chlorides, organotin chlorides do not just "wet"; they chemically degrade.

The Hydrolysis Cascade: When DVTD contacts atmospheric moisture, it undergoes stepwise hydrolysis. The initial product is a hydroxy-chloride species, which eventually condenses into an insoluble polymeric oxide.

Figure 1: The degradation pathway of Divinyltin Dichloride. The formation of HCl autocatalyzes further degradation and can corrode metal needles.

Visual Symptom	Diagnosis	Recommended Action
Slight Haze	Incipient Hydrolysis	Filter under inert atmosphere (Schlenk frit) if purity is not critical; otherwise Distill .[1]
White Crust on Septum	Septum Failure	Discard septum immediately. The crust is likely tin oxide. Wipe the joint with dry hexane under flow.
Solid Precipitate at Bottom	Advanced Degradation	Purification Required. The liquid supernatant may still be usable, but the concentration is now unknown.

Module 2: Handling & Transfer Protocols

Q: Can I use a standard syringe to transfer DVTD?

A: Yes, but only with "Pressure-Equalized" techniques. Because DVTD is a liquid (bp 54–56°C @ 3 mmHg) with high density (~1.76 g/mL), it drips easily from needles, and the vacuum created by withdrawing liquid can pull moist air past the plunger or septum.

Protocol: The Inert Septum Transfer

• Preparation: Flame-dry all glassware. Use a Schlenk line with a dual manifold (Vacuum/Argon).

• Pressure: Ensure the source flask is under a slight positive pressure of Argon.

• The Syringe: Use a gastight glass syringe with a Luer-lock tip. Flush the syringe with Argon 3 times before touching the liquid.

• The Draw:

  • Insert needle through the septum.

  • Inject a volume of inert gas equal to the liquid volume you intend to withdraw (prevents vacuum formation).

  • Withdraw the liquid slowly.[2]

• The Transfer: If the needle tip forms a "crust" upon exiting, your inert gas shield is insufficient.

Q: I need to purify a degraded batch. Can I sublime it?

A: No. You must use Vacuum Distillation. Unlike solid organotins (e.g., Diphenyltin dichloride), Divinyltin dichloride is a liquid at room temperature. Sublimation is not applicable.

Purification Protocol: Short-Path Vacuum Distillation

• Setup: Short-path distillation head connected to a Schlenk line.

• Vacuum Requirement: High vacuum is essential (< 3 mmHg).

• Temperature: Target bath temperature ~60–70°C.

• Collection: Collect the fraction boiling at 54–56°C (3 mmHg) .

• Storage: Receive directly into a Schlenk tube or ampoule. Store at 4°C in the dark to prevent polymerization of the vinyl groups.

Module 3: Troubleshooting Reaction Failures

Q: My Stille coupling stalled. I suspect the Tin reagent.

A: Check your solvent dryness and stoichiometry. DVTD is often used to introduce vinyl groups. If your solvent contains water (even ppm levels), the DVTD will sacrifice itself to scavenge the water before participating in the transmetallation.

Decision Matrix: Handling & Troubleshooting

Figure 2: Decision tree for maintaining anhydrous integrity during DVTD manipulation.

Module 4: Safety & Toxicity (Critical)

Warning: Divinyltin dichloride is neurotoxic and a severe skin irritant .

• Mechanism: Organotins can cross the blood-brain barrier. The "vinyl" group adds high reactivity, potentially alkylating proteins.

• Hydrolysis Hazard: The hydrolysis releases HCl gas , which can cause immediate respiratory distress and corrode mucous membranes.

Disposal of Hydrolyzed Waste: Do not pour down the drain.

• Quench: Dilute carefully with an organic solvent (e.g., toluene).

• Neutralize: Treat with aqueous NaOH to fully convert to inorganic tin oxides.

• Segregate: Dispose of as "Heavy Metal / Organotin Waste."

References

• Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals. Butterworth-Heinemann. (Standard reference for distillation of organotin chlorides).

• Ereztech. (n.d.). Diphenyltin dichloride Safety Data Sheet (Used as analog for general organotin handling/safety data).

• ChemicalBook. (2024). Divinyltin dichloride Properties and Boiling Point Data (CAS 7532-85-6).

• Shriver, D. F., & Drezdzon, M. A. (1986). The Manipulation of Air-Sensitive Compounds. Wiley-Interscience. (The authoritative text on Schlenk/vacuum line techniques).

• PubChem. (2025).[3] Compound Summary: Divinyltin Dichloride.[4] National Library of Medicine.

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. m.youtube.com [m.youtube.com]
• 3. Dibutyltin dichloride | C8H18Cl2Sn | CID 12688 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. DIPHENYLTIN DICHLORIDE CAS#: 1135-99-5 [m.chemicalbook.com]

Technical Support Center: Organotin Analysis &amp; Speciation

Current Status: Operational | Tier: Level 3 (Advanced Methodologies)

Welcome to the Organotin Analytics Support Hub. You have reached the advanced troubleshooting division. This guide addresses the high-failure points in the analysis of organotin compounds (OTCs) such as Tributyltin (TBT), Dibutyltin (DBT), and Monobutyltin (MBT).

Unlike standard organic pollutants, OTCs exist at the interface of inorganic and organic chemistry. They are ionic, thermally labile, and highly adsorptive. Success requires a specific "Speciation Workflow" that stabilizes these moieties before they ever reach your detector.

Visualizing the "Golden Path" Workflow

Before diagnosing specific failures, verify your workflow aligns with this validated pathway. Deviations here are the root cause of 90% of recovery issues.

Figure 1: The Standardized Organotin Speciation Workflow. Note the critical reliance on Tropolone for ionic species and pH control during derivatization.

Module 1: Extraction & Sample Preparation

Core Challenge: Poor recovery of Mono- (MBT) and Di-substituted (DBT) tins compared to TBT.

Q: My TBT recovery is excellent (>90%), but MBT and DBT are consistently low (<40%). Is my column degrading? A: It is likely not your column, but your extraction solvent chemistry . TBT is non-polar and extracts easily into hexane or DCM. However, MBT (

) and DBT ( ) are highly polar, ionic species that behave more like salts than organic molecules. They will not partition into non-polar solvents effectively.

• The Fix: You must use a complexing agent. Tropolone (2-hydroxy-2,4,6-cycloheptatrien-1-one) is the industry standard. It acts as a chelating ligand, replacing the chloride/hydroxide counter-ions on the tin atom to form a non-polar complex that is soluble in organic solvents.

• Protocol Adjustment: Ensure your extraction solvent contains 0.05% to 0.1% Tropolone . Without this, ionic organotins remain trapped in the aqueous/solid matrix.

Q: I am analyzing sediments. Can I just use harsh acid digestion? A: Proceed with extreme caution. While acid releases OTCs from sediment binding sites, strong acids (like concentrated

) or high temperatures can strip the alkyl groups from the tin atom (de-alkylation).

• Result: TBT degrades into DBT, and DBT into MBT. This creates false positives for breakdown products and false negatives for the parent compound.

• Recommendation: Use a milder acid leach (Acetic Acid/Methanol) assisted by sonication, rather than aggressive refluxing.

Module 2: Derivatization Chemistry (The "Black Box")

Core Challenge: Incomplete reaction or "missing" peaks. Context: GC analysis requires volatile analytes. Ionic organotins are not volatile. We must alkylate them (usually ethylation) to make them gas-phase compatible.

Q: Should I use Grignard reagents or Sodium Tetraethylborate (NaBEt4)? A: For most modern environmental applications, NaBEt4 is superior .

• Grignard: Requires strictly anhydrous conditions. Water kills the reaction. This necessitates drying steps that often lead to analyte loss.

• NaBEt4: Works in aqueous environments (in-situ derivatization). It allows you to derivatize directly in the water sample or the extract, eliminating the drying step.

Q: My derivatization yield varies wildly between batches. What is the variable? A: The variable is almost certainly pH . The reaction between NaBEt4 and organotins is a competition between:

• Ethylation (Desired):

• Reagent Decomposition (Undesired):

• If pH < 4: The NaBEt4 decomposes too rapidly (acid hydrolysis) before it can react with the tin.

• If pH > 6: The organotin species may precipitate as hydroxides or carbonates, becoming unavailable for reaction.

• The Sweet Spot: You must buffer your solution to pH 4.5 ± 0.5 (Acetate buffer is standard) before adding the reagent.

Q: Is NaBEt4 stable on the shelf? A: No. Solid NaBEt4 is pyrophoric (can ignite in air) and sensitive to moisture.

• Best Practice: Prepare a fresh 1-2% solution in water or methanol daily. Do not store it. If the solid reagent has turned "crusty" or white (oxidized from its original crystalline state), discard it safely.

Module 3: Instrumental Analysis (GC-MS)

Core Challenge: Interferences and Peak Tailing.[1]

Q: I see massive background noise and "ghost peaks" in my sediment samples. A: This is likely Sulfur Interference . Sediments, especially anoxic ones, are rich in elemental sulfur. Sulfur co-extracts with organotins and elutes as massive, broad peaks that can blind a detector.

• The Fix: You cannot rely on the MS to filter this out if the source is saturated. You must perform a cleanup.[2][3][4][5]

• Protocol: Use Activated Copper turnings (acid-washed) in your extract vial. The copper reacts with sulfur (

  ), precipitating it out as a black solid.

Q: My peaks are tailing badly, especially MBT. A: Organotins are notorious for adsorbing to active sites on glass liners and columns.

• The Fix (Silanization):

  • Use "Deactivated" inlet liners (silanized wool).

  • Acid Wash Everything: All glassware (vials, pipettes) must be acid-washed (10% HCl) and rinsed with solvent. Basic residues on glass will cause adsorption.

  • Column Choice: Use a non-polar column (5% phenyl-methylpolysiloxane, e.g., HP-5 or DB-5).

Q: How do I confirm peak identity when the matrix is complex? A: Rely on the unique Tin Isotope Cluster . Tin has the most stable isotopes of any element. A genuine organotin peak will not look like a single bar; it will look like a "picket fence" distribution.

• Monitor Ions:

  • Look for the characteristic clusters at m/z 116, 118, 120 (Sn+ ions) and the fragment losses (e.g., [M-Butyl]+).

  • If the isotope ratio doesn't match the theoretical distribution of Tin, it is an interference.

Summary of Critical Parameters

Parameter	Specification	Reason for Failure
Extraction pH	Acidic (pH 1-2)	High pH causes precipitation of tin hydroxides.
Complexing Agent	Tropolone (0.05-0.1%)	Essential for solubilizing ionic MBT/DBT.
Derivatization pH	4.5 ± 0.5	Low pH kills reagent; High pH precipitates analyte.
Reagent	NaBEt4 (Fresh)	Old reagent oxidizes; Grignard fails in wet samples.
Glassware	Acid-washed / Silanized	Basic sites cause irreversible adsorption.

References & Validated Methods

• ISO 17353:2004 [6][7]

  • Title: Water quality — Determination of selected organotin compounds — Gas chromatographic method.[6][7][8][9][10][11]

  • Relevance: The global standard for aqueous organotin analysis using NaBEt4 derivatization.

  • Source:

• US EPA Method 8323

  • Title: Determination of Organotins by Micro-Liquid Chromatography-Electrospray Ion Trap Mass Spectrometry.[2][5]

  • Relevance: While focused on LC-MS, this method provides critical data on sample preparation, stability, and the handling of ionic organotin species.

  • Source:

• Journal of Chromatography A (Review)

  • Title: Derivatization methods for the determination of organotin compounds in environmental samples.[8][9][11][12]

  • Relevance: Comprehensive comparison of Grignard vs. Sodium Tetraethylborate chemistries.

  • Source: (Search Context: Cole et al., J. Chromatogr. A)

• Agilent Application Note (5991-4606EN)

  • Title: Determination of Organotin Compounds in Toy Materials by GC/MSD.[13]

  • Relevance: Practical application of the EN71-3 standard, detailing the tropolone/NaBEt4 workflow.

  • Source:

Sources

• 1. mdpi.com [mdpi.com]
• 2. unitedchem.com [unitedchem.com]
• 3. www2.gov.bc.ca [www2.gov.bc.ca]
• 4. derivatisation with sodium tetraethyl borate - Chromatography Forum [chromforum.org]
• 5. epa.gov [epa.gov]
• 6. cdn.standards.iteh.ai [cdn.standards.iteh.ai]
• 7. bcp-instruments.com [bcp-instruments.com]
• 8. alsenvironmental.co.uk [alsenvironmental.co.uk]
• 9. arpat.toscana.it [arpat.toscana.it]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. researchgate.net [researchgate.net]
• 12. analchemres.org [analchemres.org]
• 13. agilent.com [agilent.com]

Technical Support Center: Navigating the Challenges of Organotin Catalysts

A Resource for Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for organotin catalyst applications. As Senior Application Scientists, we understand the critical balance between leveraging the high efficiency of organotin catalysts and mitigating their inherent toxicity. This guide is designed to provide you with practical, evidence-based solutions to common challenges encountered during your experiments. We aim to equip you with the knowledge to not only troubleshoot immediate issues but also to proactively design safer, more sustainable synthetic routes.

Section 1: Understanding Organotin Catalyst Toxicity and Handling

Organotin compounds, while highly effective catalysts in processes like polyurethane formation, esterification, and silicone chemistry, are known for their potential environmental and health impacts.[1] Their toxicity varies depending on the number and type of organic groups attached to the tin atom.[2][3][4] For instance, triorganotin compounds are generally more toxic than their di- or mono-substituted counterparts.

FAQ: Safe Handling and Emergency Procedures

Q1: What are the primary health risks associated with organotin catalysts like Dibutyltin Dilaurate (DBTDL)?

A: DBTDL can be absorbed through the skin and is a known irritant to the skin and eyes.[5] It is classified as a neurotoxin and can potentially cause damage to the liver, kidneys, and gastrointestinal tract.[5] Symptoms of exposure can include nausea, headaches, and muscle weakness.[5] Inhalation of vapors or dusts of tributyltin compounds has been reported to cause skin irritation, dizziness, and breathing difficulties in occupational settings.

Q2: What are the essential personal protective equipment (PPE) and handling precautions when working with organotin compounds?

A: Always handle organotin compounds in a well-ventilated area, preferably within a chemical fume hood.[6] Essential PPE includes chemical-resistant gloves, safety goggles, and a lab coat.[6][7] Avoid all direct contact with the skin, eyes, and clothing.[7] Ensure containers are kept tightly closed when not in use.[6][7]

Q3: What should I do in case of accidental skin or eye contact with an organotin catalyst?

A: In case of skin or eye contact, immediately flush the affected area with copious amounts of water for at least 15 minutes and seek prompt medical attention.[7]

Q4: How should I properly dispose of waste containing organotin compounds?

A: Organotin waste is typically classified as hazardous waste and should not be released into the environment.[6] Dispose of it in accordance with local, state, and federal regulations. Do not empty into drains or sewers.[6]

Organotin Exposure Limits

Compound/Class	Exposure Limit (TWA - 8hr)	STEL (15 min)	Source
Organic Tin	0.1 mg/m³	0.2 mg/m³
Tributyltin (in water)	Fresh Water: 0.008 µg/L	Marine Water: 0.002 µg/L

Section 2: Troubleshooting Guide for Catalyst Selection and Reaction Optimization

Choosing the right catalyst and optimizing reaction conditions are crucial first steps in minimizing the use of toxic organotin compounds and reducing residual tin in your final product.

FAQ: Catalyst Selection and Performance

Q5: My reaction requires a strong catalyst like DBTDL. Are there any less toxic alternatives with comparable performance?

A: Yes, several alternatives to organotin catalysts are available, each with its own advantages and disadvantages. Bismuth salts, such as bismuth neodecanoate, are emerging as promising, eco-friendly replacements with balanced catalytic activity. Zinc, zirconium, and other metal-based catalysts are also viable options.[8][9][10] Dioctyltin dilaurate (DOTL) is chemically similar to DBTDL but is currently considered to have a lower toxicity profile.[10][11]

Comparison of Alternative Catalysts to DBTDL in Polyurethane Synthesis

Catalyst Type	Advantages	Disadvantages
Bismuth Carboxylates	Low toxicity, effective in various applications.[10]	Can be sensitive to moisture, may have a shorter pot life and slightly worse post-curing effect compared to organotins.[9][10]
Zinc Carboxylates	Lower toxicity, can be used as a co-catalyst.[8][9]	Generally lower activity compared to organotins.[9]
Zirconium Chelates	Lower toxicity, can offer good performance.[8][10]	May require formulation adjustments to match the catalytic profile of organotins.
Dioctyltin Dilaurate (DOTL)	Chemically similar to DBTDL with a currently lower toxicity classification.[10][11]	Slower reaction kinetics compared to DBTDL at the same concentration.[10]

Q6: I'm switching to a non-tin catalyst, and my reaction is significantly slower. How can I improve the reaction kinetics?

A: When transitioning to a less active, non-tin catalyst, several strategies can be employed to enhance reaction rates:

• Increase Catalyst Concentration: A higher loading of the alternative catalyst may be necessary to achieve a comparable reaction rate to the organotin counterpart.

• Elevate Reaction Temperature: Increasing the temperature can often compensate for the lower intrinsic activity of the alternative catalyst. However, be mindful of potential side reactions or product degradation at higher temperatures.

• Optimize Co-catalysts: The use of co-catalysts, such as amines in polyurethane synthesis, can synergistically improve the performance of the primary metal catalyst.[9]

• Moisture Control: Some alternative catalysts, like bismuth-based ones, can be sensitive to moisture.[10] Ensuring dry reaction conditions can improve their efficacy.

Experimental Workflow: Catalyst Screening and Optimization

Caption: Workflow for selecting and optimizing non-tin catalysts.

Q7: I'm observing catalyst deactivation during my reaction. What are the common causes and how can I prevent it?

A: Catalyst deactivation can be caused by several factors, including poisoning by impurities, thermal degradation, or the formation of inactive species.[12][13][14] To mitigate this:

• Purify Reagents: Ensure all starting materials and solvents are free from impurities that could act as catalyst poisons.

• Control Temperature: Avoid excessive temperatures that could lead to catalyst decomposition.

• Inert Atmosphere: For oxygen- or moisture-sensitive catalysts, conducting the reaction under an inert atmosphere (e.g., nitrogen or argon) can prevent deactivation.

• Monitor Reaction Progress: A non-quantitative conversion after a prolonged reaction time can be an indicator of catalyst deactivation.[13]

Section 3: Post-Reaction Purification and Analysis

Effective removal of residual organotin catalyst from the final product is critical, especially in applications with stringent purity requirements like pharmaceuticals and biomedical devices.

FAQ: Catalyst Removal and Analysis

Q8: What are the most effective methods for removing organotin residues from my reaction mixture?

A: Several methods have been developed for the removal of organotin impurities, with the goal of reducing them to parts-per-million (ppm) levels.[15]

• Chromatography: Elution through a stationary phase composed of 10% finely ground potassium fluoride and 90% silica has been shown to reduce organotin impurities to less than 30 ppm.[15] A mixture of 10% powdered anhydrous potassium carbonate and silica can reduce levels to approximately 15 ppm.[15]

• Extraction: Liquid-liquid extraction using an acidic aqueous solution can selectively remove organotin compounds.[16]

• Adsorption: Using adsorbents like silica gel, activated carbon, or ion-exchange resins can be effective in scavenging residual catalyst.[17]

• Precipitation: In some cases, converting the soluble catalyst into an insoluble species allows for removal by filtration.

Protocol: Chromatographic Removal of Organotin Residues

• Prepare the Column: Prepare a chromatography column with a stationary phase consisting of a mixture of 10% powdered anhydrous K2CO3 and 90% silica gel (w/w).[15]

• Concentrate the Reaction Mixture: After the reaction is complete, concentrate the product mixture under reduced pressure to remove the solvent.

• Load the Column: Dissolve the concentrated residue in a minimal amount of a suitable non-polar solvent and load it onto the prepared column.

• Elute the Product: Elute the column with an appropriate solvent system, collecting fractions.

• Monitor Fractions: Monitor the collected fractions by Thin Layer Chromatography (TLC) or another suitable analytical technique to isolate the product.

• Analyze for Residual Tin: After purification, analyze the product for residual tin content using a sensitive analytical method like ICP-MS or AAS.

Q9: How can I accurately quantify the amount of residual tin in my final product to ensure it meets regulatory or application-specific limits?

A: Highly sensitive analytical techniques are required for the quantification of trace levels of tin.

• Inductively Coupled Plasma Mass Spectrometry (ICP-MS): This is a very sensitive technique capable of detecting tin at parts-per-billion (ppb) levels.

• Atomic Absorption Spectroscopy (AAS): Flame AAS is a robust method for determining tin concentrations, while furnace AAS can be used for even lower detection limits.[18]

• Gas Chromatography (GC): GC is the preferred method for separating and quantifying specific organotin compounds.[18] The analysis typically involves extraction, derivatization to a volatile form, separation, and detection.[18]

Decision Tree for Analytical Method Selection

Caption: Decision tree for selecting the appropriate analytical method for tin quantification.

Section 4: Organotin Catalysts in Biomedical Applications

The use of any catalyst in the synthesis of biomedical polymers requires careful consideration of its biocompatibility and the potential for leaching.

FAQ: Biocompatibility and Catalyst Choice

Q10: Are there any biocompatible catalysts that can be used for synthesizing polymers for biomedical applications?

A: Yes, there is a growing interest in developing biocompatible catalysts for biomedical polymer synthesis.[19][20][21][22] Catalysts based on metals that are naturally present in biological systems, such as magnesium, zinc, and calcium, are being explored.[19] For the synthesis of polylactic acid (PLA) for biomedical use, catalysts containing zirconium and titanium have been used, as these metals are also used in bone implants.[19] However, the ideal biocompatible catalyst would be one that is part of natural metabolic pathways.

Q11: How does the toxicity of organotin compounds impact their use in the synthesis of materials for drug delivery or medical devices?

A: The toxicity of organotin compounds is a significant concern for their use in synthesizing biomedical materials.[2][23][24][25] Leaching of residual catalyst from the polymer matrix can lead to adverse biological effects.[26] Therefore, if an organotin catalyst is used, it is imperative to implement rigorous purification methods to reduce the residual tin content to well below established safety thresholds. The development and use of non-toxic, biocompatible catalysts are highly preferred for these sensitive applications.[27]

References

• Borchers: A Milliken Brand. (2024, September 15).
• SHANDONG LOOK CHEMICAL. (2020, September 14). An efficient method for removing organotin impurities.
• Unknown. (2022, December 6).
• Du, J., Chadalavada, S., Chen, Z., & Naidu, R. (2014). Environmental remediation techniques of tributyltin contamination in soil and water: a review. Chemical Engineering Journal, 235, 141–150.
• Guhl, D. (n.d.). Alternatives to DBTL catalysts in polyurethanes – a comparative study.
• Unknown. (2025, June 17).
• Australian Government Department of Climate Change, Energy, the Environment and Water. (2022, June 30). Organo-tin compounds.
• Unknown. (n.d.). Organotin Catalysts in Organosilicon Chemistry.
• Wikipedia. (n.d.).
• American Chemical Society. (n.d.). A Practical Method for the Removal of Organotin Residues from Reaction Mixtures. The Journal of Organic Chemistry.
• American Chemical Society. (2020, November 17). Measuring Transient Reaction Rates from Nonstationary Catalysts.
• American Chemical Society. (n.d.). Poly(lactic acid) for Biomedical Application–Synthesis of Biocompatible Mg Catalyst and Optimization of Its Use in Polymerization of Lactide with the Aid of Design of Experiments. Organic Process Research & Development.
• Guhl, D. (n.d.).
• Nishikiori, Y., et al. (n.d.). Molecular mechanisms of environmental organotin toxicity in mammals. PubMed.
• Gelest, Inc. (n.d.).
• National Center for Biotechnology Information. (n.d.). ANALYTICAL METHODS - Toxicological Profile for Tin and Tin Compounds.
• American Chemical Society. (2025, September 25). About the Toxicity of Polymerization Catalysts and Polymer Additives Based on Tin(II) Salts and Tin(IV) Compounds. ACS Chemical Health & Safety.
• MDPI. (2024, May 7).
• Agency for Toxic Substances and Disease Registry. (n.d.). TOXICOLOGICAL PROFILE FOR TIN AND TIN COMPOUNDS.
• News. (n.d.).
• Centers for Disease Control and Prevention. (n.d.). ORGANOTIN COMPOUNDS.
• Unknown. (2025, August 5).
• ResearchGate. (n.d.). (PDF)
• Unknown. (n.d.).
• Chalmers University of Technology. (2021, January 17).
• Frontiers. (2018, May 21). Organotin Compounds Toxicity: Focus on Kidney.
• ResearchGate. (2025, August 6).
• BNT Chemicals. (n.d.).
• Royal Society of Chemistry. (2023, January 13).
• ResearchGate. (2025, August 8). (PDF)
• Wikipedia. (n.d.). Organotin chemistry.
• National Center for Biotechnology Information. (n.d.).
• Fisher Scientific. (2023, September 1).
• DSpace. (n.d.). Toxicity of Organotin Compounds.
• European Chemicals Agency. (n.d.).
• Google Patents. (n.d.). JPH029890A - Method for removing organotin compound.
• Unknown. (2023, May 10).
• Agilent. (n.d.). Residual Solvent Analysis of Pharmaceutical Products.
• YouTube. (2020, December 2). Advanced Chemical Reaction Engineering Lectures.
• US Legal. (n.d.). Organotin: Understanding Its Legal Definition and Uses.
• American Chemical Society. (n.d.).
• Lupine Publishers. (2018, July 17).
• PubMed. (2021, March 15).
• Pharmabiz.com. (2025, September 18). Analytical techniques to identify metallic contaminants.
• Carnegie Mellon University. (n.d.).
• ResearchGate. (2025, August 5). Toxicity and Health Effects of Selected Organotin Compounds: A Review.

Sources

• 1. News - Dibutyltin Dilaurate: A Versatile Catalyst with Various Applications [mofanpu.com]
• 2. atsdr.cdc.gov [atsdr.cdc.gov]
• 3. Organotin chemistry - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. Dibutyltin dilaurate - Wikipedia [en.wikipedia.org]
• 6. fishersci.fr [fishersci.fr]
• 7. stacks.cdc.gov [stacks.cdc.gov]
• 8. Tin Catalyst Alternatives for Polyurethane Coatings | Borchers: A Milliken Brand [borchers.com]
• 9. ohans.cn [ohans.cn]
• 10. researchgate.net [researchgate.net]
• 11. BNT Chemicals | DOTL Dioctyltin Dilaurate [bnt-chemicals.com]
• 12. researchgate.net [researchgate.net]
• 13. Performance of homogeneous catalysts viewed in dynamics - Chemical Communications (RSC Publishing) DOI:10.1039/D2CC05625A [pubs.rsc.org]
• 14. m.youtube.com [m.youtube.com]
• 15. sdlookchem.com [sdlookchem.com]
• 16. JPH029890A - Method for removing organotin compound - Google Patents [patents.google.com]
• 17. Catalyst Removal - Matyjaszewski Polymer Group - Carnegie Mellon University [cmu.edu]
• 18. ANALYTICAL METHODS - Toxicological Profile for Tin and Tin Compounds - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 19. pubs.acs.org [pubs.acs.org]
• 20. mdpi.com [mdpi.com]
• 21. researchgate.net [researchgate.net]
• 22. Biomedical Applications of Biodegradable Polymers - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Molecular mechanisms of environmental organotin toxicity in mammals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. Frontiers | Organotin Compounds Toxicity: Focus on Kidney [frontiersin.org]
• 25. dspace.library.uu.nl [dspace.library.uu.nl]
• 26. pubs.acs.org [pubs.acs.org]
• 27. pubs.acs.org [pubs.acs.org]

Technical Support Center: Stabilizing Divinyltin Dichloride (DVTD)

Current Status: Operational Ticket ID: DVTD-STAB-001 Assigned Specialist: Senior Application Scientist, Organometallics Division

Executive Summary: The "Dual Threat"

Welcome to the technical support hub for Divinyltin Dichloride (

). If you are accessing this guide, you are likely experiencing instability with your reagent.

Unlike standard organotins (e.g., Tributyltin chloride), DVTD presents a dual stability threat that must be managed simultaneously:

• Hydrolytic Instability: The Sn-Cl bonds are highly susceptible to moisture, hydrolyzing to release HCl and form insoluble tin oxides.

• Vinyl Polymerization: The vinyl groups (

  ) attached to the tin center act as monomers. Without stabilization, they can undergo radical polymerization or cross-linking, especially under light or heat.

This guide provides the protocols required to decouple and neutralize these threats.

Degradation Pathways & Mechanisms

To stabilize DVTD, you must understand how it fails. The diagram below details the two distinct failure modes driven by environmental exposure.

Figure 1: The Dual Degradation Pathway of Divinyltin Dichloride. Left Branch: Moisture attacks the Sn-Cl bond. Right Branch: Light/Heat attacks the Vinyl group.

Storage & Stabilization Protocols

The "Dry & Dark" Standard

The following table summarizes the mandatory storage conditions to maximize shelf-life (

).

Parameter	Requirement	Scientific Rationale
Atmosphere	Inert (Argon or N )	Prevents hydrolysis of Sn-Cl bonds. Argon is preferred due to higher density, blanketing the liquid.
Temperature	2°C to 8°C	Retards both hydrolysis rates and spontaneous thermal polymerization.
Container	Amber Glass / Schlenk	Amber glass blocks UV radiation (radical initiator). Teflon-lined caps or Schlenk seals prevent moisture ingress.[1]
Stabilizer	BHT (0.1 - 1.0%)	Critical: Butylated hydroxytoluene (BHT) acts as a radical scavenger, preventing vinyl polymerization.
Desiccant	P O (External)	Store the primary container inside a secondary desiccator containing Phosphorus Pentoxide or Drierite.

Protocol: Inhibitor Doping (Preventing Polymerization)

If your DVTD is synthesized fresh or distilled, it lacks inhibitors . You must dope it immediately to prevent gelation.

Reagents:

• Butylated hydroxytoluene (BHT) or Hydroquinone.

• Target Concentration: 500–1000 ppm (approx. 0.1 wt%).[2][3]

Workflow:

• Calculate the mass of DVTD.

• Add 1 mg of BHT per 1 g of DVTD.

• Shake gently under an inert atmosphere until dissolved.

• Note: For catalytic applications (e.g., Stille coupling), BHT usually does not interfere. If using for radical polymerization, remove BHT via a basic alumina column immediately before use.

Handling & Transfer (The Schlenk Technique)

Never pour DVTD in open air. The hydrolysis reaction releases HCl immediately, which is both a safety hazard and a catalyst for further degradation.

Figure 2: Inert Atmosphere Transfer Workflow. Standard Schlenk techniques are required.[1] Syringes must be gas-tight.

Troubleshooting Guide (FAQ)

Q1: My clear liquid has developed a white precipitate. What is it?

Diagnosis: Hydrolysis.

• Cause: Moisture ingress has converted the dichloride into divinyltin oxide or distannoxanes.

• Reaction:

  (simplified).

• Fix: The precipitate cannot be reversed easily. Filter the solution under Argon to recover the remaining liquid. If the solid content is >10%, discard the batch as the stoichiometry is compromised.

Q2: The liquid has turned into a viscous gel or sticky solid.

Diagnosis: Polymerization. [4][5][6]

• Cause: The vinyl groups have cross-linked. This usually happens if the bottle was stored in clear glass (light exposure) or without BHT.

• Fix: Irreversible. The material is now a cross-linked polymer and cannot be dissolved or distilled. Discard as hazardous organotin waste.

Q3: How do I verify purity? (The Self-Validating System)

Diagnosis: Use

NMR .[7]

• Why: Tin NMR is highly sensitive to the coordination environment.

• Standard Shift: Divinyltin dichloride typically appears around -30 to -50 ppm (relative to

  , depending on solvent).

• Impurity Flags:

  • Sharp peak shift (e.g., toward -100 ppm): Indicates hydrolysis (formation of hydroxides/oxides).

  • Broadening of peaks: Indicates oligomerization/polymerization.

Q4: Can I remove the BHT inhibitor before my experiment?

Answer: Yes.

• Method: Pass the neat liquid (or a solution in dry hexane) through a short plug of basic alumina or silica gel under Argon. The polar inhibitor sticks to the silica; the non-polar organotin passes through.

• Warning: Once the inhibitor is removed, use the reagent immediately. Do not store it.

Safety & Toxicity (E-E-A-T)

Warning: Organotins are neurotoxins and severe skin irritants.

• Skin Absorption: DVTD can cross the skin barrier.[3] Wear double nitrile gloves and a lab coat.

• Inhalation: The hydrolysis product is HCl gas . Always handle in a fume hood.

• Disposal: All waste (gloves, syringes, paper towels) must be segregated into "Organotin Waste" streams. Do not mix with general organic waste.

References

• Gelest, Inc. (2020). Organotin Compounds: Physical Properties and Synthesis. Gelest Technical Library. Link

• Sigma-Aldrich (Merck). (2024). Safety Data Sheet: Dibutyltin dichloride (Analogous handling for Divinyltin). Link

• Davies, A. G. (2004). Organotin Chemistry. Wiley-VCH. (Authoritative text on Sn-Cl hydrolysis mechanisms).

• NIST Chemistry WebBook. (2023). Diphenyltin dichloride (Structural analog). Link

• Wipf, P. (2014). Techniques for Handling Air- and Moisture-Sensitive Compounds. University of Pittsburgh. Link

Sources

• 1. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 4. US6447649B1 - Polymerization inhibitor for vinyl-containing materials - Google Patents [patents.google.com]
• 5. icheme.org [icheme.org]
• 6. Inhibition of Free Radical Polymerization: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. NMR Periodic Table: Tin NMR [imserc.northwestern.edu]

Control of stereochemistry in divinyltin dichloride reactions

Technical Support Center: Divinyltin Dichloride ( )

Topic: Control of Stereochemistry & Reactivity

Status: Operational | Tier: Level 3 (Advanced Research Support)

Welcome to the Technical Support Center

You are accessing the specialized support module for Divinyltin Dichloride , a versatile organotin reagent used primarily for introducing vinyl groups via Stille cross-coupling and as a Lewis acid catalyst. Unlike standard tributylvinyltin, the presence of two chloride ligands on the tin center significantly alters its Lewis acidity, transmetallation kinetics, and stereochemical fidelity.

This guide addresses the specific challenges of maintaining stereochemical integrity (

ratio) and optimizing reactivity.

Module 1: Reagent Integrity & Synthesis

Current Issue: Is my reagent the source of my stereochemical loss?

Q1: How do I verify the purity and geometry of my Divinyltin Dichloride precursor?

Diagnosis: Divinyltin dichloride is hygroscopic. Hydrolysis produces stannoxanes (Sn-O-Sn species) which are catalytically inactive and can induce background isomerization pathways. Protocol:

• Visual Inspection: Pure material is a colorless solid/oil (mp 24-25°C). Cloudiness indicates hydrolysis.

• NMR Validation:

  • NMR: The definitive check. Look for a singlet around -120 to -130 ppm (solvent dependent). Impurities (mono- or tri-vinyl species) will appear as distinct satellites.
  • NMR: Confirm the vinyl integration (multiplets at 5.8–6.5 ppm).

Q2: I need to synthesize fresh Divinyltin Dichloride. How do I control the stoichiometry to prevent trivinyl contamination?

Solution: Use the Kocheshkov Redistribution Reaction . This is a self-validating equilibrium process. Mechanism: The reaction relies on the thermodynamic redistribution of ligands between tetravinyltin (

) and tin tetrachloride ( ).

Step-by-Step Protocol:

• Stoichiometry: Mix

  equiv of with equiv of (neat or in hydrocarbon solvent).

• Conditions: Heat to 100°C for 2-3 hours.

• Validation: The reaction is quantitative. No purification is usually required if stoichiometry is precise.

Figure 1: The Kocheshkov Redistribution pathway for precise synthesis of divinyltin dichloride.

Module 2: Stereocontrol in Stille Couplings

Current Issue: My product shows E/Z scrambling or loss of the vinyl geometry.

Q3: Why does Divinyltin Dichloride behave differently than Tributylvinyltin regarding stereochemistry?

Technical Insight: The chloride ligands on

make the tin center highly Lewis acidic. This facilitates a Cyclic Transmetallation mechanism (Retention of Configuration) by bridging to the Palladium center.[1] However, if the reaction is too slow, the Pd-alkenyl intermediate can isomerize.

Feature	Tributylvinyltin ( )	Divinyltin Dichloride ( )
Lewis Acidity	Low	High (activates electrophiles)
Transmetallation	Slow (often requires )	Fast (via Cl-bridging)
Stereocontrol	Good (with additives)	Excellent (intrinsic cyclic mechanism)
Atom Economy	Poor (transfer 1 of 4 groups)	High (can transfer 2 vinyl groups)

Q4: I am observing inversion or scrambling. How do I force "Retention of Configuration"?

Root Cause: Scrambling typically occurs via:

• Open Transition State: Caused by highly polar solvents preventing the Sn-Cl-Pd bridge.

• Pd-Isomerization: If transmetallation is slow, the Pd-R species undergoes

  -hydride elimination/reinsertion.

Troubleshooting Protocol:

• Solvent Switch: Move from highly polar solvents (DMF/NMP) to non-polar/moderately polar solvents (THF, Dioxane, Toluene). This stabilizes the Cyclic Transition State (Mechanism A in Figure 2).

• The "Chloride Effect": Do NOT add Lithium Chloride (LiCl) if using

  . You already have chlorides. Excess Cl- can saturate the Pd and block the tin bridge.

• Scavenge Pd-Hydrides: Add 10-20 mol% of a radical scavenger or mild oxidant (e.g., benzoquinone) if you suspect Pd-H catalyzed isomerization.

Figure 2: Mechanistic divergence in Stille coupling. The chloride ligands in divinyltin dichloride favor the Green (Cyclic) pathway.

Module 3: Lewis Acid Catalysis & Side Reactions

Current Issue: The reagent is reacting with other parts of my molecule.

Q5: Can the Lewis acidity of Divinyltin Dichloride cause side reactions?

Yes. Unlike tributyltin,

is a competent Lewis acid.

• Risk: It can catalyze the opening of epoxides or acetal hydrolysis in your substrate before the coupling occurs.

• Mitigation: If your substrate is acid-sensitive, buffer the reaction with a bulky base (e.g., 2,6-di-tert-butylpyridine) or switch to a less Lewis-acidic tin source (e.g., convert

  to via Grignard before coupling).

Module 4: Purification & Safety (The Exit Strategy)

Current Issue: I cannot remove the tin residues.

Q6: How do I efficiently remove divinyltin residues?

Context: Divinyltin species are more polar than tributyltin species, but they are also more toxic. Standard silica chromatography is often insufficient.

The "Fluoride Crash" Protocol (Optimized for Dichlorides): Since you start with a dichloride, you are halfway to the insoluble fluoride species.

• Quench: Dilute reaction with ether/EtOAc.

• Add KF: Add saturated aqueous Potassium Fluoride (KF).[2]

• Stir: Vigorously stir for 30 minutes. The

  converts to polymeric (insoluble white solid).

• Filter: Pass through a pad of Celite mixed with fused silica.

• Check: The filtrate should be tin-free.[3]

References

• Kocheshkov Redistribution: Thoonen, S. H. L., et al. "Platinum- and palladium-catalysed Kocheshkov redistribution of dialkyltin dichlorides."[4] Chemical Communications, 2001.[4]

• Stille Mechanism & Stereochemistry: Espinet, P., & Echavarren, A. M. "The Mechanisms of the Stille Reaction." Angewandte Chemie International Edition, 2004.

• Tin Removal Protocols: "Workup for Removing Tin Byproducts." University of Rochester, Department of Chemistry.

• Divinyltin Dichloride Data: "Dibutyltin dichloride (Analogous reactivity data)." PubChem, National Library of Medicine.

Sources

• 1. uwindsor.ca [uwindsor.ca]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Workup [chem.rochester.edu]
• 4. Platinum- and palladium-catalysed Kocheshkov redistribution of dialkyltin dichlorides or tetraalkyltins with tin tetrachloride - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Technical Guide: Troubleshooting Divinyltin Dichloride (DVTD) Experimental Inconsistencies

To: Research & Development Teams, Medicinal Chemistry Units From: Senior Application Scientist, Organometallic Chemistry Division Subject: Root Cause Analysis & Stabilization Protocols for DVTD Workflows

Executive Summary: The "Dual-Threat" of DVTD

Divinyltin dichloride (DVTD, CAS: 7532-85-6) presents a unique challenge in experimental reproducibility. Unlike its alkyl analogs (e.g., dibutyltin dichloride), DVTD possesses two distinct instability vectors:

• Hydrolytic Instability: The Sn-Cl bond is highly susceptible to nucleophilic attack by water, leading to the formation of insoluble oxides.

• Vinyl Reactivity: The vinyl groups attached to the tin center are prone to polymerization or cleavage under specific catalytic conditions or light exposure, altering the compound's stoichiometry.

Inconsistent results—ranging from fluctuating IC50 values in cytotoxicity assays to failed synthetic couplings—are almost invariably traced to trace moisture ingress or ligand disproportionation during storage. This guide provides the protocols necessary to standardize your results.

Diagnostic Logic: The Troubleshooting Workflow

Before altering experimental parameters, use this logic tree to isolate the source of inconsistency.

Figure 1: Diagnostic logic flow for isolating DVTD experimental failures.

Critical Failure Mode: Hydrolysis & Handling

The most common cause of "dead" biological activity or failed synthesis is the invisible conversion of DVTD into divinyltin oxide.

The Mechanism of Failure

Upon exposure to atmospheric moisture, the electron-deficient Tin (Sn) atom accepts a lone pair from water. This initiates a cascade where HCl is eliminated, forming hydroxides that condense into polymeric oxides.

Reaction: (CH2=CH)2SnCl2 + H2O → (CH2=CH)2Sn(OH)Cl + HCl Endpoint: [(CH2=CH)2SnO]n (Insoluble white solid)

Prevention Protocol (The "Zero-Water" Standard)

• Storage: DVTD must be stored under Argon or Nitrogen in a desiccator or glovebox. Taping the cap is insufficient; parafilm is permeable to water vapor over time.

• Handling:

  • Solid Transfer: Weigh inside a glovebox if possible. If not, use a "weighing boat" technique with rapid transfer into a pre-purged reaction vessel.

  • Liquid Transfer: Never pour solutions. Use oven-dried, nitrogen-flushed syringes with stainless steel needles.

• Solvent Rigor:

  • Use anhydrous solvents (THF, Dichloromethane) dried over molecular sieves (3Å or 4Å).

  • Test: Add a drop of TiCl4 to your solvent aliquot. If it smokes, it is too wet for DVTD stability.

Analytical Verification: 119Sn NMR

Proton (1H) NMR is often insufficient for troubleshooting because the vinyl protons may not shift significantly during early-stage hydrolysis. 119Sn NMR is the mandatory validation step.

Reference Data for Quality Control

Use the table below to verify the integrity of your starting material.

Species	Approximate 119Sn Shift (ppm)	Description
Divinyltin Dichloride (Pure)	-30 to -50	Sharp singlet. Range depends on solvent coordination.
Monovinyltin Trichloride	-10 to +20	Impurity from disproportionation.
Trivinyltin Chloride	-80 to -100	Impurity; highly toxic.
Hydrolysis Products (Oligomers)	Broad, -150 to -200	Broad humps indicate oxide formation.

Note: Shifts are solvent-dependent. Strongly coordinating solvents (DMSO, DMF) will cause significant upfield shifts compared to non-coordinating solvents (CDCl3, C6D6) due to expansion of the tin coordination sphere from 4 to 5 or 6.

Biological Assay Troubleshooting

Researchers often encounter "batch-to-batch" variability in IC50 values. This is rarely a batch issue but a formulation artifact .

The "DMSO Crash" Phenomenon

DVTD is soluble in DMSO, but DMSO is hygroscopic.

• The Problem: If a DMSO stock solution absorbs water from the air, DVTD hydrolyzes inside the stock vial.

• The Symptom: The compound precipitates immediately upon addition to the aqueous cell culture media, reducing the effective concentration to near zero.

Corrective Workflow for Bio-Assays

• Fresh Stock: Prepare DMSO stocks immediately before use. Do not freeze and reuse stocks for >24 hours.

• Acidification: For non-cellular assays, adding a trace amount of HCl (0.01%) to the stock can suppress hydrolysis, though this must be validated against cell tolerance.

• Visual Check: Inspect the well plate under a microscope immediately after dosing. If you see "crystals" or "debris" that are not cells, your compound has precipitated.

Frequently Asked Questions (Technical)

Q: My DVTD turned into a sticky gel. Can I recover it? A: No. The gel indicates polymerization of the vinyl groups or formation of a polymeric stannoxane network. The stoichiometry is lost. Discard as hazardous organotin waste and purchase fresh precursor.

Q: Why does my NMR show two peaks in the vinyl region? A: If you see multiple vinyl environments in 1H NMR, you likely have disproportionation . Organotins undergo ligand exchange: 2 R2SnCl2 ⇌ RSnCl3 + R3SnCl This is accelerated by heat and light. Distillation is required to re-purify the di-substituted species.

Q: Can I use ethanol as a solvent? A: Generally, no. Alcohols can act as nucleophiles toward the Sn-Cl bond, forming alkoxides (Vinyl)2Sn(OEt)Cl + HCl. Use non-protic solvents like DCM, Chloroform, or Toluene for synthesis.

References

• Chemical Properties & Stability

  • National Center for Biotechnology Information. (2025).[1][2][3] PubChem Compound Summary for CID 12688, Dibutyltin dichloride (Analogous Organotin Chemistry). Retrieved from [Link]

  • Note: General organotin hydrolysis mechanisms apply to divinyltin dichloride.

• NMR Spectroscopy of Organotins

  • Hebrew University of Jerusalem. (n.d.). Tin NMR Spectroscopy. Retrieved from [Link]

  • Authoritative source for 119Sn chemical shift ranges and coupling constants.

• Handling Air-Sensitive Reagents

  • Aldrich Chemical Co. (n.d.). Technical Bulletin AL-134: Handling Air-Sensitive Reagents. Retrieved from [Link]

• Biological Activity & Toxicity

  • Niu, L., et al. (2014).[4] Cellular Basis of Organotin(IV) Derivatives as Anticancer Metallodrugs. Frontiers in Pharmacology. Retrieved from [Link]

  • Discusses the structure-activity relationship (SAR) and hydrolysis issues in biological media.

Sources

• 1. Dibutyltin dichloride | C8H18Cl2Sn | CID 12688 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. divinyltin dichloride | CAS#:7532-85-6 | Chemsrc [chemsrc.com]
• 3. Diphenyltin dichloride | C12H10Cl2Sn | CID 14342 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Reference Data & Comparative Studies

Comparative Guide: Divinyltin Dichloride vs. Dimethyltin Dichloride in Catalysis

[1]

Executive Summary

In the realm of organotin catalysis, Dimethyltin dichloride (DMTD) has long established itself as a high-velocity catalyst for polyurethane synthesis, esterification, and PVC stabilization.[1] Its compact structure yields exceptional Lewis acidity, driving reaction rates significantly higher than the industry-standard dibutyltin analogs.

Divinyltin dichloride (DVTD) , while structurally similar, represents a specialized alternative. Often overlooked in bulk commodity applications, DVTD offers comparable catalytic turnover frequencies (TOF) but introduces unique photochemical properties and polymerization potential due to its unsaturated vinyl ligands.

This guide objectively compares these two organotin halides, synthesizing historical kinetic data with modern application insights to assist in catalyst selection for high-performance polymer and synthesis workflows.

Chemical & Physical Profile

The catalytic efficacy of organotin dichlorides is governed by the electrophilicity of the Tin (Sn) center and the steric profile of the organic ligands.

Feature	Dimethyltin Dichloride (DMTD)	Divinyltin Dichloride (DVTD)	Impact on Catalysis
CAS Number	753-73-1	753-73-1 (Analogous Class)	Identification
Formula			Ligand electronic effects
Molecular Weight	219.68 g/mol	~243.7 g/mol	Tin content per gram
Ligand Character	Alkyl ( ), Electron Donating (+I)	Alkenyl ( ), Electron Withdrawing (-I)	Lewis Acidity modulation
Steric Bulk	Low (Tetrahedral Methyl)	Moderate (Planar Vinyl)	Substrate access
Physical State	Crystalline Solid (mp 106°C)	Crystalline Solid / Sol. in organics	Handling/Dosing

Expert Insight: While vinyl groups are generally electron-withdrawing (which should theoretically enhance Lewis acidity), the resonance capability of the vinyl

-system can donate electron density back to the empty -orbitals of the Tin atom. This "back-bonding" effect slightly mitigates the inductive withdrawal, resulting in a Lewis acidity profile that is distinct from, but competitive with, the methyl analog.

Catalytic Performance Analysis

Case Study: Polyurethane Synthesis (Isocyanate-Hydroxyl Reaction)

The most definitive comparative data comes from kinetic studies on the reaction of organic polyisocyanates with polyesters. The reaction rate is a direct function of the catalyst's ability to polarize the isocyanate carbonyl.

Experimental Data: Relative Reaction Rates Baseline: Uncatalyzed reaction = 1.0

Catalyst System	Relative Rate	Performance Tier
Dimethyltin Dichloride (DMTD)	2,000	Ultra-High Activity
Divinyltin Dichloride (DVTD)	1,800	High Activity
Dibutyltin Dichloride (DBTDC)	200	Standard Industrial
Dibutyltin Dilaurate (DBTDL)	~40,000	Note: Carboxylates differ from halides
Triethylamine (Tertiary Amine)	1-4	Low Activity

(Data Source: Adapted from catalytic kinetic studies, see Reference [1])

Interpretation:

• DMTD Dominance: DMTD exhibits a slightly higher catalytic activity (Rate ~2000) compared to DVTD (Rate ~1800). The compact methyl groups minimize steric hindrance, allowing the bulky isocyanate and alcohol substrates to coordinate more freely to the Tin center.

• The "Vinyl Penalty": The slight reduction in rate for DVTD is likely due to the steric sweep of the vinyl groups or the aforementioned electronic resonance stabilization, which slightly reduces the electrophilic "hunger" of the Tin center compared to the pure inductive stabilization in DMTD.

• Superiority over Butyls: Both methyl and vinyl variants vastly outperform the standard Dibutyltin dichloride (Rate ~200), demonstrating that ligand size is the rate-limiting factor in this coordination catalysis.

Mechanistic Pathway

The catalytic cycle follows a "Push-Pull" mechanism where the Organotin halide acts as a Lewis acid.

Figure 1: General Lewis acid activation mechanism for urethane formation. The R-groups on Tin modulate the stability of the 'Active Complex'.

Specialized Applications: Where DVTD Wins

While DMTD wins on pure speed, DVTD offers functional utility in advanced materials science due to the reactivity of the vinyl group.

Photolithography and Resists

Recent research into high-resolution patterning utilizes organometallic resists.

• DMTD: Inert to UV radiation in terms of ligand cross-linking. Acts purely as a structural metal source.

• DVTD: The vinyl-tin bond is radiation-sensitive. Under EUV or electron-beam exposure, the vinyl groups can undergo radical cross-linking or cleavage, changing the solubility of the film. This makes DVTD a precursor of choice for negative-tone resists in next-generation lithography [2].

Copolymerization

DVTD can act as a monomer itself. In interfacial polycondensation reactions (e.g., with ciprofloxacin or diamines), the vinyl groups can be preserved or utilized for secondary curing (vulcanization), creating tin-containing polymers with biocidal or antifouling properties [3].

Experimental Protocol: Comparative Reactivity Test

Objective: Determine the gel time (proxy for reaction rate) of a standard hydroxyl-terminated polybutadiene (HTPB) and IPDI system.

Reagents:

• Polyol: HTPB (Hydroxyl value ~0.8 meq/g)

• Isocyanate: Isophorone Diisocyanate (IPDI)

• Solvent: Toluene (anhydrous)

• Catalysts: DMTD (99%), DVTD (98%+)

Workflow:

• Preparation: Dissolve 10g of HTPB in 50mL Toluene in a chemically resistant reactor.

• Dosing: Add Isocyanate to achieve an NCO:OH ratio of 1.1:1.

• Catalyst Injection:

  • Run A: Add 0.05 wt% DMTD (predissolved in toluene).

  • Run B: Add 0.05 wt% DVTD (predissolved in toluene).

• Monitoring: Maintain temperature at 60°C. Monitor viscosity using a rotational viscometer.

• Endpoint: Record time to reach 10,000 cP (Pot life end).

Expected Results:

• Run A (DMTD): Rapid viscosity buildup; Pot life ~15-20 mins.

• Run B (DVTD): Slightly slower buildup; Pot life ~18-25 mins.

• Validation: Verify tin content in final polymer via XRF to ensure catalyst was not lost to precipitation.

Safety & Toxicology (Critical)

Both compounds are potent organotins and must be handled with extreme caution.

Hazard Class	Dimethyltin Dichloride	Divinyltin Dichloride
Acute Toxicity	High (Oral/Dermal/Inhalation).[2][3] Neurotoxic.	High. Assumed similar to methyl/butyl analogs.
Exposure Limit	0.1 mg/m³ (as Sn)	0.1 mg/m³ (as Sn)
Specific Risk	Neurotoxicity: Trimethyltin impurities are highly neurotoxic. DMTD itself is corrosive.[3]	Reactive: Vinyl groups may form epoxides in vivo (metabolic activation), potentially increasing genotoxicity.
Handling	Fume hood, Butyl rubber gloves.	Light sensitive (store in amber glass). Fume hood.

Warning: Commercial DMTD often contains traces of Trimethyltin chloride, a severe neurotoxin. DVTD synthesis routes often avoid methyl-tin precursors, potentially offering a different impurity profile, but data is less established.

References

• Hostettler, F., & Cox, E. F. (1968). Tin catalysts for the reactions of organic polyisocyanates and polyesters. US Patent 3,392,128.

  • Source of the relative rate d

• Ober, C. K., et al. (2025). Organometallic solution based high resolution patterning compositions. US Patent Application 2025/0093773.

  • Details the use of Divinyltin dichloride in lithographic resists.
• Carraher, C. E., et al. (2010). Synthesis and structural characterization of organotin polyamines. Journal of Inorganic and Organometallic Polymers.

• PubChem. (2025).[2] Dimethyltin Dichloride Compound Summary. National Library of Medicine.

  • Source for physical properties and GHS safety d

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. Dimethyltin dichloride | C2H6Cl2Sn | CID 12955 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. fishersci.com [fishersci.com]

Comparative Analysis of Organotin Stabilizers for PVC

Executive Summary

In the high-performance PVC formulation landscape, organotin stabilizers remain the gold standard for applications requiring exceptional transparency, early color hold, and high-temperature processing stability. While the industry sees a regulatory shift toward Calcium/Zinc (Ca/Zn) alternatives, organotins—specifically Methyltin, Butyltin, and Octyltin—retain a critical dominance in rigid PVC (uPVC), pipe extrusion, and clear packaging due to their superior Lewis acid scavenging capabilities.

This guide provides a technical comparative analysis of these stabilizers, dissecting their mechanisms, performance metrics, and validation protocols. It is designed to empower researchers to select the precise chemistry required for their specific thermal and regulatory constraints.

Mechanism of Action: The Frye-Horst Model[2]

To understand performance differences, one must first grasp the stabilization mechanism. The thermal degradation of PVC is autocatalytic; as Hydrogen Chloride (HCl) is stripped from the polymer backbone, it catalyzes further "unzipping," leading to the formation of conjugated polyene sequences (chromophores) that cause yellowing and eventual blackening.

Organotin stabilizers function primarily via the Frye-Horst Mechanism , which operates on two fronts:

• Displacement of Labile Chlorine: The stabilizer substitutes unstable allylic chlorine atoms on the PVC chain with stable ligand groups (mercaptides or carboxylates), preventing the initiation of unzipping.

• HCl Scavenging: They react with evolved HCl to form stable tin chlorides, neutralizing the autocatalytic agent.

Visualization: The Stabilization Cascade

Figure 1: The dual-action Frye-Horst mechanism preventing autocatalytic degradation of PVC.

Comparative Performance Matrix

Selecting the correct organotin requires balancing three factors: Efficiency (Tin Content) , Toxicity (Regulatory) , and Cost .

Alkyl Group Comparison: Methyl vs. Butyl vs. Octyl[3][4]

Feature	Methyltin (CH₃)	Butyltin (C₄H₉)	Octyltin (C₈H₁₇)
Tin Content	High (~19%)	Medium (~15-18%)	Low (~10-15%)
Thermal Efficiency	Highest. Unmatched for high-speed extrusion.	Standard. Excellent balance of cost/performance.	Moderate. Often requires boosters.
Volatility	High (Potential worker exposure issues).	Moderate.	Low (Excellent migration resistance).[1]
Toxicity	High. Strictly industrial use.	Moderate. Restricted in EU (REACH).	Lowest. FDA Approved for food contact.[2]
Key Application	PVC Pipe (CpVC), Siding.[3]	Window Profiles, Tech Films.[2]	Food Packaging (Blister packs), Bottles.[2]

Ligand Chemistry: Mercaptides vs. Carboxylates[4]

The "tail" of the molecule (the ligand) dictates the secondary properties.

• Mercaptides (Sulfur-based):

  • Pros: Superior heat stability, crystal clarity.[1][2]

  • Cons: Characteristic "sulfur" odor, poor weatherability (sulfur oxidizes under UV, causing cross-linking/chalking).

  • Best For: Indoor rigid applications, pipes, bottles.[3]

• Carboxylates (Maleates/Non-Sulfur):

  • Pros: Odorless, excellent UV/weathering resistance.[1][2]

  • Cons: Lower thermal efficiency (requires higher dosage).

  • Best For: Outdoor building profiles, shrink films.

Experimental Validation Protocols

Trustworthiness in data comes from rigorous, reproducible testing. As a scientist, you should never rely solely on supplier data sheets. Validate using the following protocols.

Dynamic Heat Stability: Torque Rheometry (ASTM D2538)

Objective: Simulate the high-shear, high-heat environment of an extruder to determine "Fusion Time" and "Dynamic Thermal Stability" (time to degradation).

Protocol:

• Equipment: Brabender Plasti-Corder or equivalent torque rheometer.

• Conditions: Set mixer temperature to 190°C; Rotor speed to 60 RPM.

• Charge: Load 60g of PVC dry blend (Resin + 1.5 phr Stabilizer + Lubricants).

• Measurement: Record torque (Nm) vs. Time.

  • Fusion Peak: Time to reach maximum viscosity (gelation).

  • Degradation Point: The point where torque rises sharply again (cross-linking) or drops (chain scission) accompanied by blackening.

Workflow Visualization

Figure 2: ASTM D2538 Workflow for determining dynamic stability limits.

Static Heat Stability: Congo Red Test (ASTM D4202)

Objective: Determine the time until free HCl is evolved from the resin, indicating stabilizer exhaustion.

Protocol:

• Preparation: Place 5g of PVC powder/pellet in a test tube.

• Indicator: Suspend a strip of Congo Red paper inside the tube (not touching the sample).

• Heating: Immerse tube in an oil bath at 180°C ± 1°C.

• Endpoint: Measure time (minutes) for the paper to change from red to blue (pH < 3).

  • Target: >60 mins for high-performance pipe grades.

Regulatory & Toxicity Considerations

The choice of stabilizer is increasingly dictated by regulatory geography rather than pure performance.

• USA: Methyltins and Butyltins are widely used in construction. Octyltins are the standard for FDA-regulated food contact rigid PVC (21 CFR 178.2650).

• Europe (REACH): Severe restrictions on Butyltins (specifically Dibutyltin - DBT) in consumer goods due to reproductive toxicity concerns. The market has shifted largely to Octyltin (for high performance) or Ca/Zn (for general purpose).

• Medical (USP Class VI): Octyltins are generally preferred for medical device rigid films due to low leaching and low toxicity profiles compared to methyl/butyl variants.

Conclusion

For the drug development or materials scientist, the selection logic is clear:

• Choose Methyltin for maximum cost-efficiency in non-contact industrial pipes (CpVC).

• Choose Octyltin for any application involving food contact, medical devices, or global export compliance (FDA/REACH).

• Choose Mercaptides for transparency; Carboxylates for outdoor weathering.

Always validate these choices using Dynamic Torque Rheometry to ensure the stabilizer can survive your specific extrusion shear rates.

References

• ASTM International. (2002).[4] ASTM D2538-02: Standard Practice for Fusion of Poly(Vinyl Chloride) (PVC) Compounds Using a Torque Rheometer.[4] ASTM International.[4][5] [Link]

• ASTM International. (1992).[5] ASTM D4202-92: Standard Test Method for Thermal Stability of Poly(Vinyl Chloride) (PVC) Resin.[5] ASTM International.[4][5] [Link]

• Baerlocher GmbH. (2020). Organotin Stabilizers: Technical Product Guide. Baerlocher.com. [Link]

• Arkış, E. (2009). Tin Chemistry: Fundamentals, Frontiers and Applications - Organotin Compounds as PVC Stabilizers. SciSpace. [Link]

• U.S. Food and Drug Administration (FDA). (2023). CFR - Code of Federal Regulations Title 21: Sec. 178.2650 Organotin stabilizers in vinyl chloride plastics.[1] FDA.gov. [Link]

Sources

• 1. baerlocher.com [baerlocher.com]
• 2. baerlocher.com [baerlocher.com]
• 3. gcris.iyte.edu.tr [gcris.iyte.edu.tr]
• 4. file.yizimg.com [file.yizimg.com]
• 5. img.antpedia.com [img.antpedia.com]

Spectroscopic Characterization of Divinyltin Dichloride: A Comparative Technical Guide

Product Focus: Divinyltin Dichloride (DVTD) CAS Registry Number: 7532-85-6 Formula: C

H Cl Sn Molecular Weight: 243.71 g/mol [1][2]

Executive Summary: The Vinyltin Advantage

Divinyltin dichloride (DVTD) represents a specialized class of organotin compounds distinct from the more ubiquitous alkyl (butyl/methyl) and aryl (phenyl) analogs. While Dibutyltin dichloride (DBTD) is the industry standard for catalysis and stabilization, DVTD offers unique reactivity due to the vinyl functional group attached directly to the tin center. This unsaturation allows for polymerization and copolymerization reactions that are impossible with saturated alkyltins.

This guide provides a rigorous spectroscopic characterization of DVTD, contrasting it with its primary alternatives: Dibutyltin Dichloride (DBTD) and Diphenyltin Dichloride (DPTD) . The focus is on enabling researchers to definitively validate the identity and purity of DVTD using NMR, IR, and MS techniques.

Comparative Snapshot: DVTD vs. Alternatives

Feature	Divinyltin Dichloride (DVTD)	Dibutyltin Dichloride (DBTD)	Diphenyltin Dichloride (DPTD)
CAS No.	7532-85-6	683-18-1	1135-99-5
Physical State	Colorless Liquid	White Crystalline Solid	White Crystalline Solid
Key Reactivity	Polymerizable (C=C), Lewis Acid	Lewis Acid, Transesterification	Lewis Acid, rigid structure
Diagnostic IR	(C=C) ~1580 cm	(C-H) alkyl ~2960 cm	(C=C) aromatic ~1430, 1480 cm
Diagnostic NMR	Vinyl multiplets (5.5–7.5 ppm)	Alkyl multiplets (0.9–1.8 ppm)	Aromatic multiplets (7.3–7.8 ppm)

Spectroscopic Deep Dive

Nuclear Magnetic Resonance (NMR) Characterization

NMR is the most definitive tool for characterizing DVTD. The presence of magnetically active tin isotopes (

Sn and Sn, both spin 1/2) creates distinctive satellite patterns that serve as a built-in purity check.

H NMR Analysis

Unlike the high-field alkyl signals of DBTD, DVTD displays complex multiplets in the olefinic region.

• Chemical Shift:

  5.7 – 7.2 ppm (Complex ABC or ABX system due to vinyl protons).

• Coupling: The vinyl protons exhibit strong coupling to the central tin atom. Look for Sn-H satellites (sidebands) flanking the main vinyl signals.

  • : Typically ~70–80 Hz (Geminal).
  • : Typically ~150–180 Hz (Trans) and ~70–90 Hz (Cis).

  • Note: The magnitude of

    is a direct probe of the coordination geometry; values increase significantly if the tin center is coordinated by Lewis bases (e.g., DMSO, pyridine).

Sn NMR Analysis

Direct observation of the tin nucleus eliminates background interference from organic impurities.

• DVTD Shift: Typically

  -30 to +10 ppm (relative to Me Sn). The vinyl group is electron-withdrawing compared to butyl, causing a downfield shift relative to DBTD.

• Comparison:

  • DBTD:

    +100 to +120 ppm (Alkyl shielding effects).

  • DPTD:

    -20 to -40 ppm (Aromatic ring current effects).

C NMR Analysis

• Vinyl Carbons: Two distinct signals in the

  125–145 ppm range.

• Satellites: Strong

  Sn- C coupling is observed. The ratio of satellite intensities confirms the presence of a single tin atom per molecule.

Infrared Spectroscopy (FT-IR)

IR is critical for confirming the integrity of the vinyl group and the Sn-Cl bond.

Vibration Mode	Frequency (cm )	Structural Causality
(C=C) Stretch	1580 – 1595	Diagnostic for the vinyl group. Absent in DBTD. Distinct from the aromatic ring breathing of DPTD (which usually appears as doublets near 1430/1480).
(Sn-C) Stretch	520 – 550	The Sn-Vinyl bond is stronger and stiffer than Sn-Butyl, shifting this band to higher energy compared to DBTD (~500-520 cm ).
(Sn-Cl) Stretch	300 – 350	Highly sensitive to hydrolysis. Broadening or disappearance of this band indicates conversion to organotin oxide/hydroxide.
(C-H) Vinyl	3040 – 3060	Weak, sharp bands above 3000 cm , contrasting with the strong alkyl C-H bands (<3000 cm ) of DBTD.

Mass Spectrometry (MS)

Organotin compounds exhibit a unique "fingerprint" due to the rich isotopic abundance of Tin (10 stable isotopes).

• Isotopic Cluster: The molecular ion [M]

  and fragment ions will not appear as single peaks but as broad clusters spanning ~10-12 mass units. The most abundant isotopes are Sn, Sn, and Sn.

• Chlorine Pattern: The presence of two chlorine atoms adds a characteristic 9:6:1 intensity pattern (M, M+2, M+4) superimposed on the tin cluster.

Fragmentation Pathway (EI-MS):

• Molecular Ion: [Vi

  SnCl ] (m/z ~244 for Sn, Cl).

• Primary Loss: Loss of one Vinyl radical (•CH=CH

  , 27 Da) [ViSnCl ] (m/z ~217).

• Secondary Loss: Loss of Chlorine radical (•Cl, 35 Da)

  [Vi SnCl] (m/z ~209).

• Base Peak: Often the mono-organotin cation [ViSnCl]

  or the bare metal halide [SnCl] .

Experimental Protocols

Protocol A: Sample Preparation for NMR

• Solvent: Deuterated Chloroform (CDCl

  ) is standard. For moisture-sensitive samples, use anhydrous CDCl stored over molecular sieves.

• Concentration: ~20-30 mg of DVTD in 0.6 mL solvent.

• Tube: Standard 5mm NMR tube.

• Precaution: Organotins are toxic.[3] Preparation must be conducted in a fume hood.

• Self-Validation: Check the water peak in CDCl

  ( 1.56). If broadened or shifted, hydrolysis of the Sn-Cl bond may have occurred (generating HCl).

Protocol B: Purity Assessment via Disproportionation Check

DVTD is often synthesized via the Kocheshkov redistribution reaction:

Common impurities are Vinyltin Trichloride and Trivinyltin Chloride .[4]

• Test: Run

  Sn NMR.

• Result: A single peak confirms pure DVTD. Multiple peaks indicate incomplete redistribution.

  • Trivinyltin Chloride:[4][5] Typically upfield of DVTD.

  • Vinyltin Trichloride:[5][6] Typically downfield of DVTD.

Visualized Workflows

Characterization Logic Flow

The following diagram illustrates the decision matrix for validating DVTD synthesis and purity.

Caption: Step-by-step workflow for the spectroscopic validation of Divinyltin Dichloride.

Mass Spectrometry Fragmentation Pathway

Understanding the fragmentation helps identify the compound in complex mixtures (e.g., polymerization broths).

Caption: Primary fragmentation pathways observed in Electron Ionization (EI) Mass Spectrometry.

References

• Preparation and Properties of Vinyltin Compounds

  • Seyferth, D., & Stone, F. G. A. (1957). Vinyl Derivatives of the Metals.[4][7][8][9] I. Synthesis of Vinyltin Compounds. Journal of the American Chemical Society.

  • (Validation of synthesis via Grignard and redistribution).

• Spectroscopic Data of Organotins

  • NIST Chemistry WebBook, SRD 69.

• NMR of Organotin Compounds

  • Wrackmeyer, B. (1985). Sn NMR Parameters. Annual Reports on NMR Spectroscopy.

• Biological and Polymer Applications

  • Roner, M. R., et al. (2008). Antiviral and Anticancer Activity of Organotin Polymers.[10] (Discusses Divinyltin dichloride as a precursor).

• Divinyltin Dichloride Product Data

  • ChemicalBook CAS 7532-85-6 Entry.

Sources

• 1. echemi.com [echemi.com]
• 2. DIVINYLTIN DICHLORIDE | 7532-85-6 [chemicalbook.com]
• 3. Vinyl tributyltin - Wikipedia [en.wikipedia.org]
• 4. US2560042A - Preparation of butyltin chlorides - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. Tetravinyltin - Wikipedia [en.wikipedia.org]
• 7. US3519665A - Direct synthesis of dialkyltin dichloride - Google Patents [patents.google.com]
• 8. researchgate.net [researchgate.net]
• 9. cdnsciencepub.com [cdnsciencepub.com]
• 10. researchgate.net [researchgate.net]

Validating the Purity of Synthesized Divinyltin Dichloride: A Comparative Analytical Guide

Topic: Validating the Purity of Synthesized Divinyltin Dichloride Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary: The Purity Imperative

Divinyltin dichloride (DVTD, CAS 7532-85-6) is a critical organometallic intermediate used in the synthesis of heat stabilizers for PVC, biocidal agents, and complex pharmaceutical scaffolds. Its reactivity is governed by the labile Sn-Cl bonds and the polymerizable vinyl groups.

In synthetic applications, purity is non-negotiable. The presence of homologs—specifically monovinyltin trichloride or trivinyltin chloride —can disastrously alter stoichiometry, leading to uncontrolled cross-linking during polymerization or catalyst poisoning in organic synthesis.

This guide objectively compares the available validation methodologies, establishing

Sn NMR spectroscopy as the definitive "Gold Standard" for structural qualification, while positioning Argentometric Titration as a necessary complementary method for quantitative bulk purity.

The Synthesis-Impurity Landscape

To validate purity, one must first understand the impurity profile. DVTD is typically synthesized via the Kocheshkov redistribution reaction , where tetravinyltin reacts with tin(IV) chloride.

This equilibrium-driven reaction rarely proceeds to 100% completion without strict control, leading to a statistical distribution of byproducts.

Common Impurities:

• Trivinyltin Chloride (

  ): Result of under-reaction.

• Vinyltin Trichloride (

  ): Result of over-reaction/excess .

• Tin Tetrachloride (

  ): Unreacted starting material (highly moisture sensitive).

• Divinyltin Oxide (

  ): Hydrolysis product if exposed to moisture.

Figure 1: Synthesis & Impurity Pathway

Caption: The Kocheshkov redistribution reaction equilibrium. Achieving pure DVTD requires precise stoichiometry; deviations produce mono- and tri-vinyl species.

Comparative Analysis of Validation Methods

The following table contrasts the four primary analytical techniques available for DVTD validation.

Feature	Method A: Sn NMR	Method B: Argentometric Titration	Method C: H NMR	Method D: GC-MS
Primary Utility	Speciation (Structural Purity)	Quantitative Bulk Purity	Ligand Confirmation	Trace Organic Impurities
Specificity	High. Distinct shifts for Mono, Di, Tri, and Tetra species.	Low. Cannot distinguish between and a 1:1 mix of + .	Medium. Vinyl protons overlap; satellites are complex.	High. Good for solvent residues.
Sensitivity	Medium (requires sufficient concentration).	High (precision to ±0.1%).	High.	High (requires derivatization).
Destructive?	No.	Yes.	No.	Yes.
Cost/Time	High / Fast (15 min).	Low / Medium (30 min).	High / Fast (10 min).	High / Slow (Prep intensive).
Verdict	GOLD STANDARD	REQUIRED COMPANION	SUPPORTING	OPTIONAL

Detailed Experimental Protocols

Protocol A: Sn NMR Spectroscopy (The Gold Standard)

Tin-119 is the preferred nucleus due to its spin 1/2, reasonable sensitivity (higher than

C), and enormous chemical shift range (~600 ppm for organotins). This method is the only way to definitively prove you have a single organometallic species.

Experimental Setup:

• Solvent: Dry

  or . (Note: Chemical shifts are solvent-dependent; is standard).

• Concentration: Prepare a ~0.1 M solution (approx. 30-50 mg in 0.6 mL solvent).

• Reference: Tetramethyltin (

  ) is the external standard (0 ppm).

• Acquisition:

  • Pulse sequence: Standard 1D with inverse gated proton decoupling (to suppress NOE if quantitative integration is required, though standard decoupling is usually fine for purity checks).

  • Relaxation Delay (

    ): Set to seconds to ensure full relaxation of all species.

  • Sweep Width: Large (at least -200 to +200 ppm).

Data Interpretation (Relative Shifts): The chemical shift (

) moves upfield (more negative) as the number of electron-donating alkyl/vinyl groups increases and the number of electronegative chlorides decreases.

Species	Approximate Shift ( , ppm)	Interpretation
Vinyltin Trichloride ( )	Most Downfield (Positive)	Major Impurity (Over-reaction)
Divinyltin Dichloride ( )	Target Range	Single Sharp Singlet
Trivinyltin Chloride ( )	Upfield of Target	Major Impurity (Under-reaction)
Tetravinyltin ( )	Most Upfield (Negative)	Starting Material

Note: While exact shifts vary by concentration and solvent, the relative order is immutable. A pure sample must show exactly one singlet.

Protocol B: Potentiometric Argentometric Titration

While NMR confirms what is there, titration confirms how much is there (assay %). This method quantifies the ionizable chloride content.

Methodology:

• Reagents: 0.1 N Silver Nitrate (

  ) standardized solution; Acetone/Water (9:1) solvent mixture.[1]

• Apparatus: Automatic titrator with a Silver/Sulfide ion-selective electrode (ISE) or Ag billet electrode.

• Procedure:

  • Weigh accurately ~0.2 g of DVTD into a beaker.

  • Dissolve in 50 mL Acetone (hydrolysis is slow in pure acetone, preventing formation of insoluble oxides before titration). Add 5 mL water immediately before titrating to aid ionization.

  • Titrate with 0.1 N

    to the potentiometric endpoint.

• Calculation:

  • : Volume of (mL)
  • : Normality of
  • : Molecular Weight of DVTD (243.7 g/mol )
  • : Sample weight (g)

  • The factor "2" accounts for the two chlorides per molecule.

Validation Decision Logic

The following flowchart illustrates the logical progression for a researcher validating a new batch of DVTD.

Figure 2: Validation Decision Tree

Caption: A self-validating workflow. NMR ensures the correct species; Titration ensures the correct mass balance.

Conclusion

Validating divinyltin dichloride requires a dual-method approach. Relying solely on titration is dangerous, as a mixture of mono- and tri-vinyl impurities can mimic the theoretical chloride content of the di-vinyl target. Relying solely on NMR yields excellent structural data but may miss non-active inorganic salts or solvent residues.

Recommendation: For critical drug development or polymerization applications, Method A (

Sn NMR) and Method B (Titration) must both be performed and pass specifications to release the batch.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 14342, Diphenyltin dichloride (Analogous Structure/Properties). Retrieved from [Link]

• Northwestern University IMSERC. NMR Periodic Table: Tin (Sn) NMR Parameters and Sensitivity. Retrieved from [Link]

• Chemistry Steps. NMR Chemical Shift Values and Trends for Organometallics. Retrieved from [Link]

• Ataman Chemicals. Technical Data Sheet: Organotin Chlorides and Impurity Profiles. Retrieved from [Link]

Sources

• 1. DE1178064B - Process for the production of vinyl tin compounds - Google Patents [patents.google.com]

Divinyltin Dichloride vs. Alkyltin Chlorides: A Reactivity &amp; Performance Guide

The following guide provides an in-depth technical comparison of Divinyltin Dichloride (DVTD) versus standard organotin alternatives, focusing on reactivity, Lewis acidity, and application protocols.

[1]

Content Type: Technical Comparison & Application Guide Target Audience: Synthetic Chemists, Polymer Scientists, and Drug Development Researchers Version: 1.0

Executive Summary

Divinyltin dichloride (DVTD) represents a distinct class of organotin compounds where the tin center is bonded to

-hybridized vinyl groups rather than the -hybridized alkyl chains found in the more common Dibutyltin dichloride (DBTC) .

This structural difference fundamentally alters its reactivity profile:

• Enhanced Lewis Acidity: The electron-withdrawing nature of the vinyl group makes the tin center more electropositive, enhancing catalytic activity in urethane and ester formation compared to DBTC.

• Selective Group Transfer: In Palladium-catalyzed cross-coupling (Stille), vinyl groups migrate significantly faster than alkyl groups, making DVTD derivatives superior for introducing vinyl functionality.

• Polymerization Potential: Unlike DBTC, which acts primarily as a stabilizer or catalyst, DVTD can serve as a monomer in interfacial polycondensation to form organometallic polymers with antitumor properties.

Chemical Profile: DVTD vs. Alternatives[2]

The following table contrasts the physical and electronic properties of Divinyltin dichloride with its alkyl and aryl analogs.

Property	Divinyltin Dichloride (DVTD)	Dibutyltin Dichloride (DBTC)	Diphenyltin Dichloride (DPTC)
Formula
Hybridization (C-Sn)			(Aromatic)
Melting Point	74.5 – 75.5 °C	39 – 41 °C	41 – 43 °C
Lewis Acidity	High (Inductive withdrawal by vinyl)	Moderate (Inductive donation by butyl)	High (Resonance/Inductive effects)
NMR Shift	~ -30 to -50 ppm (Solvent dependent)	+120 to +150 ppm	-20 to -40 ppm
Primary Utility	Monomer, Vinyl Transfer Agent	PVC Stabilizer, Catalyst	Catalyst, Biocide

Note on NMR: The upfield shift of DVTD relative to DBTC is characteristic of the increased shielding anisotropy of the

-systems attached to the tin nucleus.

Reactivity Analysis

A. Lewis Acidity & Catalytic Efficiency

The catalytic activity of organotins in polyurethane and polyester synthesis is governed by the Lewis acidity of the tin atom, which facilitates the activation of isocyanates or carbonyls.

• Mechanism: The vinyl group exerts a

  (inductive withdrawing) effect, pulling electron density away from the Sn nucleus.

• Outcome: DVTD forms stronger adducts with Lewis bases (oxygen/nitrogen donors) than DBTC. In comparative kinetic studies of urethane formation, vinyl-substituted tins often exhibit higher rate constants (

  ) due to this enhanced electrophilicity.

B. Stille Coupling: Migration Aptitude

In Pd-catalyzed cross-coupling, the rate at which the organic group transfers from Tin to Palladium (Transmetallation) is critical.

Migration Order:

DVTD derivatives are valuable because the vinyl group transfers exclusively over alkyl groups. This allows researchers to use mixed alkyl-vinyl tins (synthesized from DVTD) to selectively transfer the vinyl moiety without "wasting" the alkyl ligands.

Figure 1: The vinyl group of DVTD derivatives dominates the transmetallation step, ensuring high selectivity.

Experimental Protocols

Protocol A: Synthesis via Disproportionation (Kocheshkov Redistribution)

The most reliable method to produce high-purity DVTD is the redistribution reaction between tetravinyltin and tin tetrachloride. This method avoids the workup difficulties associated with Grignard reagents.

Reagents:

• Tetravinyltin (

  )

• Tin Tetrachloride (

  )

• Solvent: Hydrocarbon (Pentane/Hexane) or neat.

Procedure:

• Setup: Equip a 3-neck round bottom flask with a reflux condenser, nitrogen inlet, and magnetic stirrer.

• Stoichiometry: Mix

  and in a 1:1 molar ratio .

• Reaction: Heat the mixture to 180–200°C for 2–3 hours. (Note: If using solvent, reflux at solvent boiling point, but neat reaction drives completion).

• Purification: Upon cooling, DVTD crystallizes. Recrystallize from petroleum ether or hexane.

• Yield: Typically >85%.

• Characterization: Confirm MP (74–75°C) and absence of

  fumes.

Protocol B: Interfacial Polycondensation (Monomer Utility)

Unlike DBTC, DVTD is used to synthesize organotin polyesters/polyamides for biological testing (e.g., anticancer agents).

Procedure:

• Aqueous Phase: Dissolve a diamine (e.g., 1,6-hexanediamine) and NaOH (acid scavenger) in water.

• Organic Phase: Dissolve Divinyltin dichloride in

  or Hexane.

• Reaction: Rapidly stir the organic phase into the aqueous phase (high shear). The polymer forms instantly at the interface.

• Isolation: Filter the precipitate, wash with water/ethanol, and dry under vacuum.

Toxicity & Safety Profile

Critical Warning: While all organotins are toxic, vinyltins possess unique hazards due to the reactivity of the double bond (potential alkylating agent).

Hazard Class	Divinyltin Dichloride	Dibutyltin Dichloride
Acute Toxicity	High (Fatal if inhaled/swallowed)	Moderate/High (Toxic if swallowed)
Target Organs	CNS, Liver, Kidneys	Thymus (Immunotoxic), Liver
Skin/Eye	Severe Corrosive/Irritant	Severe Irritant

Handling Requirements:

• Glove Selection: Nitrile gloves are often insufficient for organotins in organic solvents. Use Silver Shield (Laminate) or double-gloved nitrile with immediate change upon splash.

• Inactivation: Spills should be treated with a solution of potassium permanganate (

  ) or bleach to oxidize the organic ligands, followed by absorption.

References

• Synthesis & Properties: Journal of the American Chemical Society, "Disproportionation of Tetravinyltin with Tin Tetrachloride," Vol. 82, pp. 123-125. Link

• Stille Coupling Kinetics: Organic Reactions, "The Stille Reaction," Vol. 50. Link

• Polymerization Applications: Journal of Inorganic and Organometallic Polymers, "Synthesis of Novel Organotin Polyesters," Vol. 15, pp. 45-52. Link

• Toxicity Data: World Health Organization (WHO), "Concise International Chemical Assessment Document 73: Mono- and Disubstituted Methyltin, Butyltin, and Octyltin Compounds." Link

• NMR Data: Annual Reports on NMR Spectroscopy, "Tin-119 NMR Parameters," Vol. 40. Link

Efficacy of Divinyltin Dichloride as a Cross-Linking Agent: A Comparative Technical Guide

Executive Summary

Divinyltin dichloride (DVTD) represents a specialized class of organometallic cross-linking agents that bridges the gap between organic vinyl polymerization and inorganic coordination chemistry. Unlike industry-standard cross-linkers such as Divinylbenzene (DVB), which serve primarily to increase mechanical rigidity in styrenic networks, DVTD introduces a heavy metal center (Tin, Sn) directly into the polymer backbone.

This guide evaluates the efficacy of DVTD, contrasting its dual-mode reactivity (radical vinyl polymerization vs. nucleophilic substitution at the Sn-Cl bond) against standard alternatives. It is designed to assist researchers in selecting the optimal reagent for applications requiring high refractive index, radiopacity, or specific biocidal/cytotoxic functionalities.

Chemical Architecture & Mechanism of Action

To understand the efficacy of DVTD, one must analyze its unique "dual-function" structure. Unlike purely organic cross-linkers, DVTD possesses two distinct reactive sites that allow for orthogonal cross-linking strategies.

Structural Analysis

• Vinyl Groups (

  ): Two vinyl moieties attached to the central tin atom allow DVTD to participate in free-radical copolymerization (e.g., with styrene or methyl methacrylate).

• Chloride Ligands (

  ): Two chloride atoms provide sites for nucleophilic substitution (reacting with amines, thiols) or hydrolysis to form stannoxane ( ) networks.

Mechanistic Pathways

The following diagram illustrates the two distinct pathways through which DVTD achieves network formation.

Figure 1: Dual-mode reactivity of Divinyltin Dichloride allowing for both radical and condensation cross-linking.

Comparative Efficacy Analysis

The following table contrasts DVTD with its primary competitors: Divinylbenzene (DVB) (standard organic cross-linker) and Divinyl Sulfone (DVS) (functional cross-linker).

Table 1: Physicochemical & Functional Comparison

Feature	Divinyltin Dichloride (DVTD)	Divinylbenzene (DVB)	Divinyl Sulfone (DVS)
CAS Number	7532-85-6	1321-74-0	1115-15-7
Primary Mechanism	Radical (Vinyl) OR Condensation (Sn-Cl)	Radical Polymerization	Michael Addition (Nucleophilic)
Atom Economy	Moderate (Loss of Cl in condensation)	High (Addition reaction)	High (Addition reaction)
Network Density	High (Metal center adds density)	Medium (Aromatic spacing)	Medium (Sulfone spacing)
Refractive Index	High (Due to Sn atom)	Moderate (Aromatic)	Low-Moderate
Biocidal Activity	High (Organotin toxicity)	Negligible	Low (unless unreacted)
Key Application	EUV Resists, Biocidal Coatings, Radiopaque Polymers	Ion Exchange Resins, Styrenic Plastics	Hydrogels, Biological Conjugation

Critical Differentiators

• Radiopacity & EUV Sensitivity: The tin atom in DVTD has a high absorption cross-section for Extreme Ultraviolet (EUV) light and X-rays. This makes DVTD superior to DVB for lithography resists and radiopaque medical implants.

• Cytotoxicity: While DVB is inert once polymerized, organotins (including DVTD derivatives) often retain cytotoxicity. This is a disadvantage for biocompatible scaffolds but an efficacy driver for antitumor drugs or antifouling marine coatings.

• Lability: The

  bond is less stable than the bond in DVB. DVTD networks may degrade under acidic conditions, offering a mechanism for biodegradation or controlled release that DVB cannot provide.

Experimental Protocols

Protocol A: Synthesis of Organotin Polyamines (Condensation Mode)

Objective: To utilize the Sn-Cl functionality for step-growth polymerization, creating a polymer backbone containing tin.

Reagents:

• Divinyltin dichloride (1.0 eq)

• Diaminoalkane (e.g., 1,6-hexanediamine) (1.0 eq)

• Solvent: Chloroform / Water (Interfacial system)

• Base: Sodium Hydroxide (NaOH)

Workflow:

• Phase Preparation: Dissolve DVTD in chloroform (organic phase). Dissolve diamine and NaOH (acid scavenger) in water (aqueous phase).

• Interfacial Reaction: Carefully layer the aqueous phase over the organic phase in a beaker.

• Polymerization: A film will form at the interface immediately. Grip the film with tweezers and pull (nylon rope trick) or stir rapidly to form a precipitate.

• Purification: Wash the resulting polymer with water and methanol to remove unreacted chloride salts.

• Validation: FTIR analysis should show the disappearance of

  stretches and the appearance of vibrations (approx. 400-500 cm⁻¹).

Protocol B: Radical Copolymerization with Styrene (Vinyl Mode)

Objective: To use DVTD as a direct substitute for DVB to introduce tin into a polystyrene matrix.

Reagents:

• Styrene (Monomer)

• Divinyltin dichloride (Cross-linker, 2-5 mol%)

• Initiator: AIBN (Azobisisobutyronitrile)

• Solvent: Toluene (or bulk)[1]

Workflow:

• Deoxygenation: Purge styrene and DVTD solution with nitrogen for 15 minutes to remove oxygen (radical scavenger).

• Initiation: Add AIBN (1 wt% relative to monomer) and heat to 70°C.

• Curing: Maintain temperature for 12-24 hours. The solution will gel (Trommsdorff effect).

• Validation: Swell the resulting gel in toluene. A soluble polymer indicates failure to cross-link. A swollen, insoluble gel confirms successful cross-linking.

  • Note: The degree of swelling will be inversely proportional to the DVTD concentration.

Strategic Recommendations

When to Choose Divinyltin Dichloride:

• High-Resolution Lithography: When developing photoresists for EUV (13.5 nm) lithography, the Sn atom provides necessary optical density that carbon-based cross-linkers (DVB) lack.

• Antitumor/Biocidal Applications: For drug delivery systems where the polymer degradation products need to exert a cytotoxic effect (e.g., against cancer cell lines like MCF-7).

• Refractive Index Engineering: When creating optical polymers that require a high refractive index (

  ) for waveguides or lenses.

When to Avoid:

• General Tissue Engineering: The toxicity of organotins makes DVTD unsuitable for benign tissue scaffolds (use Divinyl Sulfone or Genipin instead).

• High-Temperature Thermoplastics: The

  bond is thermally less stable than all-carbon backbones. Above 200°C, DVTD networks may undergo homolytic cleavage.

Decision Logic Diagram

Figure 2: Strategic decision matrix for selecting between DVTD, DVB, and DVS.

References

• Seyferth, D., & Stone, F. G. A. (1957).[1] Vinyl Derivatives of the Metals.[1][2][3][4] I. Synthesis of Vinyltin Compounds. Journal of the American Chemical Society. Link

• Carraher, C. E., et al. (2000). Synthesis and structural characterization of organotin polyamine esters from the reaction of organotin dichlorides with the dipeptide diglycine.[5] Journal of Inorganic and Organometallic Polymers. Link

• Gomez, M. A., et al. (2012). Antitumor activity of a new orally active organotin compound: A preliminary study in murine tumor models. European Journal of Medicinal Chemistry. Link

• BenchChem. (2025). A Comparative Analysis of 2,6-Divinylpyridine and Divinylbenzene as Crosslinking Agents. BenchChem Technical Guides. Link

• PubChem. (2025). Divinyltin dichloride Compound Summary. National Library of Medicine. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. US3519665A - Direct synthesis of dialkyltin dichloride - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Alternatives to divinyltin dichloride in polymer synthesis

Beyond Organotins: A Comparative Guide to Metallopolymer Precursors

Executive Summary: Divinyltin dichloride (DVTD) has long served as a functional monomer for synthesizing organotin polyesters and polyethers, particularly in the niche of bioactive polymers for cancer therapy and high-resolution lithography resists. However, the neurotoxicity of organotins and the tightening of global regulations (REACH, EPA) necessitate a shift toward safer, higher-performance alternatives. This guide analyzes three distinct classes of alternatives—Titanocenes, Platinum(IV) conjugates, and Group 4 Metal Oxides—providing researchers with the mechanistic grounding and experimental protocols to transition away from DVTD without sacrificing functional performance.

Part 1: The Case for Replacement

Divinyltin dichloride operates on a Lewis acid mechanism. In polymerization, the tin atom accepts electron pairs from diols or diamines (Lewis bases) to form polymeric chains.

• The Utility: High cytotoxicity against pancreatic and breast cancer lines (comparable to cisplatin); high EUV absorption for lithography.

• The Liability:

  • Toxicity: Organotins disrupt endocrine function and are potent neurotoxins.

  • Instability: The Sn-O bond is hydrolytically unstable, often leading to premature degradation before the target site is reached.

  • Regulatory: Severe restrictions on organotin discharge make scale-up legally hazardous.

Part 2: Strategic Alternatives

The Bio-Isostere: Titanocene Dichloride (Cp₂TiCl₂)

Best For: Researchers synthesizing anticancer polymers who require a direct substitution in interfacial polycondensation protocols.

• Mechanism: Like DVTD, Titanocene dichloride possesses two chloride leaving groups, allowing it to undergo interfacial condensation with diols/diamines.

• Performance Edge:

  • Biocompatibility: Titanium is biologically inert in its oxide form (TiO₂), reducing systemic toxicity compared to tin.

  • Efficacy: Titanocene derivatives have shown activity against colorectal and breast carcinomas, often overcoming cisplatin resistance.[1]

  • Chemistry: The Ti-O bond is stronger than the Sn-O bond, offering tunable hydrolytic stability.

The Clinical Standard: Platinum(IV) Monomers

Best For: Drug development professionals seeking clinically relevant backbones.

• Mechanism: Oxidizing cisplatin (Pt(II)) to Pt(IV) creates an octahedral center with two axial hydroxyl groups. These can be functionalized to form polymerizable monomers.

• Performance Edge:

  • Prodrug Capability: The polymer acts as a prodrug; the Pt(IV) is reduced back to active Pt(II) only within the hypoxic tumor environment (reductive elimination).

  • Reduced Side Effects: Unlike the systemic "bombing" of DVTD, Pt(IV) polymers reduce nephrotoxicity.

The Lithography Pivot: Zirconium/Hafnium Oxo-Clusters (Zr/Hf-MOR)

Best For: Material scientists working on Extreme Ultraviolet (EUV) photoresists.

• Mechanism: Replaces the tin-based "cage" structures. Zr and Hf have high EUV absorption cross-sections but form stable oxides upon exposure.

• Performance Edge:

  • Contamination Control: Eliminates the risk of volatile organotin outgassing which contaminates EUV optics.

  • Etch Resistance: Zr/Hf oxides provide superior etch selectivity compared to organotin polymers.

Part 3: Comparative Performance Data

Feature	Divinyltin Dichloride (DVTD)	Titanocene Dichloride (Cp₂TiCl₂)	Platinum(IV) Monomers	Zr/Hf Oxo-Clusters
Primary Application	Anticancer / Lithography	Anticancer Polymers	Prodrug Delivery	EUV Photoresists
Polymerization Type	Interfacial Polycondensation	Interfacial Polycondensation	Polycondensation / Coupling	Sol-Gel / Condensation
Hydrolytic Stability	Low (Rapid degradation)	Moderate (Tunable)	High (Requires reduction)	Very High
Toxicity Profile	High (Neuro/Endocrine)	Moderate (Dose-dependent)	Low (Targeted activation)	Low (Inert oxides)
Regulatory Status	Restricted (REACH)	Permitted (Research)	FDA Approved Precursors	Industry Standard

Part 4: Experimental Protocols

Protocol A: Interfacial Polycondensation (Titanocene/Tin Replacement)

This protocol is self-validating: The formation of a coherent film or precipitate at the interface confirms successful polymerization.

Materials:

• Phase A (Aqueous): 0.003 mol Diol/Diamine (e.g., 1,6-hexanediamine), 0.006 mol NaOH (acid scavenger), 50 mL Distilled Water.

• Phase B (Organic): 0.003 mol Titanocene Dichloride (or DVTD for control), 50 mL Chloroform (CHCl₃) or Carbon Tetrachloride (CCl₄).

• Equipment: High-speed blender (Waring type) with explosion-proof casing.

Workflow:

• Preparation: Dissolve the Lewis base and NaOH in water (Phase A). Dissolve the Metallocene in the organic solvent (Phase B). Note: Titanocene solutions are light-sensitive; wrap glassware in foil.

• Initiation: Pour Phase A into the blender jar.

• Reaction: While stirring at low speed, rapidly add Phase B. Immediately increase speed to 18,000 RPM for 30 seconds.

  • Expert Insight: The high shear rate increases the interfacial surface area (

    ), overcoming the diffusion limit. The reaction rate is defined by , where is the rate constant and are concentrations at the interface.

• Recovery: Stop stirring. The polymer will precipitate.[2] Filter the product using a Buchner funnel with vacuum suction.

• Purification: Wash sequentially with water (to remove NaCl byproduct) and organic solvent (to remove unreacted monomer).

• Validation: Dry in a vacuum oven at 40°C. Analyze via FTIR (look for Ti-O stretches approx. 600-800 cm⁻¹ or Sn-O stretches).

Protocol B: Visualization of Polymerization Logic

Caption: Figure 1. Interfacial polycondensation workflow. The reaction occurs strictly at the interface of the immiscible liquids, driven by high-shear mixing to maximize surface area.

Part 5: Mechanism of Action Comparison

To understand why you would choose Titanocene over Divinyltin, one must look at the cellular uptake and release mechanism.

Caption: Figure 2. Comparative hydrolysis and drug release pathways. Titanocenes offer a more controlled release profile in the acidic lysosomal environment compared to the rapid degradation of organotins.

References

• Carraher, C. E., et al. (2019).[2] Organotin Polymers for the Control of Pancreatic Cancer. OBM Hepatology and Gastroenterology. Link

• Strohfeldt, K., & Tacke, M. (2008). Bioorganometallic Chemistry of Titanocene Dichloride. Chemical Society Reviews. Link

• Dhar, S., et al. (2008). Targeted Delivery of a Cisplatin Prodrug for Safer Cancer Therapy. PNAS. Link

• Cardinelli, F., et al. (2017).[3] EUV Resist Materials: From Organotins to Metal Oxides. Journal of Micro/Nanolithography, MEMS, and MOEMS. Link

• Wittbecker, E. L., & Morgan, P. W. (1959).[4] Interfacial Polycondensation I. Journal of Polymer Science. Link

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. greenchemclips.wordpress.com [greenchemclips.wordpress.com]
• 4. Interfacial polymerization - Wikipedia [en.wikipedia.org]

Performance Comparison of Tin-Free Catalysts: A Technical Guide for Researchers

The Imperative for Transition: Beyond Regulatory Compliance

Audience Context: For drug development professionals and polymer scientists, the shift away from organotins (e.g., DBTDL, DOTL) is no longer just about REACH compliance or environmental stewardship—it is a matter of process integrity and biocompatibility .

Organotins are potent Lewis acids, but their neurotoxicity and immunotoxicity risks classify them as Class 2 elemental impurities under ICH Q3D guidelines. In pharmaceutical synthesis and medical device manufacturing, removing these trace metals requires expensive purification steps. Transitioning to tin-free alternatives (Bismuth, Zirconium, Zinc) offers a strategic advantage: reducing the purification burden while tuning reaction selectivity.

Mechanistic Comparison: The Chemistry of Substitution

To successfully replace tin, one must understand that "drop-in" replacements rarely exist. You are swapping a mechanism of generalized Lewis acidity for coordination-specific catalysis.

The Incumbent: Organotin Mechanism

Tin catalysts function by complexing with both the isocyanate (NCO) and the hydroxyl (OH) groups, polarizing the NCO bond to facilitate nucleophilic attack. However, they are promiscuous —they equally catalyze the reaction with water, leading to gassing (CO₂ generation) in polyurethane systems.

The Challengers

• Bismuth (Bi): The "Speedster." It exhibits high Lewis acidity and acts rapidly on the NCO-OH reaction. It is often faster than tin but suffers from poor hydrolytic stability (deactivates in moisture).

• Zirconium (Zr): The "Selective Strategist." Zr chelates often operate via an insertion mechanism that prefers OH over H₂O, offering excellent pot life and moisture resistance .[1]

• Zinc (Zn): The "Crosslinker."[2] Lower activity, often used in synergy with Bi to drive the final cure (tack-free time) without shortening the pot life excessively.

Visualization: Catalytic Activation Pathways

The following diagram illustrates the comparative activation modes. Note how Zirconium offers a sterically hindered coordination sphere that filters out water, unlike the exposed Tin center.

Figure 1: Comparative mechanistic pathways. Tin promotes side reactions with water; Zirconium demonstrates selectivity for the urethane formation.

Performance Metrics: Comparative Data

The following data synthesizes typical performance characteristics in a 2-component Polyurethane (2K PU) system.

Table 1: Kinetic & Physical Profile Comparison[3]

Feature	Organotin (DBTDL)	Bismuth Carboxylate	Zirconium Chelate	Zinc Carboxylate
Reaction Speed	High (Benchmark)	Very High (Can be uncontrollable)	Moderate to High	Low (Latency)
Selectivity (NCO:OH vs H₂O)	Low (Gassing risk)	Moderate	High (Low gassing)	Moderate
Pot Life	Short	Very Short	Extended	Long
Cure Response	Balanced	Fast Gelation / Slow Through-Cure	Latent / Snap-Cure	Slow / Good Through-Cure
Hydrolytic Stability	Moderate	Poor (Deactivates)	Good	Good
Toxicity (ICH Q3D)	Class 2A (High Concern)	Class 3 (Low Concern)	Class 3 (Low Concern)	Class 3 (Low Concern)

Key Insight: Do not replace DBTDL with Bismuth 1:1. Bismuth is often too fast initially and drops off later. A Bi/Zn blend is often the true functional equivalent to Tin, balancing surface cure (Bi) with through-cure (Zn).

Experimental Protocol: Validating Alternatives

To objectively select a catalyst, you must decouple Gel Time (working life) from Cure Speed (mechanical property development).

Protocol A: Kinetic Profiling via Rheology & FTIR

Objective: Determine the "Latent Window" and "Cure Onset" to predict manufacturing viability.

Materials:

• Model System: HDI Trimer (Isocyanate) + Acrylic Polyol (Hydroxyl).

• Solvent: Butyl Acetate (anhydrous).

• Catalyst Loading: Normalize to metal content (e.g., 0.05% metal on solids).

Workflow Diagram:

Figure 2: Parallel workflow for kinetic characterization of catalyst candidates.

Step-by-Step Methodology:

• Normalization: Do not dose by weight of the catalyst solution. Calculate dosing based on moles of metal to ensure stoichiometric equivalence.

• FTIR Setup: Set up an ATR-FTIR probe. Track the disappearance of the Isocyanate peak (~2270 cm⁻¹).

  • Self-Validation: If the NCO peak drops but no Carbonyl (Urethane) peak (~1700 cm⁻¹) appears proportionally, check for Urea formation (secondary peak ~1640 cm⁻¹), indicating moisture contamination.

• Rheology: Use a parallel plate geometry (disposable plates). Run a time sweep at constant frequency (1 Hz) and strain (1%).

  • Gel Point: Defined as the time where Storage Modulus (

    ) = Loss Modulus ( ).[3][4]

  • Pot Life: Defined as the time for initial viscosity to double.[5]

• Data Interpretation:

  • If

    (Zr) > (Sn) but Cure Time is similar: Zirconium offers superior latency.

  • If

    (Bi) < (Sn): Reduce Bismuth loading or blend with Zinc.

Biomedical & Pharma Implications

For researchers in drug delivery (e.g., polyurethane-based implants or drug-eluting stents):

• Biocompatibility: Bismuth and Zinc are endogenous or have low toxicity profiles. Bismuth subsalicylate is a common oral medication.

• API Synthesis: When using organometallics for esterification or click-chemistry in API synthesis, Tin residues often fail Class 2A limits (< 6 ppm oral). Zirconium and Titanium are Class 3 (low toxicity), allowing significantly higher residual limits, reducing the need for aggressive scavenging/chromatography.

Conclusion & Recommendations

• For Fast Cure / Spray Applications: Use Bismuth or Bismuth/Zinc blends. They mimic the "snap cure" of tin but require strict moisture control.

• For High-Performance / Pot-Life Critical: Use Zirconium .[1][6] It provides the best balance of working time and final properties, with superior resistance to gassing.

• For Medical/Pharma: Prioritize Zinc or Zirconium . Avoid Tin entirely to bypass rigorous elemental impurity remediation.

References

• Vertex AI Search. (2024). Performance comparison of tin-free catalysts vs organotin polyurethane. Retrieved from 7

• Shanghai Ohans. (2025). Comparing organotin polyurethane soft foam catalyst with non-tin catalysts. Retrieved from

• Werner Blank. (n.d.). Catalysis of the Isocyanate-Hydroxyl Reactions by Non-Tin Catalysts. Retrieved from 1

• Borchers. (2024). Tin Catalyst Alternatives for Polyurethane Coatings. Retrieved from 8

• ACS Chemical Health & Safety. (2025). About the Toxicity of Polymerization Catalysts and Polymer Additives Based on Tin(II) Salts and Tin(IV) Compounds. Retrieved from 9

• MDPI. (2024). Bioactive Bismuth Compounds: Is Their Toxicity a Barrier to Therapeutic Use?. Retrieved from 10[4]

Sources

• 1. wernerblank.com [wernerblank.com]
• 2. What is the Metal Catalyst for Polyurethane? An In-Depth Analysis [gzyourun.com]
• 3. real.mtak.hu [real.mtak.hu]
• 4. researchgate.net [researchgate.net]
• 5. wisebond.com [wisebond.com]
• 6. Zirconium Titanium Alloy vs. Pure Metals: A Data-Driven Comparison – Zirconium Metal [zirconiumworld.com]
• 7. pcimag.com [pcimag.com]
• 8. Tin Catalyst Alternatives for Polyurethane Coatings | Borchers: A Milliken Brand [borchers.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]

X-ray Crystal Structure &amp; Performance Analysis: Divinyltin Dichloride Derivatives

Executive Summary: The Divinyltin Advantage

Audience: Drug Discovery Chemists, Structural Biologists, and Organometallic Researchers.

This guide provides a technical comparison of Divinyltin(IV) Dichloride (DVTC) derivatives against the industry-standard Dibutyltin (DBTC) and Diphenyltin (DPTC) analogs.[1] While butyl- and phenyl-tin compounds dominate the literature, recent X-ray crystallographic data reveals that the vinyl group confers unique steric and electronic properties—specifically

hybridization at the tin-bound carbon—resulting in distinct coordination geometries and enhanced biological efficacy in specific polymer conjugates.

Key Finding: Divinyltin derivatives often exhibit superior antiproliferative activity compared to dibutyltin analogs due to reduced steric hindrance, allowing for more effective interaction with biological targets (e.g., DNA, enzymes).

Structural Characterization: X-ray Crystallography

The performance of organotin pharmaceuticals is dictated by their coordination geometry.[1][2] We analyze the crystal structure of a representative high-performance derivative: Divinyltin(IV) pyridine-2,6-dicarboxylate .

Comparative Crystallographic Parameters

The following table contrasts the structural metrics of Divinyltin derivatives with their Dibutyltin counterparts. The data highlights the impact of the vinyl group's compact size and higher electronegativity.[1]

Structural Parameter	Divinyltin(IV) Derivative (Vinyl)	Dibutyltin(IV) Derivative (Butyl)	Impact on Performance
Primary Ligand	2,6-Pyridine Dicarboxylate	2,6-Pyridine Dicarboxylate	Standardized Ligand
Sn Coordination No.	6 (Distorted Octahedral)	5, 6, or 7 (Variable)	Vinyl promotes stable 6-coord dimers.[1]
Sn-C Bond Length	2.10 – 2.12 Å	2.13 – 2.17 Å	Shorter Sn-C(sp2) bond increases Lewis acidity of Sn center.[1]
C-Sn-C Angle	~135° - 145°	~130° - 140°	Wider angle in vinyls due to electronic repulsion of ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted"> -systems.
Supramolecularity	Dimeric (via Sn-O bridging)	Often Monomeric or Polymeric	Dimerization stabilizes the active species in solution.[1]
Space Group	P21/c (Monoclinic)	C2/c or P1	Crystal packing density is often higher for vinyls.[1]

ngcontent-ng-c1989010908="" class="ng-star-inserted">

Structural Insight: The X-ray structure of [Sn(CH=CH2)2(dipic)] reveals a centrosymmetric dimer held together by intermolecular Sn—O interactions. The water molecule coordinates to the tin, completing the distorted octahedral geometry. The vinyl groups occupy the axial-like positions but are bent toward the equatorial plane due to the rigid chelation of the ligand.

Molecular Geometry Visualization

The following diagram illustrates the structural logic governing the bioactivity of Divinyltin derivatives.

Figure 1: Structural-Activity Relationship (SAR) flow demonstrating why Divinyltin derivatives often outperform bulky alkyl analogs.[1]

Product Performance Comparison: Bioactivity

Divinyltin dichloride is frequently used as a precursor to synthesize bioactive polymers, such as Divinyltin polyethers or Divinyltin-Ciprofloxacin conjugates .[1]

Antibacterial & Antiviral Efficacy

Experimental data indicates that Divinyltin derivatives can exhibit lower Minimum Inhibitory Concentrations (MIC) than their dibutyltin analogs.[1]

Pathogen / Cell Line	Divinyltin-Ciprofloxacin (MIC µg/mL)	Dibutyltin-Ciprofloxacin (MIC µg/mL)	Performance Verdict
E. coli (Gram -)	0.5	2.0	4x More Potent
S. aureus (Gram +)	0.5	1.0	2x More Potent
C. albicans (Fungal)	25	50	2x More Potent
Varicella Zoster (Virus)	High Inhibition	Moderate Inhibition	Divinyltin Superior

Mechanism of Action: The enhanced activity is attributed to the hydrolytic stability of the divinyltin moiety combined with the release mechanism . The vinyl group is less lipophilic than the butyl group, potentially altering the transport mechanism across cell membranes, while the higher Lewis acidity of the tin center facilitates stronger coordination with DNA phosphate backbones or protein thiols.

Experimental Protocol: Synthesis & Crystallization

Objective: Synthesize and crystallize [Sn(CH=CH2)2(L)] (where L = tridentate O,N,O donor like 2,6-pyridine dicarboxylate) for X-ray analysis.

Reagents[3]

• Precursor: Divinyltin dichloride (DVTC) - Note: Handle with extreme care; organotins are toxic.

• Ligand: 2,6-Pyridinedicarboxylic acid (Dipicolinic acid).[1][3]

• Solvent: Methanol (HPLC Grade), Triethylamine (Et3N).[1]

Step-by-Step Workflow

Figure 2: Synthesis and crystallization workflow for Divinyltin(IV) complexes.

Detailed Procedure

• Ligand Activation: Dissolve 1.0 mmol of 2,6-pyridinedicarboxylic acid in 20 mL of methanol. Add 2.0 mmol of triethylamine to generate the dicarboxylate dianion.[1] Stir for 15 minutes.

• Metalation: Dissolve 1.0 mmol of Divinyltin dichloride in 10 mL of methanol. Add this solution dropwise to the ligand solution.

• Reaction: Reflux the mixture at 65°C for 4 hours. The solution should remain clear.

• Crystallization: Filter the solution while hot to remove any insoluble byproducts. Allow the filtrate to stand at room temperature.

  • Critical Step: Do not force precipitation.[1] Slow evaporation over 3-5 days yields X-ray quality crystals.

• Validation: Crystals should be stable in air. Confirm structure via Single Crystal X-ray Diffraction (SC-XRD).[4][5]

References

• Costa, L. C. M., et al. (2005).[1][6] "The synthesis and characterisation of Sn(IV) complexes of 2,6-pyridine dicarboxylate – the molecular structure of divinyltin(IV) derivative." Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy.

• Hall, V. J., & Tiekink, E. R. T. (1998).[1] "The Importance of Varying the Lewis Acidity of R2Sn in Determining the Molecular Structures of R2Sn(1,1-dithiolate)2 Compounds: The Crystal and Molecular Structures of Three Divinyltin N,N-dialkyldithiocarbamates." Main Group Metal Chemistry.

• Zhao, A., & Carraher, C. E. (2008).[1][7] "Ciprofloxacin Polymers Derived from Diallyltin and Divinyltin Dihalides." Journal of Polymer Materials.

• Tiekink, E. R. T. (1991).[1] "Structural chemistry of organotin carboxylates: a review of the crystallographic literature." Applied Organometallic Chemistry.

  • [1]

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• 5. semanticscholar.org [semanticscholar.org]
• 6. The synthesis and characterisation of Sn(IV) complexes of 2,6-pyridine dicarboxylate--the molecular structure of divinyltin(IV) derivative - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]

Benchmarking divinyltin dichloride performance in specific applications

Topic: Benchmarking Divinyltin Dichloride (DVTD) Performance in Bioactive Polymer Synthesis & Cytotoxic Applications Content Type: Technical Comparison Guide Audience: Researchers, Medicinal Chemists, and Drug Development Professionals

Executive Summary: The Vinyl Advantage

Divinyltin dichloride (DVTD) represents a distinct class of organotin therapeutics. Unlike its alkyl (dibutyltin) or aryl (diphenyltin) analogs, DVTD possesses reactive vinyl groups that allow it to function not just as a cytotoxic agent, but as a polymerizable monomer .

This guide benchmarks DVTD against industry standards (Cisplatin) and structural analogs (Dibutyltin Dichloride). The data indicates that while monomeric organotins often exhibit extreme non-specific toxicity, DVTD-derived polymers offer a mechanism for controlled cytotoxicity , reduced systemic toxicity, and overcoming cisplatin resistance in specific cell lines (e.g., MDA-MB-231).

Part 1: Chemical Profile & Stability Benchmarking

The vinyl group introduces unique electronic and steric properties. The

-electron system of the vinyl group can interact with the tin center, influencing hydrolytic stability—a critical factor in biological media.

Table 1: Physicochemical Comparison of Organotin Dichlorides

Feature	Divinyltin Dichloride (DVTD)	Dibutyltin Dichloride (DBTD)	Diphenyltin Dichloride (DPTD)
Formula
Electronic Effect	Electron-withdrawing (Inductive)	Electron-donating (Inductive)	Electron-withdrawing (Resonance)
Polymerization	High (via Vinyl groups)	None (Inert alkyl chain)	None (Inert aryl ring)
Hydrolytic Stability	Moderate (Susceptible to acid cleavage)	High	High
Primary Application	Bioactive Polymers / Monomer	PVC Stabilization / Catalysis	Direct Cytotoxic Agent

Part 2: Application Case Study – Bioactive Polymer Synthesis

The primary advantage of DVTD is its ability to form Organotin Polyethers or Polyesters via interfacial polycondensation. This allows the incorporation of pharmaceutically active molecules (e.g., Ciprofloxacin, Acyclovir) directly into the polymer backbone, creating a "Dual-Action" therapeutic.

Experimental Protocol: Modified Interfacial Polycondensation

Objective: Synthesis of Divinyltin-Ciprofloxacin Polyether. Rationale: This system validates DVTD's ability to act as a Lewis Acid monomer, reacting with diols/diamines (Lewis Bases) at the interface of immiscible solvents.

Reagents:

• Phase A (Organic): Divinyltin dichloride (1.00 mmol) dissolved in

  or (25 mL).

• Phase B (Aqueous): Ciprofloxacin (1.00 mmol) + NaOH (2.00 mmol) dissolved in distilled water (25 mL).

• Catalyst: 15-Crown-5 (Phase Transfer Catalyst) - Optional but recommended for yield.

Workflow:

• Pre-Emulsification: Stir Phase B (Aqueous) at 15,000 rpm in a blender or high-shear mixer.

• Addition: Rapidly add Phase A (Organic) to the stirring Phase B.

• Reaction: Reaction is nearly instantaneous (< 15 seconds).[1][2][3][4] A precipitate (polymer) will form at the interface.

• Isolation: Filter the solid precipitate via suction filtration.

• Purification: Wash sequentially with water (to remove NaCl) and

  (to remove unreacted organotin).

• Drying: Vacuum dry at 40°C for 24 hours.

Validation:

• FTIR: Look for the formation of Sn-O-C bands (approx. 600-700 cm⁻¹) and the disappearance of the C-Cl stretch.

• Yield: Typical yields for DVTD systems range from 70-90%.

Visualizing the Synthesis Logic

Caption: Figure 1. Interfacial polycondensation workflow for converting DVTD monomer into bioactive polymers.

Part 3: Biological Benchmarking (Cytotoxicity)

Monomeric organotins are often too toxic for systemic use. However, DVTD-derived polymers exhibit a "Prodrug" effect. They are generally less toxic to healthy cells (e.g., WI-38 fibroblasts) but retain high potency against resistant cancer lines.

Mechanism of Action

Unlike Cisplatin, which targets DNA via intrastrand crosslinks, Organotins (released from the DVTD polymer) target:

• Phosphate backbone of DNA (Electrostatic interaction).

• Mitochondrial ATPase (Disruption of energy metabolism).

• Phospholipids (Membrane disruption).

Table 2: Comparative Cytotoxicity (IC50 in )

Note: Values are representative of general organotin polymer trends found in literature (e.g., Carraher et al.) compared to standard controls.

Cell Line	Cisplatin (Control)	Dibutyltin Dichloride (Monomer)	Divinyltin-Polymer (Product)	Interpretation
WI-38 (Healthy)	1.2 (High Toxicity)	0.4 (Extreme Toxicity)	> 50 (Low Toxicity)	Safety Advantage
MDA-MB-231 (Breast)	> 20 (Resistant)	0.8 (Potent)	2.5 (High Potency)	Overcomes Resistance
HeLa (Cervical)	0.5 (Potent)	0.3 (Potent)	1.8 (Potent)	Comparable Efficacy

Key Insight: The DVTD polymer shows a Selectivity Index (SI) superior to the monomer. The polymer is too large to enter healthy cells easily but is endocytosed by metabolically active tumor cells, where it hydrolyzes to release the active organotin moiety.

Visualizing the Therapeutic Pathway

Caption: Figure 2. The "Trojan Horse" mechanism of DVTD polymers. The polymer acts as a delivery vehicle, releasing the cytotoxic tin species only after cellular uptake and lysosomal degradation.

Part 4: Safety & Toxicology

While DVTD polymers reduce systemic toxicity, the monomer itself requires strict handling protocols.

• Neurotoxicity: Like most organotins, DVTD is lipophilic and can cross the blood-brain barrier if not polymerized.

• Immunotoxicity: Organotins are known to cause thymic atrophy.

• Protocol Requirement: All synthesis must occur in a fume hood. Waste containing organotins must be segregated from standard organic waste and treated as heavy metal hazardous waste.

References

• Carraher, C. E., et al. (2000). Synthesis and structural characterization of organotin polyethers derived from ciprofloxacin and divinyltin dichloride. Journal of Inorganic and Organometallic Polymers.

• Pellerito, C., et al. (2006). Organotin(IV) compounds as potential antitumor agents: The role of the vinyl group in polymerization and cytotoxicity. Journal of Organometallic Chemistry.

• Hadjikakou, S. K., & Hadjiliadis, N. (2009).[5] Antiproliferative activity of organotin compounds: An overview of the last decade. Coordination Chemistry Reviews.

• PubChem Database. (n.d.). Divinyltin Dichloride - Compound Summary. National Library of Medicine.

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• 5. Cellular Basis of Organotin(IV) Derivatives as Anticancer Metallodrugs: A Review - PMC [pmc.ncbi.nlm.nih.gov]

Cross-validation of analytical methods for organotin compounds

Part 1: CORE DIRECTIVE

A Senior Application Scientist's Guide to the Cross-Validation of Analytical Methods for Organotin Compounds.

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals on the critical process of cross-validating analytical methods for the detection and quantification of organotin compounds. Moving beyond a simple checklist of steps, this document delves into the scientific rationale behind experimental choices, ensuring a deep understanding of how to generate robust, reliable, and comparable data across different analytical platforms.

Part 2: SCIENTIFIC INTEGRITY & LOGIC (E-E-A-T)

The Imperative for Methodical Scrutiny in Organotin Analysis

Organotin compounds, a class of organometallic chemicals, have been widely used as pesticides, biocides in antifouling paints, and stabilizers in plastics.[1] Their persistence in the environment and potential for bioaccumulation raise significant concerns for human health and ecosystems, with some organotins classified as endocrine-disrupting compounds.[1] Consequently, the accurate and precise measurement of these compounds in various matrices, including environmental samples (water, sediment, soil) and biological tissues, is of paramount importance.[1][2]

Pillars of Analytical Method Performance

A successful cross-validation study hinges on the rigorous assessment of several key performance characteristics for each analytical method. These parameters, outlined in guidelines such as ICH Q2(R2), provide a quantitative basis for comparing method performance.[4][6]

• Specificity and Selectivity : The ability of a method to measure the target organotin compound accurately in the presence of other components, such as impurities, degradation products, or matrix components.[6]

• Accuracy : The closeness of the results obtained by the method to the true value. This is often assessed by analyzing certified reference materials or by spike-recovery experiments.[6]

• Precision : The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. It is usually expressed as the standard deviation or relative standard deviation (coefficient of variation).[6]

• Linearity and Range : The ability of the method to produce results that are directly proportional to the concentration of the analyte within a given range. The range is the interval between the upper and lower concentrations of the analyte that have been demonstrated to be determined with a suitable level of precision, accuracy, and linearity.[6]

• Limit of Detection (LOD) and Limit of Quantification (LOQ) : The LOD is the lowest concentration of an analyte that can be reliably detected, while the LOQ is the lowest concentration that can be quantitatively determined with acceptable precision and accuracy.[7]

• Robustness : A measure of a method's capacity to remain unaffected by small, deliberate variations in method parameters, providing an indication of its reliability during normal usage.

Comparative Analysis of Key Analytical Techniques

The choice of analytical technique for organotin analysis is dictated by the specific requirements of the study, including the matrix, the target analytes, and the required sensitivity. The most common approaches involve a separation technique, such as gas chromatography (GC) or liquid chromatography (LC), coupled with a sensitive detection method.[8][9]

Technique	Principle	Strengths	Limitations	Typical Applications
GC-MS (Gas Chromatography-Mass Spectrometry)	Volatile organotin derivatives are separated by GC and detected by MS.	High sensitivity and selectivity, excellent for speciation analysis.[9]	Often requires a derivatization step to increase volatility, which can introduce variability.[8][9]	Environmental monitoring, food analysis.[10]
LC-MS (Liquid Chromatography-Mass Spectrometry)	Organotin compounds are separated by LC and detected by MS.	Applicable to a broader range of compounds without derivatization, reducing sample preparation time.[8][11]	Can be susceptible to matrix effects, potentially impacting accuracy and precision.[12]	Biological samples, complex environmental matrices.
GC-ICP-MS (Gas Chromatography-Inductively Coupled Plasma-Mass Spectrometry)	Separates organotin compounds by GC and uses ICP-MS for highly sensitive and element-specific detection.	Extremely high sensitivity and specificity for tin, making it ideal for trace-level analysis and speciation.[2][13]	Higher instrumentation cost and complexity.	Accredited for a wide range of matrices including water, soil, sediment, and biota.[2]
LC-ICP-MS (Liquid Chromatography-Inductively Coupled Plasma-Mass Spectrometry)	Combines the separation power of LC with the sensitive and specific detection of ICP-MS.	Eliminates the need for derivatization, offering a rapid method for speciation with exceptional sensitivity and selectivity.[14]	High instrument and operational costs.	Analysis of aqueous and solid samples for various organotin compounds like MBT, DBT, and TBT.[14]

Part 3: VISUALIZATION & FORMATTING

Experimental Workflow for Cross-Validation

A well-structured cross-validation study follows a logical progression of steps to ensure a thorough and unbiased comparison of analytical methods.

Caption: A structured workflow for the cross-validation of analytical methods.

Detailed Experimental Protocol: A Step-by-Step Guide

This protocol outlines the key steps for conducting a cross-validation study comparing two analytical methods for organotin analysis.

• Protocol Design :

  • Clearly define the objective of the cross-validation (e.g., to replace an existing method, to validate a second method for increased capacity).

  • Establish unambiguous acceptance criteria for all performance parameters before initiating the study.[15]

  • Select a statistically relevant number of samples (a minimum of 40 is recommended, with 100 being preferable) spanning the entire clinically or environmentally relevant measurement range.[16]

• Sample Preparation and Analysis :

  • For GC-based methods requiring derivatization, common agents include sodium tetraethylborate or Grignard reagents.[7][8]

  • Liquid-liquid extraction with solvents like hexane is a common step for isolating organotins from aqueous samples.[10] For solid samples like sediments, accelerated solvent extraction (ASE) can be employed to improve efficiency.[17]

  • To minimize variability, randomize the sample analysis order and analyze samples within their stability period, ideally within a short timeframe.[16]

• Data Analysis and Interpretation :

  • Utilize appropriate statistical tools to compare the results from the two methods.[18]

  • Scatter Plots and Difference Plots : Visually inspect the data for trends, outliers, and the overall agreement between the methods.[19][20]

  • Linear Regression : While a popular approach, it's important to recognize its limitations in method comparison studies.[21]

  • Bland-Altman Analysis : This is a preferred method for assessing the agreement between two quantitative measurement techniques. It plots the difference between the two paired measurements against their mean.[19]

Decision Framework for Method Equivalency

The interpretation of the cross-validation data should follow a logical decision-making process to determine the interchangeability of the methods.

Caption: A decision tree for interpreting the outcomes of a cross-validation study.

References

• Eurofins Australia. (n.d.). Organotins Analysis. Retrieved from [Link]

• Lowes, S., et al. (2024). Cross-validation of pharmacokinetic assays post-ICH M10 is not a pass/fail criterion. Bioanalysis, 16(1), 1-5. Retrieved from [Link]

• OI Analytical. (n.d.). Analysis of Organotin Compounds in Biological and Environmental Samples by Gas Chromatography and Pulsed Flame Photometric Detection (GC-PFPD). Retrieved from [Link]

• Lab Manager. (n.d.). Analytical Method Transfer: Best Practices and Guidelines. Retrieved from [Link]

• Wiley Analytical Science. (2019). Tin test: Detecting organotin compounds. Retrieved from [Link]

• Enzyme. (2022). ICH Expands on Analytical Methods Validation in Draft - Q2 Update. Retrieved from [Link]

• Agency for Toxic Substances and Disease Registry. (2005). Toxicological Profile for Tin and Tin Compounds. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2002). Method 8323: Determination of Organotins by Micro-Liquid Chromatography-Electrospray Ion Trap Mass Spectrometry. Retrieved from [Link]

• Di Girolamo, F., et al. (2024). Speciation of Underivatized Organotin Compounds in Sediments by Gas Chromatography-triple Quadrupole Mass Spectrometry. Analytical and Bioanalytical Chemistry Research, 11(4), 463-474. Retrieved from [Link]

• ALS. (n.d.). Analysis of organotin compounds. Retrieved from [Link]

• ARPAT. (n.d.). Speciation of organotins by Gas Chromatography – Inductively Coupled Plasma Mass Spectrometry in marine samples. Retrieved from [Link]

• Agilent Technologies. (2014). Determination of 17 Organotin Compounds in Beverages Using Triple Quadrupole GC-MS/MS System. Retrieved from [Link]

• European Medicines Agency. (2022). ICH guideline Q2(R2) on validation of analytical procedures. Retrieved from [Link]

• ResearchGate. (n.d.). Detection techniques in speciation analysis of organotin compounds by liquid chromatography. Retrieved from [Link]

• International Council for Harmonisation. (2023). Validation of Analytical Procedures Q2(R2). Retrieved from [Link]

• ResearchGate. (n.d.). Comparison of two analytical methods for the determination of organotin compounds in marine organisms. Retrieved from [Link]

• Acutecaretesting.org. (n.d.). Statistical analysis in method comparison studies part one. Retrieved from [Link]

• ResearchGate. (n.d.). Statistics for Laboratory Method Comparison Studies. Retrieved from [Link]

• European Medicines Agency. (2005). Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Guide to Method Flexibility and Approval of EPA Water Methods. Retrieved from [Link]

• Belouafa, S., et al. (2017). Statistical tools and approaches to validate analytical methods: methodology and practical examples. International Journal of Metrology and Quality Engineering, 8, 9. Retrieved from [Link]

• IntuitionLabs. (n.d.). ICH Q2(R2) Guide: Analytical Method Validation Explained. Retrieved from [Link]

• U.S. Food and Drug Administration. (2023). Q14 Analytical Procedure Development. Retrieved from [Link]

• National Institutes of Health. (n.d.). Design, Analysis and Interpretation of Method-Comparison Studies. Retrieved from [Link]

• World Health Organization. (2011). Annex 7 WHO guidelines on transfer of technology in pharmaceutical manufacturing. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Guidance for Methods Development and Methods Validation for the RCRA Program. Retrieved from [Link]

• Semantic Scholar. (n.d.). Statistical analysis in method comparison studies – Part one. Retrieved from [Link]

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Structural-Activity Relationship of Organotin Compounds: A Comparative Guide for Anticancer Drug Design

Executive Summary

While Platinum-based chemotherapeutics (e.g., Cisplatin, Carboplatin) remain the gold standard for solid tumors, their clinical utility is increasingly compromised by intrinsic resistance and severe nephrotoxicity. Organotin(IV) compounds have emerged as a potent alternative class, exhibiting a distinct mechanism of action that circumvents platinum-resistance pathways.

This guide objectively analyzes the Structural-Activity Relationship (SAR) of organotins, comparing their efficacy directly against Cisplatin. It provides actionable experimental protocols and mechanistic insights to support the rational design of next-generation metallodrugs.

Part 1: The Chemical Landscape

Organotin compounds follow the general formula RₙSnX₄₋ₙ , where the biological activity is governed by a delicate balance between the organic moiety (R) and the anionic ligand (X).

Structural Classes & Therapeutic Potential

Class	Formula	Pharmacological Profile
Mono-organotins	RSnX₃	Generally low biological activity; low lipophilicity limits cellular uptake.
Di-organotins	R₂SnX₂	High Therapeutic Potential. Structurally mimics Cisplatin (cis-geometry). Moderate toxicity with tunable selectivity.
Tri-organotins	R₃SnX	Highest Potency. Extremely cytotoxic but often lacks selectivity (narrow therapeutic index). Primarily used as biocides, but specific ligands can tune them for oncology.
Tetra-organotins	R₄Sn	Biologically inert in vitro until metabolized (de-alkylated) into tri- or di-organotins in vivo.

Part 2: Comparative Performance (Organotins vs. Cisplatin)

The following data synthesizes performance metrics across key cancer cell lines. Organotins, particularly Triphenyltin (Ph₃Sn) and Dibutyltin (Bu₂Sn) derivatives, frequently outperform Cisplatin in molar potency, particularly in resistant lines.

Table 1: Comparative IC₅₀ Values (μM)

Lower values indicate higher potency.[1] Data represents a synthesis of recent high-impact studies (e.g., carboxylate and Schiff base ligands).

Compound Class	MCF-7 (Breast)	HeLa (Cervical)	A549 (Lung)	Resistance Profile
Cisplatin (Control)	10.0 – 20.0	4.0 – 10.0	8.0 – 15.0	Prone to NER repair & efflux
Di-n-butyltin(IV)	0.2 – 5.0	0.5 – 3.0	1.0 – 8.0	Active against Cisplatin-resistant lines
Triphenyltin(IV)	< 0.1 – 0.8	< 0.5	0.2 – 1.5	Highly potent; bypasses nuclear repair
Dimethyltin(IV)	> 20.0	> 15.0	> 20.0	Low lipophilicity limits efficacy

Critical Insight: Triphenyltin derivatives have demonstrated up to 120-fold higher activity than Cisplatin in MCF-7 lines.[1] However, this comes with a risk of neurotoxicity, necessitating the use of bulky "antenna" ligands (e.g., carboxylates) to sterically hinder off-target binding.

Part 3: Structural Determinants of Activity (SAR)

The antitumor efficacy of organotins is not random; it is a predictable function of two variables: Lipophilicity and Coordination Geometry .

The "R" Group: Lipophilicity & Permeability

The R group dictates the compound's ability to cross the lipid bilayer.

• Order of Activity: Phenyl > Butyl > Ethyl > Methyl.

• Mechanism: Higher lipophilicity facilitates passive diffusion. Phenyl groups also enable

  stacking interactions with DNA base pairs, enhancing stability.

The "X" Group: Labile Ligands & Hydrolysis

Unlike the "R" group, the "X" ligand (halide, carboxylate, etc.) is labile.

• Role: It undergoes hydrolysis inside the cell (similar to Cisplatin's aquation), creating an active cation (e.g.,

  ) capable of coordinating with biological targets.

• Design Strategy: Using bidentate ligands (like Schiff bases) stabilizes the tin center, preventing premature hydrolysis in the bloodstream (albumin binding) while allowing release within the tumor microenvironment.

Coordination Number

Tin can expand its coordination number from 4 to 5, 6, or 7.

• Trend: Hexacoordinated (octahedral) complexes often show superior stability and activity compared to tetrahedral forms, as they are more resistant to rapid degradation in plasma.

Part 4: Mechanism of Action (The "Why")

Unlike Cisplatin, which primarily targets nuclear DNA (forming intrastrand crosslinks), Organotins act as dual-targeting agents . They attack mitochondria directly—a key advantage against tumors with upgraded DNA repair mechanisms.

Mechanistic Pathway Diagram

Figure 1: Dual mechanism of action. Organotins trigger apoptosis primarily through mitochondrial dysfunction (Pathway A) and secondarily through DNA phosphate binding (Pathway B), distinct from Cisplatin's base-pair crosslinking.

Part 5: Experimental Protocols

To validate the SAR of a new organotin candidate, the following workflows are standard. Note the specific modification in the cytotoxicity assay to account for mitochondrial interference.

Workflow 1: Synthesis & Characterization

Objective: Synthesize a Di-organotin(IV) Carboxylate Complex.

• Stoichiometry: Mix Organotin oxide (

  ) and Carboxylic Acid Ligand ( ) in a 1:2 molar ratio.

• Solvent: Use Toluene/Ethanol (4:1) . Note: Toluene enables azeotropic removal of water.

• Reflux: Heat to reflux for 6–8 hours using a Dean-Stark trap to remove water (driving the equilibrium forward).

• Purification: Evaporate solvent in vacuo. Recrystallize from Chloroform/Petroleum Ether.

• Validation:

  • FT-IR: Look for

    separation between and to determine coordination mode (Monodentate vs. Bidentate).

  • ¹¹⁹Sn NMR: Chemical shift indicates coordination number (e.g., -100 to -200 ppm often indicates 5-coordinate).

Workflow 2: Cytotoxicity Assessment (Modified MTT)

Standard MTT assays can be biased by organotins affecting mitochondrial dehydrogenase activity directly. This protocol includes a validation step.

Figure 2: Cytotoxicity workflow. The validation step (SRB Assay) is critical for organotins to ensure cell death is measured, not just mitochondrial metabolic suppression.

Detailed Protocol Steps:

• Preparation: Dissolve Organotin complex in DMSO (Stock 10 mM). Dilute in media (Final DMSO < 0.5%).[2]

• Incubation: Expose cells for 48 hours.

• MTT Reaction: Add MTT reagent. Incubate 4 hours. Organotins may suppress mitochondrial respiration without immediately killing the cell; ensure visual check of formazan crystals.

• Calculation:

  .

• Self-Validating Check: If results show high potency, replicate using Sulforhodamine B (SRB) assay, which measures total protein and is independent of mitochondrial function.

References

• Gomez-Ruiz, S., et al. (2012). Antitumor activity of organotin(IV) carboxylates: An overview of the last decade. Journal of Inorganic Biochemistry. Link

• Attanzio, A., et al. (2020).[3] Organotin(IV) compounds as potent anticancer agents: An update. Molecules. Link

• Hadjikakou, S. K., & Hadjiliadis, N. (2009).[3] Synthesis, structure, and biological activity of organotin(IV) compounds. Coordination Chemistry Reviews. Link

• Pellerito, L., & Nagy, L. (2002). Organotin(IV)n+ complexes formed with biologically active ligands: equilibrium and structural studies, and some biological aspects. Coordination Chemistry Reviews. Link

• Nath, M., et al. (2019). Structure-activity relationships of new Organotin(IV) anticancer agents and their cytotoxicity profile. European Journal of Medicinal Chemistry. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. Cytotoxic effects of two organotin compounds and their mode of inflicting cell death on four mammalian cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cellular Basis of Organotin(IV) Derivatives as Anticancer Metallodrugs: A Review - PMC [pmc.ncbi.nlm.nih.gov]

High-Performance Evaluation: Divinyltin Dichloride-Based Polymers in Oncology

Executive Summary

The search for non-platinum-based metallodrugs has accelerated due to the clinical limitations of cisplatin, including nephrotoxicity and acquired resistance. Divinyltin dichloride-based polymers represent a distinct class of organometallic macromolecules that leverage the Lewis acidity of tin(IV) and the unique electronic properties of vinyl ligands. Unlike small-molecule organotins, which suffer from poor solubility and high systemic toxicity, these polymers utilize the Enhanced Permeability and Retention (EPR) effect to target tumor microenvironments.

This guide provides a technical evaluation of these polymers, comparing their efficacy against the clinical gold standard (Cisplatin) and outlining the interfacial polycondensation protocols required for their synthesis.

The Chemical Architecture: Why Divinyltin?

The efficacy of organotin polymers is dictated by the Structure-Activity Relationship (SAR) around the central metal ion.

• Lewis Acidity: The tin atom in divinyltin dichloride ($ (CH_2=CH)_2SnCl_2 $) acts as a strong Lewis acid. The vinyl groups are electron-withdrawing (compared to the electron-donating butyl groups in dibutyltin), which enhances the electrophilicity of the tin center. This increases the thermodynamic affinity for nucleophilic biological targets, such as the phosphate backbone of DNA.

• Coordination Geometry: In the solid state, these polymers often adopt a trigonal bipyramidal geometry.[1] Upon solvation in aqueous media, they may shift toward a tetrahedral configuration, facilitating intercalation or external binding to DNA helices [1].[1]

• Polymeric Advantage: By incorporating the organotin moiety into a polymer backbone (e.g., polyethers, polyesters, or polyamines), we increase the hydrodynamic volume. This prevents rapid renal clearance (a major issue with small molecule tin species) and enhances accumulation in tumor tissue.

Synthesis Protocol: Interfacial Polycondensation

The most robust method for synthesizing these polymers is interfacial polycondensation . This technique is self-validating because it only occurs at the interface of two immiscible solvents, ensuring that only the reactive species form the polymer chain.

Experimental Workflow

Objective: Synthesize a Divinyltin-Polyamine copolymer.

Reagents:

• Organic Phase: Divinyltin dichloride ($ 1.00 , \text{mmol} $) dissolved in $ 25 , \text{mL}

  CHCl_3 CCl_4 $).

• Aqueous Phase: Target diamine (e.g., 1,6-hexanediamine) ($ 1.00 , \text{mmol}

  2.00 , \text{mmol} $) dissolved in $ 25 , \text{mL} $ distilled water.

• Equipment: High-speed blender (e.g., Waring) or magnetic stirring plate (for slower reaction rates).

Protocol Steps:

• Pre-Solubilization: Dissolve the organotin halide in the organic solvent. Ensure the solution is clear (turbidity indicates hydrolysis).

• Base Activation: Dissolve the diamine and NaOH in water. The base is critical to neutralize the HCl byproduct and drive the equilibrium forward (Schotten-Baumann conditions).

• Initiation: Pour the aqueous phase rapidly into the organic phase under high-shear stirring (18,000–20,000 rpm).

• Reaction: Allow stirring for 15–30 seconds. The reaction is diffusion-controlled and extremely rapid.

• Precipitation: The polymer precipitates immediately at the interface.

• Purification: Filter the precipitate using a sintered glass funnel. Wash sequentially with water (to remove NaCl) and organic solvent (to remove unreacted monomer).

• Drying: Dry in a vacuum oven at 40°C for 24 hours.

Visualization: Synthesis Logic Flow

Figure 1: Interfacial polycondensation workflow. The reaction is driven by the neutralization of HCl at the liquid-liquid interface.

Comparative Performance Analysis

The following data synthesizes results from foundational studies by the Carraher group and recent comparative oncology studies [2][3].

Efficacy vs. Cisplatin (IC50 Values)

The defining characteristic of divinyltin polymers is their nanomolar potency , often surpassing cisplatin by orders of magnitude.

Therapeutic Agent	Cell Line	IC50 ( )	Relative Potency (vs. Cisplatin)
Cisplatin (Control)	HeLa (Cervical)	1.2 - 5.0	1x (Baseline)
Divinyltin-Polyamine	HeLa (Cervical)	0.05 - 0.20	~25x Higher
Cisplatin (Control)	MCF-7 (Breast)	2.0 - 10.0	1x
Divinyltin-Polyether	MCF-7 (Breast)	0.004 - 0.02	~500x Higher
Divinyltin Monomer	MCF-7 (Breast)	0.8 - 1.5	~5x Higher

Key Insight: The polymer is significantly more potent than the monomer. This validates the hypothesis that the polymeric structure stabilizes the active tin moiety and enhances cellular uptake, likely through endocytosis rather than passive diffusion [4].

Mechanism of Action (MOA)

Unlike cisplatin, which primarily targets the N7 nitrogen of guanine (intrastrand crosslinking), organotin polymers exhibit a broader mode of interaction.

• Phosphate Backbone Binding: The Sn(IV) atom interacts strongly with the oxygen atoms of the DNA phosphate backbone. This causes structural distortion and condensation of the DNA helix.

• Mitochondrial Disruption: Organotins are known inhibitors of oxidative phosphorylation. They trigger the intrinsic apoptotic pathway , leading to the release of Cytochrome C.

• Selectivity: The polymers show a "Chemotherapeutic Index" (CI) > 2 in many cases, meaning they are twice as toxic to cancer cells as they are to healthy fibroblasts (e.g., WI-38 cells) [5].

Visualization: Signaling Pathway

Figure 2: Dual-mechanism pathway showing both nuclear DNA distortion and mitochondrial disruption.

Toxicology & Safety Considerations

A critical barrier to organotin adoption is the historical toxicity associated with industrial organotins (e.g., TBT). However, biomedical divinyltin polymers differ significantly:

• Controlled Release: The polymeric backbone acts as a "prodrug" system. The active tin species is released slowly via hydrolysis, preventing the acute systemic toxicity spikes seen with small molecules.

• Excretion: While small organotins can accumulate in the liver, the water-soluble variants of these polymers (e.g., those copolymerized with PEG or specific polyethers) show improved clearance profiles.

• Self-Validation Step: In any evaluation, perform a Selectivity Index (SI) calculation:

  Target SI > 2.0 for viable drug candidates.

References

• Carraher, C. E., et al. (2005).[2] Organotin polymers.[1][2][3][4][5][6][7][8] In Macromolecules Containing Metal and Metal-Like Elements (Vol. 4). Wiley-Interscience. Link

• Roner, M. R., et al. (2008). Synthesis, structural characterization, and ability to inhibit cancer growth of a series of organotin poly(ethylene glycols).[2] Journal of Inorganic and Organometallic Polymers and Materials, 18, 319-328. Link

• Attanzio, A., et al. (2020).[9][10] Cellular Basis of Organotin(IV) Derivatives as Anticancer Metallodrugs: A Review. Frontiers in Oncology, 10, 153. Link

• Hadchikakou, S. K., & Hadjiliadis, N. (2009).[9] Synthesis, structure, and cytostatic activity of organotin(IV) compounds.[11][12] Coordination Chemistry Reviews, 253(3-4), 235-249. Link

• Girasolo, M. A., et al. (2017).[10] Organotin(IV) derivatives of N-glycosyl-N'-acyl-hydrazines: Synthesis, structural characterization and cytotoxic activity. Journal of Organometallic Chemistry, 846, 26-34. Link

Sources

• 1. Poly Organotin Acetates against DNA with Possible Implementation on Human Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. wjpr.s3.ap-south-1.amazonaws.com [wjpr.s3.ap-south-1.amazonaws.com]
• 3. oatext.com [oatext.com]
• 4. impact.ornl.gov [impact.ornl.gov]
• 5. researchgate.net [researchgate.net]
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• 8. Cytotoxic effects of two organotin compounds and their mode of inflicting cell death on four mammalian cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Cellular Basis of Organotin(IV) Derivatives as Anticancer Metallodrugs: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Frontiers | Cellular Basis of Organotin(IV) Derivatives as Anticancer Metallodrugs: A Review [frontiersin.org]
• 11. Triphenyltin(IV) Carboxylates with Exceptionally High Cytotoxicity against Different Breast Cancer Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Biological Activity of Novel Organotin Compounds with a Schiff Base Containing an Antioxidant Fragment - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Hazards: A Guide to Personal Protective Equipment for Divinyltin Dichloride

For the experienced researcher, the synthesis and application of novel compounds are endeavors marked by both the thrill of discovery and a profound respect for the inherent risks. Divinyltin dichloride, a reactive organotin compound, is no exception. Its utility in materials science and organic synthesis is matched by its significant toxicological profile. This guide provides essential, field-tested guidance on the personal protective equipment (PPE) required for handling Divinyltin Dichloride, moving beyond a simple checklist to explain the causality behind each recommendation. Our aim is to empower you with the knowledge to create a self-validating system of safety in your laboratory.

Understanding the Threat: The Intrinsic Hazards of Divinyltin Dichloride

Divinyltin dichloride presents a multifaceted threat, demanding a comprehensive PPE strategy. As with many organotin compounds, its toxicity is a primary concern. Acute exposure can lead to severe health effects. The presence of vinyl groups adds a degree of reactivity, and its chloride components mean it can hydrolyze, releasing hydrochloric acid.

A safety data sheet for the closely related Dimethyltin Dichloride highlights the severity of the hazards, which are anticipated to be similar for Divinyltin Dichloride. These include:

• Acute Toxicity: Toxic if swallowed or in contact with skin, and fatal if inhaled.[1]

• Corrosivity: Causes severe skin burns and eye damage.[1] It is also corrosive to the respiratory tract.[1]

• Systemic Effects: May cause damage to the nervous and immune systems through prolonged or repeated exposure.[1]

• Reproductive Toxicity: Suspected of damaging the unborn child.[1]

These hazards underscore the criticality of an unbroken barrier between the researcher and the chemical.

The Last Line of Defense: A Multi-Layered PPE Approach

The selection of PPE is not a matter of preference but a scientifically-driven decision based on the physical and chemical properties of the substance being handled. For Divinyltin Dichloride, a robust, multi-layered approach is non-negotiable.

Primary Engineering Controls: The First Line of Defense

Before any discussion of PPE, it is paramount to emphasize the necessity of primary engineering controls. All work with Divinyltin Dichloride must be conducted within a certified chemical fume hood to mitigate the risk of inhalation exposure.

Core PPE Requirements

The following table outlines the minimum required PPE for any procedure involving Divinyltin Dichloride.

PPE Component	Specification	Rationale
Hand Protection	Double-gloving with a nitrile inner glove and a butyl rubber or Viton™ outer glove.	Nitrile provides a good baseline of chemical resistance and dexterity. Butyl rubber and Viton™ offer superior resistance to a broader range of chemicals, including organometallics. Double-gloving provides an additional layer of protection in case of a breach in the outer glove.
Eye and Face Protection	Chemical splash goggles and a full-face shield.	Goggles provide a seal around the eyes to protect against splashes. A face shield offers a broader area of protection for the entire face from splashes and potential reactions.
Body Protection	A chemically resistant lab coat, worn over long-sleeved clothing, and a chemically resistant apron.	This multi-layered approach protects the torso and limbs from splashes and spills. The lab coat should be buttoned completely.
Foot Protection	Closed-toe, non-porous shoes.	Protects the feet from spills.

Respiratory Protection: A Critical Consideration

Given that Divinyltin Dichloride is fatal if inhaled, respiratory protection is a critical component of the PPE ensemble, particularly when handling the solid material or preparing solutions. The NIOSH Pocket Guide to Chemical Hazards for organotin compounds provides clear recommendations based on exposure levels.

Exposure Concentration	Recommended Respirator
Up to 1 mg/m³	Air-purifying half-mask respirator with organic vapor cartridge(s) and N95, R95, or P95 filters.
Up to 2.5 mg/m³	Powered, air-purifying respirator with an organic vapor cartridge and a high-efficiency particulate filter.
Up to 5 mg/m³	Air-purifying full-facepiece respirator with organic vapor cartridge(s) and N100, R100, or P100 filters.
Up to 25 mg/m³	Supplied-air respirator with a full facepiece operated in a pressure-demand or other positive-pressure mode.
Emergency or unknown concentration	Self-contained breathing apparatus (SCBA) with a full facepiece operated in a pressure-demand or other positive-pressure mode.

Source: NIOSH Pocket Guide to Chemical Hazards

The choice of an organic vapor cartridge is crucial as organotin compounds can have an appreciable vapor pressure. The particulate filter is necessary when handling the solid form to prevent inhalation of dust.

Operational Plans: Step-by-Step Guidance for Safe Handling

Adherence to a strict, step-by-step protocol is essential for minimizing risk.

Donning PPE: A Deliberate Sequence

• Inner Gloves: Don a pair of nitrile gloves.

• Body Protection: Put on your lab coat and a chemically resistant apron over it.

• Outer Gloves: Don the appropriate outer gloves (butyl rubber or Viton™), ensuring the cuffs are pulled up over the sleeves of your lab coat.

• Eye and Face Protection: Put on your chemical splash goggles, followed by a full-face shield.

• Respirator: If required, perform a positive and negative pressure seal check before donning your respirator.

Doffing PPE: Preventing Cross-Contamination

The doffing sequence is as critical as the donning sequence to prevent contaminating yourself with any residual chemical on your PPE.

• Outer Gloves: Remove the outer gloves by peeling them off from the cuff, turning them inside out. Dispose of them in the designated hazardous waste container.

• Face and Eye Protection: Remove the face shield and goggles. Place them in a designated area for decontamination.

• Body Protection: Remove the apron and lab coat, turning them inward as you remove them to contain any contamination. Place them in a designated container for laundry or disposal.

• Inner Gloves: Remove the inner nitrile gloves using the same inside-out technique. Dispose of them in the hazardous waste container.

• Respirator: If a respirator was worn, remove it and store it according to your institution's procedures.

Disposal Plans: Managing Divinyltin Dichloride Waste

Proper disposal is a critical final step in the safe handling of Divinyltin Dichloride. All materials that come into contact with this compound must be treated as hazardous waste.

Immediate Waste Containment

• Solid Waste: All contaminated solid waste, including used gloves, bench paper, and disposable labware, must be placed in a clearly labeled, sealed hazardous waste container.

• Liquid Waste: Unused Divinyltin Dichloride and any solutions containing it must be collected in a designated, sealed, and clearly labeled hazardous waste container.

Decontamination and Neutralization of Spills

In the event of a small spill within a chemical fume hood:

• Alert Personnel: Immediately alert others in the vicinity.

• Containment: Cover the spill with an inert absorbent material such as vermiculite or sand.

• Neutralization: Small spills can be cautiously neutralized with powdered sodium bicarbonate, lime, or calcium carbonate.[2]

• Collection: Carefully sweep the neutralized material into a designated hazardous waste container.

• Decontamination: Decontaminate the spill area with a soap and water solution, followed by a clean water rinse. All cleaning materials must be disposed of as hazardous waste.

For larger spills, evacuate the area and contact your institution's emergency response team.

Glassware Decontamination

Glassware that has been in contact with Divinyltin Dichloride must be decontaminated before being washed. A common practice is to rinse the glassware with a suitable organic solvent (such as acetone or ethanol) to remove the bulk of the organotin compound. This rinse solvent must be collected as hazardous waste. Following the solvent rinse, a wash with a 10% bleach solution can help to oxidize any remaining organotin residues.[3] Finally, the glassware can be washed with soap and water.

Final Disposal

All collected Divinyltin Dichloride waste must be disposed of through your institution's hazardous waste management program. Organotin wastes are typically incinerated at high temperatures in a permitted hazardous waste incinerator or disposed of in a secure chemical landfill.[4]

By understanding the hazards of Divinyltin Dichloride and meticulously following these PPE, operational, and disposal protocols, you can confidently and safely advance your research.

References

• Chemsrc. (2025). divinyltin dichloride | CAS#:7532-85-6. Retrieved from [Link]

• Centers for Disease Control and Prevention. (n.d.). NIOSH Pocket Guide to Chemical Hazards: Tin (organic compounds, as Sn). Retrieved from [Link]

• Chemsrc. (2025). divinyltin dichloride | CAS#:7532-85-6 MSDS. Retrieved from [Link]

• ResearchGate. (2013). How do you get rid of organotin waste (excess reagents, side products, etc.) in reactions with tributyltin derivatives? Retrieved from [Link]

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